Technical Documentation Center

4-Bromo-N-(4-nitrophenyl)benzamide Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 4-Bromo-N-(4-nitrophenyl)benzamide
  • CAS: 62507-50-0

Core Science & Biosynthesis

Foundational

4-Bromo-N-(4-nitrophenyl)benzamide chemical properties and structure

The following is an in-depth technical guide on 4-Bromo-N-(4-nitrophenyl)benzamide , structured for researchers and drug development professionals. Chemical Class: Halogenated Benzanilide | Primary Application: Pharmaceu...

Author: BenchChem Technical Support Team. Date: March 2026

The following is an in-depth technical guide on 4-Bromo-N-(4-nitrophenyl)benzamide , structured for researchers and drug development professionals.

Chemical Class: Halogenated Benzanilide | Primary Application: Pharmaceutical Intermediate & Supramolecular Synthon

Executive Summary

4-Bromo-N-(4-nitrophenyl)benzamide (CAS: 62507-50-0) is a diaryl amide featuring a para-bromo substitution on the benzoyl ring and a para-nitro substitution on the aniline ring.[1] This specific substitution pattern imparts high crystallinity, significant electron-withdrawing character, and dual-functional reactivity.

In drug discovery, this scaffold serves as a "privileged structure" for developing antimicrobial and anticancer agents. Its chemical utility lies in its orthogonality: the bromine atom is a handle for palladium-catalyzed cross-coupling (Suzuki/Buchwald), while the nitro group serves as a masked amine for further derivatization.

Chemical Identity & Physicochemical Constants[2][3][4][5][6][7][8][9]

PropertyData
IUPAC Name 4-Bromo-N-(4-nitrophenyl)benzamide
CAS Number 62507-50-0
Molecular Formula C₁₃H₉BrN₂O₃
Molecular Weight 321.13 g/mol
Appearance Pale yellow to off-white crystalline solid
Solubility Insoluble in water; Soluble in DMSO, DMF, hot Ethanol
LogP (Predicted) ~3.7 (High Lipophilicity)
Melting Point >200°C (Predicted based on para-symmetry and homologs)

Synthesis & Reaction Mechanism[4][11]

Synthetic Route: Nucleophilic Acyl Substitution

The most robust synthesis involves the reaction of 4-bromobenzoyl chloride with 4-nitroaniline . Due to the electron-withdrawing nature of the nitro group, the aniline nucleophile is deactivated, requiring elevated temperatures or a strong base catalyst (e.g., Pyridine or Et₃N) to drive the reaction to completion.

Reagents:

  • 4-Bromobenzoyl chloride (1.0 eq)

  • 4-Nitroaniline (1.0 eq)

  • Solvent: Anhydrous Dichloromethane (DCM) or Toluene

  • Base: Triethylamine (1.2 eq) or Pyridine

Reaction Mechanism Diagram

The following diagram illustrates the addition-elimination mechanism characteristic of amide formation.

ReactionMechanism Reactants Reactants 4-Bromobenzoyl Chloride + 4-Nitroaniline Intermediate Tetrahedral Intermediate (Zwitterionic) Reactants->Intermediate Nucleophilic Attack (N lone pair -> C=O) Transition Elimination of HCl (Base Assisted) Intermediate->Transition Re-formation of C=O Product Product 4-Bromo-N-(4-nitrophenyl)benzamide Transition->Product Deprotonation

Figure 1: Step-wise mechanism of the amide coupling reaction.

Experimental Protocol (Standardized)
  • Preparation: Dissolve 4-nitroaniline (13.8 g, 100 mmol) in dry pyridine (50 mL) or a mixture of DCM/Et₃N.

  • Addition: Cool the solution to 0°C. Add 4-bromobenzoyl chloride (21.9 g, 100 mmol) dropwise over 30 minutes.

  • Reflux: Allow the mixture to warm to room temperature, then reflux for 4–6 hours to overcome the deactivated amine's sluggish kinetics.

  • Quench: Pour the reaction mixture into ice-cold dilute HCl (1M) to neutralize the base and precipitate the product.

  • Purification: Filter the solid, wash with water and cold ethanol. Recrystallize from ethanol/DMF to obtain analytical grade crystals.

Structural & Spectroscopic Characterization

Crystal Structure & Supramolecular Synthons

The solid-state structure of benzanilides is dominated by strong intermolecular hydrogen bonding.

  • Conformation: The amide group typically adopts a trans geometry.

  • Twist Angle: The two phenyl rings are rarely coplanar due to steric repulsion between the amide hydrogen and the ortho-protons. A twist angle of 20–40° is expected.

  • Packing: The molecules form 1D chains via N-H···O=C hydrogen bonds, creating a robust supramolecular network.

CrystalPacking cluster_0 Supramolecular Assembly MolA Molecule A MolB Molecule B MolA->MolB H-Bond (N-H···O) Interaction Pi-Pi Stacking (Face-to-Face) MolA->Interaction MolC Molecule C MolB->MolC H-Bond (N-H···O)

Figure 2: Predicted supramolecular packing motif showing the primary hydrogen-bonding chain.

Spectroscopic Signatures

Researchers should look for these diagnostic signals to confirm synthesis success:

TechniqueDiagnostic SignalInterpretation
IR (ATR) 3300 cm⁻¹ (m)N-H Stretch (Amide)
1650 cm⁻¹ (s)C=O Stretch (Amide I band)
1520, 1340 cm⁻¹ (s)N-O Asymmetric/Symmetric Stretch (Nitro)
¹H-NMR δ 10.8 ppm (s, 1H)Amide N-H (Deshielded, D₂O exchangeable)
(DMSO-d₆)δ 8.25 ppm (d, 2H)Protons ortho to Nitro group (Highly deshielded)
δ 7.95 ppm (d, 2H)Protons ortho to Amide N
δ 7.75 ppm (d, 2H)Protons ortho to Bromine
MS (ESI) m/z 321/323Characteristic 1:1 isotopic pattern of Bromine (⁷⁹Br/⁸¹Br)

Biological & Pharmaceutical Applications[2][3][4][9][11][12]

Structure-Activity Relationship (SAR)

This molecule serves as a versatile scaffold in Medicinal Chemistry:

  • Antimicrobial Activity: Benzanilides are known to inhibit bacterial cell division (FtsZ inhibitors). The electron-withdrawing nitro group often enhances potency against Gram-positive strains.

  • Anticancer Potential: The planar, lipophilic structure allows intercalation into DNA or binding to kinase pockets.

  • Synthetic Utility:

    • Site A (Bromine): Allows for Suzuki-Miyaura coupling to extend the carbon skeleton (e.g., adding biaryl systems).

    • Site B (Nitro): Can be reduced to an amine (-NH₂) using Fe/HCl or H₂/Pd-C, unlocking a new nucleophilic site for further drug design.

Safety & Handling
  • Hazards: Irritant to eyes, respiratory system, and skin.[2]

  • Storage: Store in a cool, dry place. Light sensitive (bromine-carbon bonds can be photolabile over long periods).

References

  • ChemicalBook. (2024). 4-Bromo-N-(4-nitrophenyl)benzamide Properties and CAS 62507-50-0.[1]

  • PubChem. (2024). Compound Summary: 4-Bromo-N-(2-nitrophenyl)benzamide (Isomer Comparison). National Library of Medicine.

  • Sripet, W. et al. (2012).[3] 4-Bromo-N-(4-methoxy-2-nitrophenyl)benzamide. Acta Crystallographica Section E.

  • Moreno-Fuquen, R. et al. (2014).[3] 4-Bromo-N-(2-nitrophenyl)benzamide. Acta Crystallographica Section E.

  • NIST Chemistry WebBook. (2024). 4'-Nitrobenzanilide Spectral Data.

Sources

Exploratory

Advanced Crystal Structure Analysis of Brominated Benzamide Derivatives

Technical Guide for Medicinal Chemists and Crystallographers Executive Summary Brominated benzamide derivatives represent a critical scaffold in medicinal chemistry, serving as pharmacophores for histone deacetylase (HDA...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Guide for Medicinal Chemists and Crystallographers

Executive Summary

Brominated benzamide derivatives represent a critical scaffold in medicinal chemistry, serving as pharmacophores for histone deacetylase (HDAC) inhibitors, antipsychotics, and antimicrobial agents. The incorporation of bromine is not merely for lipophilicity; it introduces specific halogen bonding (XB) capabilities that can drastically alter receptor binding affinity and solid-state stability.

This guide provides a rigorous technical workflow for the synthesis, crystallization, and X-ray diffraction (XRD) analysis of these compounds. It moves beyond standard protocols to address the specific challenges posed by heavy atoms (Br) and the subtle supramolecular synthons that drive their assembly.[1][2][3]

Part 1: Synthesis & Crystal Growth (The Foundation)

High-quality diffraction data begins with high-purity material. Impurities can disrupt the lattice, leading to twinning or disorder.

Synthesis Protocol: N-(4-bromophenyl)benzamide

Reaction Logic: A nucleophilic acyl substitution using an acid chloride is preferred over coupling reagents (EDC/NHS) for crystallographic purposes to minimize byproducts that co-crystallize.

Step-by-Step Methodology:

  • Reagents: Dissolve 4-bromoaniline (10 mmol) in anhydrous dichloromethane (DCM, 20 mL) containing triethylamine (12 mmol) as a proton scavenger.

  • Addition: Cool to 0°C. Add benzoyl chloride (10.5 mmol) dropwise over 15 minutes. The slight excess ensures complete consumption of the aniline, which is harder to remove.

  • Reaction: Warm to room temperature (RT) and stir for 4 hours. Monitor via TLC (30% EtOAc/Hexane).

  • Workup: Wash with 1M HCl (removes unreacted amine), then sat. NaHCO₃ (removes acid), then brine. Dry over MgSO₄.[4]

  • Purification: Recrystallize immediately from hot ethanol. Do not use column chromatography if possible; silica residue can act as nucleation sites for polycrystals.

Single Crystal Growth Strategies

Obtaining single crystals suitable for XRD (0.1 – 0.3 mm) requires controlling the nucleation rate.

MethodSolvent SystemApplicabilityExpert Insight
Slow Evaporation Acetone/Methanol (1:1)General screeningGood for stable polymorphs. Cover vial with parafilm and poke 3-5 pinholes to regulate rate.
Vapor Diffusion THF (solvent) / Pentane (antisolvent)High solubility compoundsBest for X-ray quality. The slow diffusion of pentane into THF gently pushes the benzamide out of solution, minimizing defects.
Slow Cooling EthanolThermally stable compoundsSaturated solution at 60°C cooled to RT in a Dewar flask (0.5°C/hour drop).

Part 2: X-Ray Diffraction Data Collection[5][6][7]

Instrument Configuration
  • Radiation Source: Molybdenum (Mo Kα, λ = 0.71073 Å) is mandatory for brominated compounds.

    • Causality: Copper (Cu Kα) radiation causes significant fluorescence with bromine, leading to high background noise and reduced signal-to-noise ratio.

  • Temperature: Collect data at 100 K using a nitrogen cryostream.

    • Causality: Bromine atoms are heavy and often exhibit high thermal motion (thermal ellipsoids). Cooling freezes this motion, allowing for precise resolution of the C-Br bond length and anisotropic displacement parameters.

Absorption Correction (Critical Step)

Bromine has a high linear absorption coefficient (


). If uncorrected, the intensities of reflections will vary based on the crystal shape (path length of X-rays), causing systematic errors in the structure solution.
  • Protocol: Use a Multi-Scan method (e.g., SADABS) or Face-Indexing correction. Ensure

    
     is calculated and reported.
    

Part 3: Structural Analysis & Refinement

Solving the Phase Problem
  • Method: Use Intrinsic Phasing (SHELXT) or Patterson Methods .

    • Logic: The heavy bromine atom dominates the scattering. Patterson maps will show clear peaks corresponding to Br-Br vectors, making the initial phasing trivial compared to light-atom structures.

Refinement Strategy
  • Heavy Atom First: Locate the Br atom first. Its position fixes the phase for the remaining lighter atoms (C, N, O).

  • Anisotropic Refinement: Refine all non-hydrogen atoms anisotropically. Watch the thermal ellipsoid of the Br atom; if it is "cigar-shaped," check for disorder or inadequate absorption correction.

  • Hydrogen Placement:

    • Aromatic H: Constrain using a riding model (HFIX 43).

    • Amide H (N-H): Locate in the difference Fourier map (

      
      ) and refine isotropically. This is crucial to prove the existence of N-H...O hydrogen bonds.
      

Part 4: Supramolecular Architecture

This is the core value of the analysis. You are looking for the interplay between classical hydrogen bonds and halogen bonds.

The Sigma-Hole ( -hole) Interaction

Bromine is anisotropic. While the "belt" is electronegative, the tip (distal to the C-Br bond) is electropositive (the


-hole).
  • Metric: Look for C-Br...O=C interactions.

  • Geometry: The C-Br...O angle should be near 180° (linear), and the distance should be less than the sum of van der Waals radii (< 3.37 Å).

Hydrogen Bonding Motifs

Benzamides typically form C(4) chains or


  dimers.
  • 
     Dimer:  Two molecules face-to-face, exchanging N-H...O bonds.
    
  • C(4) Chain: Infinite chains where the N-H of one molecule binds to the C=O of the next (catemeric).

Visualization of the Workflow

The following diagram outlines the critical path from synthesis to structural insight.

G cluster_0 Phase I: Preparation cluster_1 Phase II: Data Acquisition cluster_2 Phase III: Analysis Synthesis Synthesis (Acid Chloride Route) Purification Purification (Recrystallization) Synthesis->Purification CrystalGrowth Crystal Growth (Vapor Diffusion) Purification->CrystalGrowth Mounting Crystal Mounting (Mitegen Loop) CrystalGrowth->Mounting Collection XRD Collection (Mo Source, 100K) Mounting->Collection Reduction Data Reduction (Abs. Correction) Collection->Reduction Solution Structure Solution (SHELXT) Reduction->Solution Refinement Refinement (Anisotropic Br) Solution->Refinement Supramolecular Supramolecular Analysis (XB & HB) Refinement->Supramolecular

Figure 1: Integrated workflow for the crystallographic characterization of brominated benzamides.

Part 5: Data Presentation & Case Study

When reporting your data, summarize the key interaction parameters. The table below illustrates typical values for a para-bromobenzamide derivative.

Crystallographic Data Summary (Example)
ParameterValue / DescriptionSignificance
Crystal System Monoclinic / TriclinicCommon for planar aromatics.
Space Group

or

Centrosymmetric groups are preferred (racemic).
C-Br Bond Length 1.89 – 1.91 ÅStandard aromatic C-Br distance.
Torsion Angle (

)

Defines the twist of the phenyl ring relative to the amide plane. Often 20-30° due to steric hindrance.
Interaction Geometry Table
Interaction TypeAtoms InvolvedDistance (Å)Angle (°)Interpretation
Hydrogen Bond N(1)-H(1)...O(1)2.85 - 2.95160 - 175Strong, directional H-bond driving the primary chain formation.
Halogen Bond C(4)-Br(1)...O(1)3.15 - 3.25165 - 178Critical: Distance < sum of vdW radii (3.37 Å). Indicates

-hole interaction.[3]
Pi-Stacking Cg...Cg (Centroids)3.60 - 3.80N/AStabilizes the packing of layers.
Interaction Pathway Diagram

Understanding the competition between Hydrogen Bonding (HB) and Halogen Bonding (XB) is vital for drug design.

Interactions cluster_legend Interaction Hierarchy Br Bromine Atom (Sigma Hole Donor) Carbonyl Carbonyl Oxygen (Dual Acceptor) Br->Carbonyl Halogen Bond (Secondary Directional) NH Amide N-H (H-Bond Donor) NH->Carbonyl Classical H-Bond (Primary Interaction) Info The Carbonyl Oxygen acts as a 'hub', accepting both the strong H-bond and the weaker Halogen bond.

Figure 2: Competitive interaction map showing the dual-acceptor role of the carbonyl oxygen in brominated benzamides.

References

  • Grozio, A., et al. (2025). Structural, Theoretical Analysis, and Molecular Docking of Two Benzamide Isomers: Halogen Bonding and Its Role. PubMed. [Link]

  • Wilcken, R., et al. (2013).[5] Principles and Applications of Halogen Bonding in Medicinal Chemistry. Journal of Medicinal Chemistry. [Link]

  • Saeed, A., et al. (2016). 4-Bromo-N-phenylbenzamide: Crystal structure and Hirshfeld surface analysis. PubMed Central. [Link]

  • Perutz, M.F., et al. (2023). Collection of X-ray diffraction data from macromolecular crystals. NCBI. [Link]

Sources

Foundational

A Technical Guide to the Spectroscopic Characterization of 4-Bromo-N-(4-nitrophenyl)benzamide

For Researchers, Scientists, and Drug Development Professionals This in-depth technical guide provides a comprehensive overview of the spectroscopic data for the compound 4-Bromo-N-(4-nitrophenyl)benzamide. As a Senior A...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the spectroscopic data for the compound 4-Bromo-N-(4-nitrophenyl)benzamide. As a Senior Application Scientist, the following sections are designed to offer not just data, but a foundational understanding of the principles behind the spectral features, enabling researchers to confidently synthesize, identify, and utilize this molecule in their work.

Molecular Structure and a Practical Synthetic Approach

4-Bromo-N-(4-nitrophenyl)benzamide is a member of the benzanilide family, characterized by an amide linkage between a 4-brominated benzoyl group and a 4-nitrophenyl group. This substitution pattern imparts specific electronic and steric properties that are reflected in its spectroscopic signatures.

Diagram 1: Molecular Structure of 4-Bromo-N-(4-nitrophenyl)benzamide

Caption: Structure of 4-Bromo-N-(4-nitrophenyl)benzamide.

Experimental Protocol: Synthesis

The synthesis of 4-Bromo-N-(4-nitrophenyl)benzamide can be reliably achieved via the acylation of 4-nitroaniline with 4-bromobenzoyl chloride. This established method, adapted from the synthesis of a related isomer, N-(4-Bromophenyl)-4-nitrobenzamide, ensures a high yield of the desired product.[1]

Diagram 2: Synthetic Workflow

Synthesis_Workflow reagents 4-nitroaniline + 4-bromobenzoyl chloride reaction Reflux in Anhydrous Acetone reagents->reaction filtration Filter Crude Product reaction->filtration washing Wash with Water filtration->washing recrystallization Recrystallize from Ethyl Acetate washing->recrystallization product Pure 4-Bromo-N-(4-nitrophenyl)benzamide recrystallization->product

Caption: A typical workflow for the synthesis of 4-Bromo-N-(4-nitrophenyl)benzamide.

Step-by-Step Methodology:

  • Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve equimolar amounts of 4-nitroaniline and 4-bromobenzoyl chloride in anhydrous acetone.

  • Reflux: Heat the reaction mixture to reflux and maintain for approximately 4 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

  • Isolation: Upon completion, allow the mixture to cool to room temperature. The crude product will precipitate out of the solution.

  • Purification: Collect the solid product by filtration and wash thoroughly with water to remove any unreacted starting materials and byproducts. Further purify the crude product by recrystallization from a suitable solvent such as ethyl acetate to obtain the final product.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a molecule. The predicted ¹H and ¹³C NMR spectra of 4-Bromo-N-(4-nitrophenyl)benzamide are detailed below.

Predicted ¹H NMR Spectrum

The ¹H NMR spectrum is expected to show distinct signals for the aromatic protons and the amide proton. The electron-withdrawing nature of the nitro group and the bromine atom, along with the amide linkage, significantly influences the chemical shifts of the aromatic protons.

Proton Assignment Predicted Chemical Shift (δ, ppm) Multiplicity Coupling Constant (J, Hz)
Amide N-H ~10.5Singlet (broad)-
H -2', H -6' (ortho to -NO₂)~8.3Doublet~9.0
H -3', H -5' (meta to -NO₂)~7.9Doublet~9.0
H -2, H -6 (ortho to C=O)~7.8Doublet~8.5
H -3, H -5 (meta to C=O)~7.7Doublet~8.5
Predicted ¹³C NMR Spectrum

The ¹³C NMR spectrum will provide information on the carbon skeleton of the molecule. The chemical shifts are influenced by the electronegativity of the substituents and the overall electronic environment.

Carbon Assignment Predicted Chemical Shift (δ, ppm)
C =O (Amide Carbonyl)~165
C -4' (ipso to -NO₂)~145
C -1' (ipso to -NH)~143
C -1 (ipso to C=O)~133
C -3, C -5 (meta to C=O)~132
C -2, C -6 (ortho to C=O)~129
C -4 (ipso to -Br)~128
C -2', C -6' (ortho to -NO₂)~125
C -3', C -5' (meta to -NO₂)~120

Infrared (IR) Spectroscopy

The IR spectrum is crucial for identifying the functional groups present in 4-Bromo-N-(4-nitrophenyl)benzamide. The key vibrational modes are detailed below, with comparisons to similar compounds.

Functional Group Vibrational Mode Expected Wavenumber (cm⁻¹) Reference Insights
N-H (Amide)Stretching3300 - 3100The N-H stretching vibration in secondary amides typically appears in this region.[2]
C=O (Amide I)Stretching1680 - 1650The C=O stretching frequency is a strong and characteristic band for amides.[3]
N-O (Nitro)Asymmetric Stretching1530 - 1500The asymmetric stretching of the nitro group is a strong absorption.[4]
N-O (Nitro)Symmetric Stretching1350 - 1330The symmetric stretching of the nitro group is also a prominent band.[4]
C-N (Amide)Stretching1300 - 1200The C-N stretching vibration is often coupled with other vibrations.
C-BrStretching700 - 500The C-Br stretching vibration appears in the fingerprint region.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecule, which is invaluable for confirming its identity.

Molecular Ion and Isotopic Pattern

Due to the presence of a bromine atom, the molecular ion peak in the mass spectrum will exhibit a characteristic isotopic pattern. Bromine has two major isotopes, ⁷⁹Br and ⁸¹Br, in nearly a 1:1 ratio. Therefore, two molecular ion peaks of almost equal intensity will be observed at m/z values corresponding to [M]⁺ and [M+2]⁺.

  • Molecular Formula: C₁₃H₉BrN₂O₃

  • Molecular Weight (for ⁷⁹Br): 320.98 g/mol

  • Molecular Weight (for ⁸¹Br): 322.98 g/mol

Predicted Fragmentation Pattern

The fragmentation of 4-Bromo-N-(4-nitrophenyl)benzamide under electron ionization (EI) is expected to proceed through several characteristic pathways.

Diagram 3: Key Fragmentation Pathways

Fragmentation_Pathways M [M]⁺˙ m/z 321/323 F1 [M - NO₂]⁺ m/z 275/277 M->F1 - NO₂ F2 [BrC₆H₄CO]⁺ m/z 183/185 M->F2 Amide bond cleavage F3 [O₂NC₆H₄NH]⁺˙ m/z 138 M->F3 Amide bond cleavage F4 [BrC₆H₄]⁺ m/z 155/157 F2->F4 - CO F5 [C₆H₄]⁺˙ m/z 76 F4->F5 - Br

Caption: Predicted major fragmentation pathways for 4-Bromo-N-(4-nitrophenyl)benzamide.

Key Fragment Ions:

  • [M]⁺˙ (m/z 321/323): The molecular ion with the characteristic bromine isotope pattern.

  • [M - NO₂]⁺ (m/z 275/277): Loss of the nitro group.

  • [BrC₆H₄CO]⁺ (m/z 183/185): Acylium ion formed by cleavage of the amide bond. This is a very common and often abundant fragment for benzanilides.[5]

  • [O₂NC₆H₄NH]⁺˙ (m/z 138): Fragment corresponding to the 4-nitrophenylamino radical cation.

  • [BrC₆H₄]⁺ (m/z 155/157): Phenyl cation resulting from the loss of a carbonyl group from the acylium ion.

  • [C₆H₄]⁺˙ (m/z 76): Loss of bromine from the bromophenyl cation.

Conclusion

The spectroscopic data presented in this guide provide a detailed and practical framework for the identification and characterization of 4-Bromo-N-(4-nitrophenyl)benzamide. By understanding the underlying principles that govern the NMR, IR, and MS spectra, researchers can effectively utilize these techniques for quality control, reaction monitoring, and structural elucidation in their drug discovery and development endeavors. The provided synthetic protocol offers a reliable method for obtaining this compound for further investigation.

References

  • Moreno-Fuquen, R., et al. (2014). 4-Bromo-N-(2-nitrophenyl)benzamide. Acta Crystallographica Section E: Structure Reports Online, 70(Pt 3), o279. [Link]

  • Buzarevski, A., et al. (2014). N-{[(4-Nitrophenyl)amino]methyl}benzamide. Molbank, 2014(1), M821. [Link]

  • NIST. (n.d.). 4'-Nitrobenzanilide. In NIST Chemistry WebBook. Retrieved from [Link]

  • Gowda, B. T., et al. (2011). N-(4-Bromophenyl)-4-nitrobenzamide. Acta Crystallographica Section E: Structure Reports Online, 67(Pt 2), o279. [Link]

  • Doss, S. H., et al. (1973). Proximity Effects in Mass Spectra of Benzanilides. Organic Mass Spectrometry, 7(9), 1007-1014. [Link]

  • SciSpace. (2020). Design, Synthesis and Characterization of Some Novel benzamide derivatives and it's Pharmacological Screening. International Journal of Pharmaceutical and Phytopharmacological Research, 10(1), 1-8. [Link]

  • Ufaruna, I. (2014). Infrared Absorption Band Assignment in Benzanilide and Some of its p-Substituted Derivatives. Chemical Society of Japan, 5(2). [Link]

  • ResearchGate. (n.d.). FTIR spectrum of (a) 4-nitrophenyl-4 0 -nitrobenzoate and (b) 4-aminophenyl-4 0 -aminobenzoate. [Link]

Sources

Exploratory

Theoretical Mechanism and Experimental Synthesis of 4-Bromo-N-(4-nitrophenyl)benzamide: A Comprehensive Technical Guide

Executive Summary The synthesis of N-phenylbenzamides is a foundational transformation in medicinal chemistry and drug development. However, the coupling of highly deactivated anilines with acyl chlorides presents signif...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The synthesis of N-phenylbenzamides is a foundational transformation in medicinal chemistry and drug development. However, the coupling of highly deactivated anilines with acyl chlorides presents significant kinetic and thermodynamic challenges. This whitepaper provides an in-depth analysis of the theoretical mechanism and a field-proven, self-validating experimental protocol for the synthesis of 4-Bromo-N-(4-nitrophenyl)benzamide . By leveraging nucleophilic catalysis and anhydrous conditions, this guide ensures high-fidelity amide bond formation while mitigating competitive side reactions.

Theoretical Framework & Reaction Kinetics

The Nucleophilicity Deficit of 4-Nitroaniline

The core challenge in this synthesis lies in the electronic properties of the nucleophile. Unsubstituted aniline is a moderate nucleophile with a conjugate acid pKa of ~4.6[1]. In stark contrast, 4-nitroaniline exhibits a conjugate acid pKa of approximately 1.0[2].

This profound basicity and nucleophilicity deficit is driven by the strongly electron-withdrawing nitro group (-NO₂). The -NO₂ group withdraws electron density from the aromatic ring through both inductive (-I) and resonance (-M) effects[3]. Consequently, the lone pair on the primary amine is heavily delocalized into the aromatic system and the nitro oxygen atoms, rendering it largely unavailable for nucleophilic attack[4].

Overcoming the Activation Barrier

Because 4-nitroaniline is an exceptionally weak nucleophile, standard Schotten-Baumann conditions (aqueous biphasic basic systems) often fail or result in poor yields[5]. The electrophile, 4-bromobenzoyl chloride, will preferentially undergo hydrolysis with water rather than react with the deactivated amine.

To overcome this, the reaction mandates an anhydrous, low-polarity aprotic solvent (e.g., Tetrahydrofuran or Dichloromethane) and the introduction of a nucleophilic catalyst, specifically 4-Dimethylaminopyridine (DMAP) [6].

Mechanistic Pathway: Catalyzed Nucleophilic Acyl Substitution

The synthesis proceeds via a DMAP-catalyzed nucleophilic acyl substitution. The causality behind this specific mechanistic route is to bypass the high activation energy of direct amine-carbonyl attack.

  • Catalyst Activation: DMAP acts as a potent nucleophile, attacking the carbonyl carbon of 4-bromobenzoyl chloride. This displaces the chloride ion and generates a highly electrophilic N-acylpyridinium intermediate[6]. This intermediate is significantly more reactive toward weak nucleophiles than the parent acid chloride.

  • Nucleophilic Attack: Despite its delocalized lone pair, 4-nitroaniline is capable of attacking the hyper-reactive N-acylpyridinium complex, leading to the formation of a transient tetrahedral intermediate.

  • Collapse and Elimination: The tetrahedral intermediate collapses, reforming the carbonyl double bond and expelling the DMAP catalyst (which re-enters the catalytic cycle).

  • Deprotonation: Triethylamine (TEA) acts as an auxiliary acid scavenger. It deprotonates the resulting anilinium species to form the neutral 4-bromo-N-(4-nitrophenyl)benzamide. If TEA were omitted, the generated HCl would protonate 4-nitroaniline, completely halting the reaction.

Mechanism A 4-Bromobenzoyl Chloride (Electrophile) C N-Acylpyridinium Intermediate (Highly Reactive) A->C DMAP attacks carbonyl, Cl- leaves B DMAP Catalyst (Nucleophilic Activator) B->C Forms activated complex E Tetrahedral Intermediate (Transient State) C->E Nucleophilic attack by amine D 4-Nitroaniline (Weak Nucleophile) D->E Overcomes low nucleophilicity F 4-Bromo-N-(4-nitrophenyl)benzamide (Target Product) E->F Collapse of intermediate, DMAP leaves G Triethylamine (TEA) (Acid Scavenger) E->G Deprotonation of anilinium G->F Drives equilibrium

Figure 1: Logical flow of the DMAP-catalyzed nucleophilic acyl substitution pathway.

Quantitative Data & Stoichiometry

To ensure complete conversion while minimizing side reactions, a slight excess of the acid chloride and a stoichiometric excess of the auxiliary base (TEA) are utilized.

Reagent / ProductMW ( g/mol )EquivalentsMass/Vol (10 mmol scale)Functional Role
4-Bromobenzoyl chloride 219.461.12.41 gPrimary Electrophile
4-Nitroaniline 138.121.01.38 gPrimary Nucleophile
DMAP 122.170.10.12 gNucleophilic Catalyst
Triethylamine (TEA) 101.191.52.10 mLAcid Scavenger
THF (Anhydrous) 72.11-50.0 mLAprotic Solvent
Target Benzamide 321.13 1.0 (Theoretical) 3.21 g Final Product

Self-Validating Experimental Protocol

This protocol is designed as a self-validating system. The sequential workup steps exploit the distinct pKa values of the reaction components to chemically isolate the target molecule, ensuring that any deviations in reaction completion are corrected during purification.

Step-by-Step Methodology
  • System Preparation: Flame-dry a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser under an inert argon atmosphere.

  • Activation: Dissolve 4-nitroaniline (1.38 g, 10 mmol) and DMAP (0.12 g, 1 mmol) in 40 mL of anhydrous THF. Add Triethylamine (2.10 mL, 15 mmol). Stir for 5 minutes at room temperature.

  • Electrophile Addition: Dissolve 4-bromobenzoyl chloride (2.41 g, 11 mmol) in 10 mL of anhydrous THF. Add this solution dropwise to the reaction flask via a syringe pump over 15 minutes at 0 °C (ice bath) to control the exothermic formation of the N-acylpyridinium salt.

  • Coupling: Remove the ice bath and heat the reaction mixture to a gentle reflux (65 °C) for 4 to 6 hours. Monitor progression via TLC (Hexane:EtOAc 3:1). The highly polar, bright yellow spot of 4-nitroaniline will gradually disappear, replaced by a higher Rf, UV-active product spot.

  • Quenching & Workup (Self-Validation):

    • Cool the mixture to room temperature and concentrate under reduced pressure.

    • Dissolve the crude residue in 50 mL of Ethyl Acetate (EtOAc).

    • Acid Wash: Wash the organic layer with 1M HCl (2 × 30 mL). Causality: This protonates unreacted DMAP, TEA, and trace 4-nitroaniline, pulling them into the aqueous layer as highly soluble hydrochloride salts.

    • Base Wash: Wash with saturated aqueous NaHCO₃ (2 × 30 mL). Causality: This deprotonates any 4-bromobenzoic acid (formed from the hydrolysis of excess acid chloride), removing it into the aqueous phase.

    • Brine Wash: Wash with saturated NaCl (30 mL) to remove residual water, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

  • Purification: Recrystallize the crude solid from a boiling mixture of Ethanol/Water to yield pure 4-Bromo-N-(4-nitrophenyl)benzamide as crystalline needles.

Workflow Step1 1. Activation Dissolve Ar-COCl in dry THF + DMAP Step2 2. Coupling Add 4-nitroaniline & TEA Reflux 4-6h Step1->Step2 Step3 3. Quenching Cool & pour into ice-cold 1M HCl Step2->Step3 Step4 4. Isolation Extract with EtOAc, Wash with NaHCO3 Step3->Step4 Step5 5. Purification Recrystallize from EtOH/H2O Step4->Step5

Figure 2: Step-by-step experimental workflow for benzamide synthesis and isolation.

Analytical Validation

To definitively confirm the structural integrity of the synthesized 4-Bromo-N-(4-nitrophenyl)benzamide, the following analytical signatures must be verified:

  • FT-IR Spectroscopy: Look for the disappearance of the primary amine doublet (N-H stretch at ~3400 and 3300 cm⁻¹) and the appearance of a single sharp secondary amide N-H stretch at ~3320 cm⁻¹. The Amide I band (C=O stretch) will appear strongly at ~1660 cm⁻¹.

  • ¹H NMR (DMSO-d₆, 400 MHz): The defining feature is the highly deshielded amide proton (N-H) appearing as a broad singlet >10.5 ppm. The aromatic region will display two distinct AB spin systems (doublets) corresponding to the para-substituted bromophenyl and nitrophenyl rings.

References

  • Basicity-Aromatic Amines. University of Texas Organic Lecture Series, 2024. [Link]

  • N-{[(4-Nitrophenyl)amino]methyl}benzamide. Molbank, MDPI, 2014.[Link]

  • Some features of the aminolysis of benzoyl chloride catalyzed by 4-dimethylaminopyridine in low-polarity aprotic media. OSTI.GOV, 1988.[Link]

Sources

Foundational

The Benzamide Scaffold: A Technical Analysis of Multimodal Biological Activities

Topic: Potential Biological Activities of Substituted Benzamides Content Type: In-Depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals [1] Executive Summary The substituted benzamid...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Potential Biological Activities of Substituted Benzamides Content Type: In-Depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals

[1]

Executive Summary

The substituted benzamide moiety (N-substituted benzamide) represents a "privileged structure" in medicinal chemistry, capable of interacting with diverse biological targets ranging from G-protein coupled receptors (GPCRs) to zinc-dependent metalloenzymes.[1] Its pharmacological versatility stems from the rigidity of the benzene ring, which scaffolds substituents in precise vectors, and the amide bond, which functions as both a hydrogen bond donor and acceptor.

This guide analyzes the three primary therapeutic distinct biological activities of substituted benzamides: Dopamine D2/D3 antagonism (antipsychotics), Serotonin 5-HT4 agonism (prokinetics), and Histone Deacetylase (HDAC) inhibition (oncology). It provides rigorous Structure-Activity Relationship (SAR) insights, mechanistic pathways, and self-validating experimental protocols.

Structural Basis & SAR: The Pharmacophore

The biological specificity of a benzamide derivative is dictated by the substitution pattern on the phenyl ring and the nature of the amine component.

The "Switch" Mechanisms
  • D2/D3 Antagonists: Require a 2-methoxy (or hydroxy) group and a 5-sulfamoyl/sulfonyl group on the phenyl ring. The amine side chain must contain a basic nitrogen (pyrrolidine or piperidine) at a specific distance from the amide.

  • 5-HT4 Agonists: Share the 4-amino-5-chloro-2-methoxy pattern (e.g., Cisapride).[2] The side chain requires a basic amine and often a bulky lipophilic group to interact with the receptor's hydrophobic pocket.[3]

  • HDAC Inhibitors: The benzamide itself acts as the Zinc Binding Group (ZBG) . A 2-amino substitution on the phenyl ring is critical for chelating the Zn²⁺ ion in the catalytic tunnel of Class I HDACs.

SAR Visualization

The following diagram illustrates how specific substitutions steer the molecule toward distinct targets.

Benzamide_SAR Core Benzamide Core (Ph-CO-NH-R) Sub_D2 2-Methoxy + 5-Sulfamoyl Basic pyrrolidine side chain Core->Sub_D2 Modification 1 Sub_HT4 4-Amino + 5-Chloro + 2-Methoxy Bulky lipophilic amine Core->Sub_HT4 Modification 2 Sub_HDAC 2-Amino (Ortho-amino) Linker to 'Cap' group Core->Sub_HDAC Modification 3 D2 Target: Dopamine D2/D3 (Antipsychotic) HT4 Target: 5-HT4 Receptor (Prokinetic) HDAC Target: HDAC (Class I) (Epigenetic Modulator) Sub_D2->D2 High Affinity Sub_HT4->HT4 Agonist Activity Sub_HDAC->HDAC Zn2+ Chelation

Caption: Divergent SAR pathways for the benzamide scaffold based on phenyl ring substitution and amine side-chain architecture.

Therapeutic Class 1: Neuropsychiatry (D2/D3 Antagonism)

Mechanism of Action

Substituted benzamides like Sulpiride and Amisulpride function as selective antagonists for Dopamine D2 and D3 receptors. Unlike typical antipsychotics (e.g., haloperidol), they exhibit "limbic selectivity," preferentially binding to mesolimbic dopaminergic pathways over nigrostriatal ones, thereby reducing Extrapyramidal Symptoms (EPS).

  • Pathway: Blockade of Gi/o-coupled D2 receptors prevents the inhibition of adenylyl cyclase, normalizing cAMP levels in hyper-dopaminergic states (Schizophrenia).

Key Quantitative Data
CompoundTarget SelectivityKi (nM) D2Ki (nM) D3Clinical Use
Sulpiride D2/D3 (Selective)~10-20~15Schizophrenia (Negative symptoms)
Amisulpride D2/D3 (High Affinity)2.83.2Schizophrenia, Dysthymia
Raclopride D2 (High Specificity)1.83.5PET Radiotracer

(Data aggregated from PDSP Ki Database and primary literature [1, 2])

Therapeutic Class 2: Oncology (HDAC Inhibition)

Mechanism of Action

Benzamide HDAC inhibitors (e.g., Entinostat/MS-275 , Mocetinostat ) are distinct from hydroxamic acids (e.g., Vorinostat). They are generally slow-binding, tight-binding inhibitors selective for Class I HDACs (1, 2, 3).

  • Zinc Chelation: The ortho-amino group and the amide carbonyl oxygen form a bidentate chelate with the active site Zinc ion.

  • Outcome: Hyperacetylation of histones (H3, H4), leading to chromatin relaxation and re-expression of silenced tumor suppressor genes (e.g., p21).

Signaling Pathway Diagram

HDAC_Mechanism Inhibitor Benzamide Inhibitor (Entinostat) HDAC Class I HDAC Enzyme (Active Site Zn2+) Inhibitor->HDAC Binds Complex Inhibitor-Zn2+ Complex (Catalytic Blockade) HDAC->Complex Chelation Substrate Acetyl-Lysine Residues (Histones/Non-histones) Complex->Substrate Prevents Deacetylation Result Hyperacetylation Chromatin Relaxation Substrate->Result Accumulation GeneExp Tumor Suppressor Expression (p21, Apoptosis) Result->GeneExp Transcription ON

Caption: Mechanism of benzamide-mediated epigenetic modulation via Class I HDAC inhibition.

Experimental Protocols

To ensure reproducibility and data integrity, the following protocols are designed with internal validation steps.

Protocol A: General Synthesis of N-Substituted Benzamides

Objective: Synthesize a benzamide library for SAR screening. Method: HATU-mediated coupling (High yield, low racemization).

Reagents:

  • Substituted Benzoic Acid (1.0 eq)[1]

  • Amine (1.1 eq)

  • HATU (1.2 eq)

  • DIPEA (Diisopropylethylamine) (2.0 eq)[4]

  • Solvent: Anhydrous DMF or DCM[1]

Step-by-Step Workflow:

  • Activation: Dissolve benzoic acid in anhydrous DMF under N₂ atmosphere. Add DIPEA and stir for 5 min. Add HATU and stir for 15 min at 0°C to form the activated ester.

  • Coupling: Add the amine dropwise. Allow the mixture to warm to Room Temperature (RT) and stir for 4–16 hours.

  • Validation (TLC/LC-MS): Monitor disappearance of acid starting material. Checkpoint: If acid remains after 4h, add 0.5 eq more HATU.

  • Work-up: Dilute with EtOAc. Wash sequentially with 1N HCl (remove unreacted amine), Sat. NaHCO₃ (remove unreacted acid), and Brine.

  • Purification: Dry over Na₂SO₄, concentrate, and purify via flash column chromatography.

Protocol B: Fluorometric HDAC Activity Assay

Objective: Determine IC50 of benzamide derivatives against nuclear extract or purified HDAC1. Principle: Deacetylation of a fluorogenic substrate (Boc-Lys(Ac)-AMC) sensitizes it to trypsin cleavage, releasing fluorescent AMC.

Materials:

  • HDAC Assay Buffer (50 mM Tris-HCl, pH 8.0, 137 mM NaCl, 2.7 mM KCl, 1 mM MgCl₂).

  • Substrate: Boc-Lys(Ac)-AMC (50 µM final).

  • Developer: Trypsin (10 mg/mL) + TSA (Trichostatin A, 2 µM) to stop HDAC reaction.

Procedure:

  • Plate Setup: Use black 96-well plates.

    • Blank: Buffer only.

    • Control: Enzyme + Substrate + DMSO (No inhibitor).

    • Test: Enzyme + Substrate + Benzamide derivative (Serial dilution).

  • Incubation 1: Add 10 µL diluted HDAC enzyme to 30 µL substrate/inhibitor mix. Incubate at 37°C for 30 minutes.

  • Stop/Develop: Add 40 µL Developer solution (Trypsin/TSA). Incubate at RT for 15 minutes. Causality: TSA stops the HDAC reaction immediately; Trypsin cleaves only the deacetylated lysine.

  • Measurement: Read Fluorescence (Ex: 360 nm / Em: 460 nm).

  • Analysis: Calculate % Inhibition =

    
    . Plot log(concentration) vs. % Inhibition to find IC50.[5]
    

References

  • National Institute of Mental Health (NIMH). Psychoactive Drug Screening Program (PDSP) Ki Database.[5]Link

  • BenchChem. Application Notes and Protocols for a Selective Dopamine D2/D3 Receptor Antagonist.Link

  • National Institutes of Health (NIH). Purification and enzymatic assay of class I histone deacetylase enzymes. PMC. Link

  • Promega Corporation. Selective Bioluminogenic HDAC Activity Assays for Profiling HDAC Inhibitors.Link

  • Journal of Medicinal Chemistry. Structure-activity relationships of a series of substituted benzamides: potent D2/5-HT2 antagonists.[6]Link

  • Bio-protocol. HDAC Inhibition Assays.Link

Sources

Exploratory

Literature Review on the Applications of Nitrophenyl Benzamides: A Technical Guide for Drug Development

Executive Summary Nitrophenyl benzamides represent a privileged scaffold in medicinal chemistry, characterized by the fusion of a benzoyl moiety with a nitro-substituted aniline. This structural class has transcended its...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

Nitrophenyl benzamides represent a privileged scaffold in medicinal chemistry, characterized by the fusion of a benzoyl moiety with a nitro-substituted aniline. This structural class has transcended its traditional role as a synthetic intermediate to become a cornerstone in the development of hypoxia-activated prodrugs (HAPs) , antimicrobial agents , and kinase inhibitors .

This technical guide synthesizes the physicochemical properties, synthetic protocols, and therapeutic applications of N-(nitrophenyl)benzamides. It is designed for researchers requiring actionable data on structure-activity relationships (SAR) and validated experimental workflows.

Chemical Foundation & Synthetic Architecture

Structural Properties

The core pharmacophore consists of a benzamide linkage stabilized by an intermolecular hydrogen bonding network. The presence of the nitro group (


) on the N-phenyl ring introduces strong electron-withdrawing effects, significantly altering the pKa of the amide nitrogen and the lipophilicity (

) of the molecule.
  • Electronic Effect: The nitro group decreases electron density on the aromatic ring, making the amide nitrogen less nucleophilic but the N-H proton more acidic.

  • Conformation: Crystal structure analysis reveals that the amide fragment typically adopts a trans configuration. The nitro group often twists out of coplanarity with the phenyl ring (dihedral angles ~15-20°) to minimize steric strain, a feature critical for fitting into enzyme active sites.

Synthetic Pathways

The most robust synthesis utilizes a nucleophilic acyl substitution (Schotten-Baumann conditions) or direct amide coupling.

Figure 1: Synthetic Pathway of N-(4-nitrophenyl)benzamide

Synthesis Start1 Benzoyl Chloride (Electrophile) Intermediate Tetrahedral Intermediate Start1->Intermediate DCM/TEA, 0°C Start2 4-Nitroaniline (Nucleophile) Start2->Intermediate Product N-(4-nitrophenyl)benzamide (Target) Intermediate->Product Elimination Byproduct HCl / Salt Intermediate->Byproduct

Caption: Nucleophilic acyl substitution pathway for the synthesis of N-(4-nitrophenyl)benzamide under basic conditions.

Therapeutic Applications

Oncology: Hypoxia-Activated Prodrugs (HAPs)

The nitro group serves as a "trigger" moiety. In the hypoxic environment of solid tumors, nitroreductases enzymatically reduce the electron-withdrawing nitro group to an electron-donating amine (or hydroxylamine). This electronic switch can:

  • Activate Cytotoxicity: Convert a non-toxic prodrug into a DNA-alkylating agent.

  • Fragment Linkers: Trigger self-immolative fragmentation to release a cytotoxic warhead (e.g., doxorubicin or nitrogen mustards).

Key Data:

  • Target: Solid tumors with hypoxic cores (e.g., A549 lung carcinoma, MCF-7 breast cancer).

  • Mechanism: One-electron reduction by NADPH:cytochrome P450 reductase.

Figure 2: Hypoxia-Activated Mechanism of Action

Mechanism Prodrug Nitrophenyl Benzamide (Inactive Prodrug) Reduction Reduction to Hydroxylamine/Amine Prodrug->Reduction Enters Cell Hypoxia Hypoxic Tumor Environment (Low O2) Enzyme Nitroreductase (NTR) Hypoxia->Enzyme Upregulates Enzyme->Reduction Catalyzes Switch Electronic Switch (EWG -> EDG) Reduction->Switch Active Active Cytotoxin (DNA Alkylation/Binding) Switch->Active Bioactivation

Caption: Bioreductive activation of nitrophenyl benzamides in hypoxic tumor cells.

Antimicrobial & Antifungal Agents

Derivatives such as N-(2-aminoethyl)-4-nitrobenzamide have shown efficacy against Gram-positive bacteria (S. aureus) and fungi.

  • Mechanism: Disruption of bacterial cell membrane integrity and inhibition of FtsZ (filamenting temperature-sensitive mutant Z), a protein critical for bacterial cell division.

  • SAR Insight: The presence of the nitro group at the para position often enhances potency compared to ortho or meta isomers due to improved binding affinity in the hydrophobic pocket of the target protein.

Table 1: Comparative Biological Activity of Benzamide Derivatives

Compound IDSubstitution (R)Target Organism/Cell LineActivity (IC50 / MIC)Mechanism
VG1 N-(2-aminoethyl)-4-nitroS. aureus, E. coliMIC: 6.25 µg/mLMembrane disruption
4f Imidazole-linked 4-nitroA549 (Lung Cancer)IC50: 7.5 µMTubulin/Kinase inhibition
4c 4-NitrophenylMCF-7 (Breast Cancer)IC50: 9.2 µMAntiproliferative

Experimental Protocol: Synthesis of N-(4-Nitrophenyl)benzamide

Objective: To synthesize high-purity N-(4-nitrophenyl)benzamide for biological assay validation. This protocol uses a self-validating precipitation method to ensure product purity without column chromatography.

Materials
  • 4-Nitroaniline (10 mmol)

  • Benzoyl chloride (10 mmol)

  • Triethylamine (TEA) (12 mmol)

  • Dichloromethane (DCM) (Anhydrous, 50 mL)

  • 1M HCl and Saturated NaHCO3

Step-by-Step Methodology
  • Preparation: Dissolve 4-nitroaniline (1.38 g, 10 mmol) and TEA (1.67 mL) in 40 mL of anhydrous DCM in a round-bottom flask. Cool the mixture to 0°C using an ice bath.

  • Addition: Add benzoyl chloride (1.16 mL, 10 mmol) dropwise over 15 minutes. Causality: Slow addition prevents exotherms that could lead to di-acylated byproducts.

  • Reaction: Allow the mixture to warm to room temperature and stir for 4 hours. Monitor via TLC (30% Ethyl Acetate in Hexane).

  • Quenching & Workup:

    • Wash the organic layer with 1M HCl (2 x 20 mL) to remove unreacted amine.

    • Wash with Saturated NaHCO3 (2 x 20 mL) to remove unreacted acid chloride (hydrolyzed to acid).

    • Wash with Brine (20 mL).

  • Isolation: Dry the organic layer over anhydrous MgSO4, filter, and concentrate under reduced pressure.

  • Purification: Recrystallize the crude solid from hot ethanol.

    • Validation: Product should appear as pale yellow crystals (M.P. 192-194°C).

Future Perspectives

The field is moving toward antibody-drug conjugates (ADCs) where nitrophenyl benzamides act as the cleavable linker payload. The nitro group's redox sensitivity makes it an ideal candidate for targeted release in the hypoxic microenvironment of solid tumors, minimizing systemic toxicity.

References

  • Gaikwad, V. (2024).[1] Synthesis of 4-nitro-benzamides for evaluation antimicrobial and disinfectant activity: Part-I. Current Trends in Pharmacy and Pharmaceutical Chemistry. Link

  • Malik, S., et al. (2021). New Imidazole-Based N-Phenylbenzamide Derivatives as Potential Anticancer Agents.[2] Medicinal Research Reviews. Link

  • Ren, Y., & Zuo, Y. (2010).[3] 3,5-Dinitro-N-(4-nitrophenyl)benzamide. Acta Crystallographica Section E. Link

  • Saeed, A., et al. (2008). The Crystal Structure of 2-Nitro-N-(4-nitrophenyl)benzamide. Turkish Journal of Chemistry. Link

  • Popovski, E., et al. (2014).[4] N-{[(4-Nitrophenyl)amino]methyl}benzamide.[4] Molbank.[4] Link

Sources

Foundational

Solubility profile of 4-Bromo-N-(4-nitrophenyl)benzamide in common lab solvents

An In-Depth Technical Guide to the Solubility Profile of 4-Bromo-N-(4-nitrophenyl)benzamide in Common Laboratory Solvents Authored by: Senior Application Scientist Abstract This technical guide provides a comprehensive e...

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide to the Solubility Profile of 4-Bromo-N-(4-nitrophenyl)benzamide in Common Laboratory Solvents

Authored by: Senior Application Scientist

Abstract

This technical guide provides a comprehensive examination of the solubility profile of 4-Bromo-N-(4-nitrophenyl)benzamide. While specific quantitative solubility data for this compound is not extensively documented in publicly available literature, this guide offers a robust theoretical framework to predict its solubility in common laboratory solvents. Furthermore, it presents a detailed, field-proven experimental protocol for the accurate determination of its solubility, empowering researchers, scientists, and drug development professionals to generate reliable data for their specific applications. The principles of solvent polarity, solute-solvent interactions, and the foundational "like dissolves like" rule are discussed in depth to provide a causal understanding of solubility phenomena.

Introduction to 4-Bromo-N-(4-nitrophenyl)benzamide and the Significance of its Solubility

4-Bromo-N-(4-nitrophenyl)benzamide is a complex organic molecule featuring a brominated phenyl ring and a nitrated phenyl ring linked by an amide group. Its structure suggests a molecule with distinct regions of varying polarity, which will significantly influence its interaction with different solvents.

The solubility of a compound is a critical physicochemical property that dictates its utility in numerous scientific and industrial applications, including:

  • Drug Discovery and Development: Solubility is a key determinant of a drug candidate's bioavailability and formulation possibilities. Poor solubility can hinder absorption and lead to costly development challenges.[1][2]

  • Chemical Synthesis: Understanding solubility is essential for reaction setup, purification (e.g., crystallization), and product isolation.

  • Analytical Chemistry: The choice of solvent is crucial for preparing samples for analysis by techniques such as High-Performance Liquid Chromatography (HPLC) and spectroscopy.

This guide aims to equip researchers with the foundational knowledge and practical methodologies to thoroughly characterize the solubility of 4-Bromo-N-(4-nitrophenyl)benzamide.

Theoretical Principles Governing Solubility

The dissolution of a solid solute in a liquid solvent is a complex process governed by the interplay of intermolecular forces between the solute and solvent molecules.[3][4] The fundamental principle that provides a strong predictive framework is the concept of "like dissolves like".[5][6][7][8][9]

The "Like Dissolves Like" Principle

This principle states that substances with similar polarity and intermolecular forces are more likely to be soluble in one another.[6][7][8]

  • Polar Solutes in Polar Solvents: Polar molecules, which have a net dipole moment due to an uneven distribution of electron density, tend to dissolve in polar solvents.[5][10] Water is a prime example of a highly polar solvent.

  • Nonpolar Solutes in Nonpolar Solvents: Nonpolar molecules, with an even distribution of electron density, dissolve in nonpolar solvents like hexane or toluene through weaker van der Waals forces.[5]

The Role of Polarity and Hydrogen Bonding

The molecular structure of 4-Bromo-N-(4-nitrophenyl)benzamide contains both polar and nonpolar characteristics:

  • Polar Moieties: The nitro group (-NO₂) is strongly electron-withdrawing and highly polar. The amide linkage (-CONH-) is also polar and capable of acting as both a hydrogen bond donor (the N-H group) and acceptor (the C=O group).[11][12][13][14]

  • Nonpolar Moieties: The two phenyl rings and the bromine atom contribute to the hydrophobic and nonpolar character of the molecule.

The ability to form hydrogen bonds is a particularly strong intermolecular force that significantly enhances solubility in protic solvents (solvents with a hydrogen atom bonded to an electronegative atom, like O-H or N-H).[11][12][13][14]

Based on its structure, 4-Bromo-N-(4-nitrophenyl)benzamide is expected to exhibit the following general solubility trends:

  • High Solubility: In polar aprotic solvents like Dimethyl Sulfoxide (DMSO) and Dimethylformamide (DMF), which can effectively solvate the polar regions of the molecule.

  • Moderate Solubility: In polar protic solvents like ethanol and methanol, where hydrogen bonding interactions can occur.

  • Low Solubility: In nonpolar solvents like hexane and toluene, due to the significant polarity of the nitro and amide groups.

  • Very Low Solubility: In water, as the large nonpolar surface area of the phenyl rings will likely dominate over the polar functional groups.

The following diagram illustrates the logical relationship between solvent properties and expected solubility.

G Solubility Prediction for 4-Bromo-N-(4-nitrophenyl)benzamide cluster_solute 4-Bromo-N-(4-nitrophenyl)benzamide cluster_solvents Solvent Categories cluster_solubility Predicted Solubility Solute Features: - Polar groups (NO₂, CONH) - Nonpolar phenyl rings - Hydrogen bond donor/acceptor PolarAprotic Polar Aprotic (e.g., DMSO, DMF) Solute->PolarAprotic Strong dipole-dipole interactions PolarProtic Polar Protic (e.g., Ethanol, Methanol) Solute->PolarProtic Hydrogen bonding and dipole-dipole interactions Nonpolar Nonpolar (e.g., Hexane, Toluene) Solute->Nonpolar Mismatch in polarity Water Water Solute->Water Dominant hydrophobic character High High PolarAprotic->High Moderate Moderate PolarProtic->Moderate Low Low Nonpolar->Low VeryLow Very Low Water->VeryLow

Caption: Predicted solubility based on solute-solvent interactions.

Experimental Determination of Solubility: The Shake-Flask Method

To obtain quantitative solubility data, a standardized experimental protocol is essential. The shake-flask method is a widely accepted and robust technique for determining the equilibrium solubility of a compound.[15][16][17]

Experimental Workflow Diagram

The following diagram outlines the key steps in the shake-flask method for solubility determination.

G Shake-Flask Method for Equilibrium Solubility Determination Start Start Prep Preparation: Add excess solid solute to a known volume of solvent in a sealed vial. Start->Prep Equilibrate Equilibration: Agitate at a constant temperature (e.g., 24-72 hours) to reach equilibrium. Prep->Equilibrate Separate Phase Separation: Centrifuge and/or filter the sample to remove undissolved solid. Equilibrate->Separate Quantify Quantification: Analyze the concentration of the solute in the supernatant using a suitable analytical method (e.g., HPLC). Separate->Quantify Calculate Calculation: Determine the solubility in units such as mg/mL or mol/L. Quantify->Calculate End End Calculate->End

Caption: Workflow for the shake-flask solubility determination method.

Detailed Step-by-Step Protocol

Materials:

  • 4-Bromo-N-(4-nitrophenyl)benzamide (solid)

  • Selected laboratory solvents (e.g., DMSO, ethanol, methanol, hexane, water)

  • Glass vials with screw caps

  • Orbital shaker with temperature control

  • Centrifuge

  • Syringe filters (e.g., 0.45 µm PTFE)

  • Volumetric flasks and pipettes

  • Analytical balance

  • High-Performance Liquid Chromatography (HPLC) system or UV-Vis spectrophotometer

Procedure:

  • Preparation of Saturated Solutions:

    • Accurately weigh an excess amount of 4-Bromo-N-(4-nitrophenyl)benzamide into a glass vial. The amount should be sufficient to ensure that a solid phase remains after equilibrium is reached.

    • Add a precise volume of the chosen solvent to the vial.

    • Seal the vial tightly to prevent solvent evaporation.

    • Prepare a separate vial for each solvent to be tested. It is recommended to perform each measurement in triplicate for statistical validity.

  • Equilibration:

    • Place the vials in an orbital shaker set to a constant temperature (e.g., 25 °C).

    • Agitate the samples for a predetermined period, typically 24 to 72 hours, to ensure that the system reaches equilibrium. The time required for equilibration may need to be determined empirically.[16]

  • Phase Separation:

    • After equilibration, remove the vials from the shaker and allow the undissolved solid to settle.

    • To ensure complete separation of the solid and liquid phases, centrifuge the vials.[15][16]

    • Carefully withdraw a known volume of the supernatant using a pipette and filter it through a chemically inert syringe filter to remove any remaining solid particles.

  • Quantification:

    • Prepare a series of standard solutions of 4-Bromo-N-(4-nitrophenyl)benzamide of known concentrations in the respective solvent.

    • Analyze the filtered supernatant and the standard solutions using a suitable analytical method, such as HPLC or UV-Vis spectrophotometry, to determine the concentration of the dissolved compound.[15]

  • Data Analysis and Reporting:

    • Using the calibration curve generated from the standard solutions, calculate the concentration of 4-Bromo-N-(4-nitrophenyl)benzamide in the saturated supernatant.

    • Report the solubility in standard units, such as mg/mL or mol/L, at the specified temperature.

Data Presentation: A Template for Results

The following table provides a structured format for presenting the experimentally determined solubility data for 4-Bromo-N-(4-nitrophenyl)benzamide.

Solvent CategorySolventTemperature (°C)Solubility (mg/mL)Solubility (mol/L)Notes
Polar Aprotic Dimethyl Sulfoxide (DMSO)25
Dimethylformamide (DMF)25
Acetonitrile (ACN)25
Polar Protic Ethanol25
Methanol25
Isopropanol25
Nonpolar Hexane25
Toluene25
Dichloromethane (DCM)25
Aqueous Water25

Discussion and Interpretation of Expected Results

The quantitative data obtained from the experimental protocol will provide a detailed solubility profile of 4-Bromo-N-(4-nitrophenyl)benzamide. It is anticipated that the results will align with the theoretical principles discussed earlier.

  • A high solubility in DMSO and DMF would be attributed to the strong dipole-dipole interactions between these polar aprotic solvents and the polar functional groups of the solute.

  • Moderate solubility in ethanol and methanol would be a result of the hydrogen bonding capabilities of both the solute and the solvents.

  • The expected low solubility in nonpolar solvents like hexane would confirm the dominant influence of the polar nitro and amide groups, which have unfavorable interactions with nonpolar environments.

  • The anticipated very low aqueous solubility underscores the significant hydrophobic character imparted by the two phenyl rings and the bromine atom, which outweighs the hydrophilic nature of the polar groups in the context of the highly structured hydrogen-bonding network of water.

Any deviations from these expected trends could suggest specific solute-solvent interactions or the formation of solvates, warranting further investigation.

Conclusion

This technical guide has provided a comprehensive framework for understanding and determining the solubility profile of 4-Bromo-N-(4-nitrophenyl)benzamide. By integrating theoretical principles with a detailed, practical experimental protocol, researchers are well-equipped to generate the critical solubility data necessary for advancing their work in drug discovery, chemical synthesis, and other scientific disciplines. The provided methodologies and structured data presentation will ensure the generation of accurate, reliable, and communicable results.

References

  • Quora. (2016, September 13). What is the meaning of the “like dissolve like” rule in chemistry? Retrieved from [Link]

  • askIITians. (2025, August 18). How do hydrogen bonds affect solubility? Retrieved from [Link]

  • Pearson. (n.d.). In the context of solubility rules, what does the phrase "like dissolves like" mean? Retrieved from [Link]

  • Chemistry LibreTexts. (2024, August 31). 2.6.1: Like Dissolves Like. Retrieved from [Link]

  • Fiveable. (2025, August 15). Like Dissolves Like Definition - Inorganic Chemistry I Key... Retrieved from [Link]

  • Hötzel, I., et al. (2019, May 15). Development of a high-throughput solubility screening assay for use in antibody discovery. mAbs. Retrieved from [Link]

  • Oreate AI Blog. (2025, December 30). Understanding 'Like Dissolves Like': The Chemistry Behind Solubility. Retrieved from [Link]

  • Vedantu. (n.d.). How do hydrogen bonds affect solubility class 11 chemistry CBSE. Retrieved from [Link]

  • True Geometry's Blog. (n.d.). Solubility and Hydrogen Bonding. Retrieved from [Link]

  • Bevan, C. D., & Lloyd, R. S. (2000). A High-Throughput Screening Method for the Determination of Aqueous Drug Solubility Using Laser Nephelometry in Microtiter Plates. Analytical Chemistry, 72(8), 1781–1787. Retrieved from [Link]

  • Scribd. (n.d.). Theory of Solubility | PDF. Retrieved from [Link]

  • ResearchGate. (2013, November 12). Can anyone tell me how to perform equilibrium solubility studies step by step practically? Retrieved from [Link]

  • Halo Labs. (2025, November 14). High-Throughput Measurement of Compound Solubility and Physical Form with BMI. Retrieved from [Link]

  • Science Through Time. (2025, July 4). How Do Hydrogen Bonds Affect Solubility? [Video]. YouTube. Retrieved from [Link]

  • Scribd. (n.d.). Experiment 1. Solubility of Organic Compounds | PDF. Retrieved from [Link]

  • ResearchGate. (2025, August 7). Evaluation of a Method for High Throughput Solubility Determination using a Multi-wavelength UV Plate Reader. Retrieved from [Link]

  • Chemistry LibreTexts. (2020, June 29). 8: Identification of Unknowns (Experiment). Retrieved from [Link]

  • Avdeef, A., et al. (2025, October 2). Effects of Different Centrifugation Parameters on Equilibrium Solubility Measurements. PMC. Retrieved from [Link]

  • University of Missouri–St. Louis. (n.d.). Identifying an Unknown Compound by Solubility, Functional Group Tests and Spectral Analysis. Retrieved from [Link]

  • Wikipedia. (n.d.). Solubility. Retrieved from [Link]

  • Unknown. (n.d.). EXPERIMENT 1 DETERMINATION OF SOLUBILITY CLASS. Retrieved from [Link]

  • Purdue University. (n.d.). Solubility. Retrieved from [Link]

  • Reddit. (2022, December 27). ELI5 the polarity of solvents and how it affects solubility. Retrieved from [Link]

  • World Health Organization. (2018, July 2). PROTOCOL TO CONDUCT EQUILIBRIUM SOLUBILITY EXPERIMENTS FOR THE PURPOSE OF BIOPHARMACEUTICS CLASSIFICATION SYSTEM-BASED CLASSIFIC. Retrieved from [Link]

  • Unknown. (n.d.). Basic Procedure and Technical Requirements of Equilibrium Solubility Experiments. Retrieved from [Link]

  • Saeed, S., et al. (n.d.). 4-Bromo-N-(4-methoxy-2-nitrophenyl)benzamide. PMC. Retrieved from [Link]

  • Chemistry LibreTexts. (2023, January 29). Solubility and Factors Affecting Solubility. Retrieved from [Link]

  • PubChem. (n.d.). 4-bromo-N-[2-(4-nitrophenyl)propyl]benzamide. Retrieved from [Link]

  • ResearchGate. (n.d.). (PDF) Principles of Solubility. Retrieved from [Link]

  • PubChem. (n.d.). 4-bromo-N-phenylbenzamide. Retrieved from [Link]

  • PubChemLite. (n.d.). 4-bromo-n-(4-nitro-phenylsulfanyl)-benzamide (C13H9BrN2O3S). Retrieved from [Link]

  • Cheméo. (n.d.). Chemical Properties of Benzamide, N-(4-bromophenyl)-4-bromo. Retrieved from [Link]

Sources

Exploratory

Technical Whitepaper: Safety, Handling, and Application Methodologies for 4-Bromo-N-(4-nitrophenyl)benzamide

Executive Summary & Compound Identity In modern drug discovery and materials science, bifunctional intermediates are critical for constructing complex molecular architectures. 4-Bromo-N-(4-nitrophenyl)benzamide is a high...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Compound Identity

In modern drug discovery and materials science, bifunctional intermediates are critical for constructing complex molecular architectures. 4-Bromo-N-(4-nitrophenyl)benzamide is a highly versatile building block featuring orthogonal reactive sites: a bromo-aryl handle primed for transition-metal-catalyzed cross-coupling, and a nitro-aryl group that can be subsequently reduced to an amine for further derivatization.

However, the very electronic properties that make this compound synthetically valuable also impart significant toxicological hazards. As a Senior Application Scientist, I have designed this guide to bridge the gap between synthetic utility and rigorous laboratory safety, ensuring that researchers can leverage this compound without compromising occupational health.

Quantitative Data Summary

The following table consolidates the physicochemical properties and globally harmonized system (GHS) hazard classifications derived from structurally analogous nitroaromatic and benzamide compounds[1],[2],[3].

Property / Hazard ParameterValue / Classification
Chemical Name 4-Bromo-N-(4-nitrophenyl)benzamide
CAS Number 62507-50-0
Molecular Formula C13H9BrN2O3
Molecular Weight 321.13 g/mol
Physical State Solid (Crystalline Powder)
Primary Health Hazards Acute Tox. 4 (H302), Muta. 2 (H341)
Environmental Hazards Aquatic Chronic 2 (H411)

Mechanistic Toxicology & Hazard Profile

To handle a chemical safely, one must understand why it is toxic at a molecular level. 4-Bromo-N-(4-nitrophenyl)benzamide presents a dual-hazard profile stemming from its two primary substructures: the nitroaromatic ring and the benzamide core.

The Nitroaromatic Liability

The strongly electron-withdrawing nature of the nitro group reduces the electron density of the aromatic ring. While this activates the ring for certain chemical reactions, it also makes the compound highly susceptible to enzymatic reduction in vivo[4]. When absorbed, cytochrome P450 enzymes and nitroreductases convert the nitro group (-NO2) into a highly reactive hydroxylamine intermediate (-NHOH).

This intermediate drives three distinct pathways of cellular damage:

  • Oxidative Stress: The redox cycling of the hydroxylamine generates excessive Reactive Oxygen Species (ROS)[5].

  • Methemoglobinemia: The intermediate oxidizes the Fe²⁺ in hemoglobin to Fe³⁺, severely impairing the blood's oxygen-carrying capacity[3].

  • Genotoxicity: Electrophilic intermediates can covalently bind to DNA, forming adducts that lead to mutations[6].

The Benzamide Core Liability

Independent of the nitro group, the benzamide scaffold itself is classified under GHS as Harmful if Swallowed (H302) and Suspected of Causing Genetic Defects (H341)[2],[7]. The lipophilicity imparted by the heavy bromine atom further enhances the molecule's ability to penetrate the dermal barrier, making skin contact a critical exposure route[8].

ToxicityPathway N1 4-Bromo-N-(4-nitrophenyl)benzamide N2 Nitroreductase / CYP450 Enzymatic Reduction N1->N2 N3 Reactive Hydroxylamine Intermediate N2->N3 N4 ROS Generation (Oxidative Stress) N3->N4 N5 Hemoglobin Oxidation (Methemoglobinemia) N3->N5 N6 DNA Adduct Formation (Genotoxicity) N3->N6

Fig 1: Enzymatic reduction pathway of nitroaromatics leading to systemic toxicity.

Safety, Handling, and PPE Protocols

A robust safety protocol must be a self-validating system. The following handling procedure ensures that environmental controls and personal protective equipment (PPE) are actively verified before and during exposure.

Required PPE & Engineering Controls
  • Ventilation: Chemical fume hood with a verified face velocity of 80–100 feet per minute (fpm).

  • Gloves: Double-gloving is mandatory. Use a heavy-duty Nitrile or Butyl rubber outer glove. Causality: The lipophilic bromo-aromatic structure can rapidly permeate standard latex[8].

  • Eye/Body: Splash-resistant goggles and an anti-static, flame-retardant lab coat[7].

Self-Validating Weighing Protocol

Fine crystalline powders of halogenated nitroaromatics pose a severe aerosolization hazard.

  • Pre-Check: Verify the fume hood monitor reads >80 fpm. Lay down a disposable, static-dissipative weighing mat.

  • Static Mitigation: Powders with low moisture content accumulate static charge, leading to sudden aerosolization when approached with a metal spatula. Action: Discharge the spatula and weigh boat using an ionizing anti-static gun (e.g., Zerostat) for 10 seconds prior to opening the chemical container.

  • Transfer: Weigh the required mass using a calibrated analytical balance inside the hood.

  • Validation & Decontamination: Seal the reaction vessel before removing it from the hood. Wipe down the balance and spatulas with isopropanol (to dissolve the lipophilic compound), followed by a 10% bleach solution, and finally distilled water.

Experimental Workflows: Suzuki-Miyaura Cross-Coupling

The primary synthetic utility of 4-Bromo-N-(4-nitrophenyl)benzamide lies in its bromo-aryl handle. The C-Br bond is significantly weaker than the C-N amide bonds and the C-C aromatic bonds, allowing for selective oxidative addition by a Palladium(0) catalyst without degrading the core scaffold.

Step-by-Step Methodology

This protocol details the coupling of the compound with an arylboronic acid to build an extended biaryl system.

  • Reagent Preparation: In an oven-dried Schlenk flask, combine 4-Bromo-N-(4-nitrophenyl)benzamide (1.0 eq), the desired arylboronic acid (1.2 eq), and anhydrous K₂CO₃ (2.5 eq).

  • Solvent Addition & Degassing: Add a 4:1 mixture of 1,4-Dioxane and H₂O. Causality for Degassing: Dissolved oxygen rapidly oxidizes the electron-rich Pd(0) active catalyst into an inactive Pd(II) species, halting the catalytic cycle and promoting unwanted homocoupling. Perform three rigorous freeze-pump-thaw cycles to remove all O₂.

  • Catalyst Introduction: Under a positive stream of Argon, add Pd(dppf)Cl₂ (0.05 eq). The bidentate dppf ligand provides the steric bulk necessary to accelerate the reductive elimination step.

  • Reaction Execution: Seal the flask and heat to 80°C for 12 hours. Monitor via TLC (Hexanes:EtOAc) to validate the consumption of the starting material.

  • Quenching & Workup: Cool to room temperature. Dilute with Ethyl Acetate and filter through a pad of Celite to remove palladium black. Wash the organic layer with brine, dry over Na₂SO₄, and concentrate in vacuo for subsequent flash chromatography.

SynthesisWorkflow S1 4-Bromo-N-(4-nitrophenyl)benzamide (Aryl Halide) S3 Pd(dppf)Cl2 Catalyst K2CO3 Base, Dioxane/H2O S1->S3 S2 Arylboronic Acid (Coupling Partner) S2->S3 S4 Oxidative Addition & Transmetalation S3->S4 S5 Reductive Elimination S4->S5 S6 Elaborated Nitro-Benzamide Intermediate S5->S6

Fig 2: Palladium-catalyzed Suzuki-Miyaura cross-coupling workflow.

Storage, Spill Management, and Disposal

  • Storage: Store in a tightly sealed, light-resistant container at room temperature. Nitroaromatics can be photosensitive and degrade upon prolonged exposure to UV light[3]. Keep away from strong oxidizing agents and strong bases.

  • Spill Management: Never sweep the dry powder. Sweeping generates hazardous dust clouds that pose both inhalation and dust explosion risks[9]. Instead, dampen the spill area gently with water or isopropanol to bind the powder, then absorb with inert material (e.g., diatomaceous earth)[10].

  • Disposal: Do not flush down the sink. The compound is toxic to aquatic life with long-lasting effects[3]. Collect all solid waste and contaminated solvents in clearly labeled hazardous waste containers for professional high-temperature incineration. Incineration must be equipped with scrubbers, as combustion will release highly toxic nitrogen oxides (NOx) and hydrogen bromide (HBr) gases[11],[9].

References

1.[1] ChemicalBook. "62507-50-0 CAS MSDS (4-bromo-N-(4-nitrophenyl)benzamide)". Available at: 2.[8] ACS Publications. "Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines". Available at: 3.[2] CDH Fine Chemical. "Benzamide CAS No 55-21-0 MATERIAL SAFETY DATA SHEET SDS/MSDS". Available at: 4.[5] ResearchGate. "Major mechanisms of toxicity of nitroaromatic compounds". Available at: 5.[3] Benchchem. "Technical Guide: Safety, Handling, and Data for 1-Butyl-4-(2-nitro-ethyl)-benzene and Related Nitroaromatic Compounds". Available at: 6.[4] MDPI. "In Silico Prediction of the Toxicity of Nitroaromatic Compounds: Application of Ensemble Learning QSAR Approach". Available at: 7.[7] MetaSci. "Safety Data Sheet Benzamide". Available at: 8.[6] PMC (NIH). "Quantitative Structure-Activity Relationship (QSAR) Studies on the Toxic Effects of Nitroaromatic Compounds (NACs): A Systematic Review". Available at: 9.[11] CDN Isotopes. "Safety Data Sheet". Available at: 10.[10] Loba Chemie. "BENZAMIDE FOR SYNTHESIS MSDS CAS-No." Available at: 11.[9] Santa Cruz Biotechnology. "Benzamide Material Safety Data Sheet". Available at:

Sources

Protocols & Analytical Methods

Method

Application Notes and Protocols: 4-Bromo-N-(4-nitrophenyl)benzamide in Medicinal Chemistry Research

For Researchers, Scientists, and Drug Development Professionals Authored by: Your Senior Application Scientist Introduction: The Therapeutic Potential of the Benzamide Scaffold The benzamide functional group is a corners...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by: Your Senior Application Scientist

Introduction: The Therapeutic Potential of the Benzamide Scaffold

The benzamide functional group is a cornerstone in modern medicinal chemistry, forming the structural core of numerous clinically approved drugs with a wide array of therapeutic applications. Its prevalence stems from its ability to engage in key hydrogen bonding interactions with biological targets, its metabolic stability, and the synthetic tractability that allows for diverse structural modifications. The N-phenylbenzamide framework, in particular, offers a versatile scaffold where substitutions on either phenyl ring can significantly modulate pharmacological activity. The subject of this guide, 4-Bromo-N-(4-nitrophenyl)benzamide, is a member of this important class of compounds. While extensive biological data for this specific molecule is still emerging, its structural motifs—a brominated phenyl ring and a nitrophenyl moiety—are well-represented in compounds with significant biological activities. This guide will, therefore, explore the potential applications of 4-Bromo-N-(4-nitrophenyl)benzamide based on the established activities of its structural analogs and provide detailed protocols for its synthesis and biological evaluation.

Structural Features and a Rationale for Investigation

4-Bromo-N-(4-nitrophenyl)benzamide possesses distinct structural features that suggest its potential as a lead compound in several therapeutic areas:

  • The 4-Bromophenyl Moiety: The presence of a bromine atom on one of the phenyl rings increases the lipophilicity of the molecule, which can enhance membrane permeability and oral bioavailability. Halogen bonding is also an increasingly recognized non-covalent interaction that can contribute to target binding affinity.

  • The N-(4-nitrophenyl) Group: The nitro group is a strong electron-withdrawing group that can significantly influence the electronic properties of the molecule and its potential to interact with biological targets. The nitro group is also a known pharmacophore in certain classes of antimicrobial and anticancer agents.

  • The Amide Linkage: The central amide bond is a critical hydrogen bond donor and acceptor, allowing for robust interactions with the backbones of proteins and enzymes.

Based on these features and the activities of structurally related compounds, 4-Bromo-N-(4-nitrophenyl)benzamide is a compelling candidate for investigation in the following areas:

  • Anticancer Activity: Numerous N-phenylbenzamide derivatives have demonstrated cytotoxic effects against a variety of cancer cell lines.[1][2] The mechanism of action for such compounds can be diverse, including the inhibition of key signaling pathways involved in cell proliferation and survival.

  • Antimicrobial Activity: The benzamide scaffold is present in several antimicrobial agents.[1][3] The nitroaromatic moiety, in particular, is a well-known feature of certain antibacterial and antiprotozoal drugs.

  • Anti-inflammatory Activity: Some benzamide derivatives have shown potential as anti-inflammatory agents, for instance, by inhibiting the denaturation of proteins, a key event in the inflammatory process.[4]

Experimental Protocols

The following section provides detailed, step-by-step protocols for the synthesis, characterization, and biological evaluation of 4-Bromo-N-(4-nitrophenyl)benzamide.

Part 1: Synthesis and Characterization

This protocol describes a standard method for the synthesis of 4-Bromo-N-(4-nitrophenyl)benzamide via the acylation of 4-nitroaniline with 4-bromobenzoyl chloride.

Workflow for the Synthesis of 4-Bromo-N-(4-nitrophenyl)benzamide

cluster_synthesis Synthesis A 4-Bromobenzoyl chloride D Reaction Mixture A->D B 4-Nitroaniline B->D C Acetonitrile (Solvent) C->D E Reflux D->E Heat F Crude Product E->F G Purification (Recrystallization) F->G H Pure 4-Bromo-N-(4-nitrophenyl)benzamide G->H

Caption: A generalized workflow for the synthesis of 4-Bromo-N-(4-nitrophenyl)benzamide.

Materials and Reagents:

Reagent/MaterialSupplierGrade
4-Bromobenzoyl chlorideSigma-Aldrich≥98%
4-NitroanilineAcros Organics99%
AcetonitrileFisher ScientificAnhydrous
PyridineSigma-AldrichAnhydrous, 99.8%
Hydrochloric acid (HCl)VWR1 M
Sodium bicarbonate (NaHCO₃)EMD MilliporeSaturated solution
Brine---Saturated NaCl solution
Magnesium sulfate (MgSO₄)---Anhydrous
Thin Layer Chromatography (TLC) plates---Silica gel 60 F₂₅₄

Procedure:

  • Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 4-nitroaniline (1.38 g, 10 mmol) in 30 mL of anhydrous acetonitrile.

  • Addition of Base (Optional but Recommended): Add pyridine (0.81 mL, 10 mmol) to the solution to act as a base and scavenge the HCl byproduct.

  • Addition of Acyl Chloride: Slowly add a solution of 4-bromobenzoyl chloride (2.19 g, 10 mmol) in 10 mL of anhydrous acetonitrile to the stirred solution of 4-nitroaniline at room temperature.

  • Reaction: Heat the reaction mixture to reflux and maintain for 2-4 hours. Monitor the progress of the reaction by TLC using a suitable eluent system (e.g., 3:1 hexane:ethyl acetate).

  • Work-up: After the reaction is complete, allow the mixture to cool to room temperature. Pour the reaction mixture into 100 mL of cold water with stirring.

  • Isolation of Crude Product: Collect the resulting precipitate by vacuum filtration and wash the solid with cold water.

  • Purification: Recrystallize the crude product from a suitable solvent system, such as ethanol or an ethanol/water mixture, to obtain pure 4-Bromo-N-(4-nitrophenyl)benzamide as a solid.

  • Drying and Characterization: Dry the purified product under vacuum. Characterize the compound using standard analytical techniques:

    • ¹H and ¹³C NMR Spectroscopy: To confirm the chemical structure.

    • Mass Spectrometry (MS): To determine the molecular weight.

    • Fourier-Transform Infrared (FTIR) Spectroscopy: To identify characteristic functional groups (e.g., N-H, C=O, C-Br, NO₂).

    • Melting Point Analysis: To assess purity.

Part 2: In Vitro Biological Evaluation

The following are generalized protocols for assessing the potential anticancer, antimicrobial, and anti-inflammatory activities of 4-Bromo-N-(4-nitrophenyl)benzamide.

This assay determines the cytotoxic effect of a compound on cancer cell lines by measuring the metabolic activity of viable cells.[2]

Workflow for MTT Assay

A Seed cancer cells in a 96-well plate B Incubate for 24 hours A->B C Treat cells with varying concentrations of 4-Bromo-N-(4-nitrophenyl)benzamide B->C D Incubate for 48-72 hours C->D E Add MTT reagent D->E F Incubate for 2-4 hours E->F G Add solubilization solution (e.g., DMSO) F->G H Measure absorbance at 570 nm G->H I Calculate IC₅₀ value H->I

Caption: A step-by-step workflow for the MTT cell viability assay.

Procedure:

  • Cell Seeding: Seed cancer cells (e.g., MCF-7 for breast cancer, A549 for lung cancer) in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours at 37°C in a 5% CO₂ atmosphere.

  • Compound Treatment: Prepare a stock solution of 4-Bromo-N-(4-nitrophenyl)benzamide in DMSO. Serially dilute the stock solution with cell culture medium to achieve a range of final concentrations (e.g., 0.1, 1, 10, 50, 100 µM). Replace the medium in the wells with the medium containing the test compound. Include a vehicle control (DMSO) and an untreated control.

  • Incubation: Incubate the plate for 48-72 hours.

  • MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 2-4 hours.

  • Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the untreated control. Determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth) by plotting a dose-response curve.

This method determines the Minimum Inhibitory Concentration (MIC) of a compound against various microbial strains.[1]

Procedure:

  • Inoculum Preparation: Prepare a standardized suspension of the target microorganism (e.g., Staphylococcus aureus, Escherichia coli) in a suitable broth (e.g., Mueller-Hinton Broth).

  • Serial Dilution: Serially dilute a stock solution of 4-Bromo-N-(4-nitrophenyl)benzamide in the broth in a 96-well microtiter plate.

  • Inoculation: Inoculate each well with the microbial suspension. Include a positive control (broth with bacteria, no compound) and a negative control (broth only).

  • Incubation: Incubate the plates under appropriate conditions for the specific microorganism (e.g., 37°C for 24 hours for bacteria).

  • MIC Determination: The MIC is the lowest concentration of the compound that visibly inhibits the growth of the microorganism.

This assay assesses the ability of a compound to inhibit the denaturation of protein, a hallmark of inflammation.[4]

Procedure:

  • Reaction Mixture Preparation: Prepare a reaction mixture containing egg albumin, phosphate-buffered saline (PBS, pH 6.4), and varying concentrations of 4-Bromo-N-(4-nitrophenyl)benzamide.

  • Incubation: Incubate the reaction mixtures at 37°C for 15 minutes.

  • Denaturation Induction: Induce protein denaturation by heating the mixtures at 70°C for 5 minutes.

  • Absorbance Measurement: After cooling, measure the absorbance of the solutions at 660 nm.

  • Data Analysis: Calculate the percentage inhibition of protein denaturation compared to a control without the test compound.

Data Presentation and Interpretation

All quantitative data from the biological assays should be presented in a clear and organized manner.

Table 1: Hypothetical In Vitro Anticancer Activity of 4-Bromo-N-(4-nitrophenyl)benzamide

Cell LineCancer TypeIC₅₀ (µM)
MCF-7BreastExperimental Value
A549LungExperimental Value
HCT116ColonExperimental Value

Table 2: Hypothetical Antimicrobial Activity of 4-Bromo-N-(4-nitrophenyl)benzamide

Microbial StrainGram StainMIC (µg/mL)
Staphylococcus aureusPositiveExperimental Value
Escherichia coliNegativeExperimental Value
Candida albicansFungusExperimental Value

Concluding Remarks and Future Directions

4-Bromo-N-(4-nitrophenyl)benzamide represents a promising scaffold for the development of novel therapeutic agents. The protocols outlined in this guide provide a robust framework for its synthesis and for the systematic evaluation of its potential anticancer, antimicrobial, and anti-inflammatory properties. Positive results in these initial in vitro screens would warrant further investigation into its mechanism of action, structure-activity relationships (SAR) through the synthesis of analogs, and in vivo efficacy studies.

References

  • BenchChem. (2025). In Vitro Evaluation of Novel Benzamide Compounds: A Technical Guide. BenchChem.
  • BenchChem. (2025). Comparative Analysis of N-(4-Bromophenyl)
  • González-Bacerio, J., et al. (2023). Synthesis and Biophysical and Biological Studies of N-Phenylbenzamide Derivatives Targeting Kinetoplastid Parasites. Journal of Medicinal Chemistry.
  • Roy, S., et al. (2016). N-Phenylbenzamides as Potent Inhibitors of the Mitochondrial Permeability Transition Pore. ChemMedChem.
  • Ihalainen, T. O., et al. (2020). Antiviral Mechanisms of N-Phenyl Benzamides on Coxsackie Virus A9. Viruses.
  • BenchChem. (2025). Application Notes and Protocols: Synthesis of N-methyl-2-(phenylamino)benzamide. BenchChem.
  • Permana, B., et al. (2023). Synthesis, In Silico Study, Antibacterial and Antifungal Activities of N-phenylbenzamides. Molecules.
  • BenchChem. (2025). A Comparative Guide to the Cytotoxicity of N-(4-Bromophenyl)-4-chlorobenzamide Analogs. BenchChem.
  • Wang, Y., et al. (2015). Synthesis and in Vitro Antifungal Activities of Novel Benzamide Derivatives Containing a Triazole Moiety. Molecules.
  • Kumar, S., et al. (2024). Synthesis and In-Vitro Antimicrobial Activity of N- Benzamide Derivatives. Journal of Pharmaceutical and Applied Chemistry.
  • Kazi, A. A., & Chatpalliwar, V. A. (2022).
  • Wang, Y., et al. (2024). Novel N-phenyl-2-(aniline) benzamide hydrochloride salt development for colon cancer therapy. Journal of Drug Delivery Science and Technology.
  • Adebayo, I. A., et al. (2020). Synthesis and in vitro anticancer activities of substituted N-(4′-nitrophenyl)-l-prolinamides. RSC Advances.
  • Sripet, W., et al. (2012). 4-Bromo-N-(4-methoxy-2-nitrophenyl)benzamide. Acta Crystallographica Section E: Structure Reports Online.
  • Moreno-Fuquen, R., et al. (2014). 4-Bromo-N-(2-nitrophenyl)benzamide. Acta Crystallographica Section E: Structure Reports Online.
  • Gowda, B. T., et al. (2011). N-(4-Bromophenyl)-4-nitrobenzamide. Acta Crystallographica Section E: Structure Reports Online.
  • Tumer, F., et al. (2017). Biological evaluation and molecular docking studies of nitro benzamide derivatives with respect to in vitro anti-inflammatory activity.
  • BenchChem. (2025). A Comparative Guide to the Biological Evaluation of N-(4-Formylphenyl)
  • Al-Masoudi, N. A., et al. (2020). Synthesis, characterization, cytotoxicity evaluation and physicochemical properties of some novel N-substituted aminobenzenesulphonamides. Tropical Journal of Pharmaceutical Research.
  • Sripet, W., et al. (2012). 4-Bromo-N-phenylbenzamide. Acta Crystallographica Section E: Structure Reports Online.
  • Ferreira, M., et al. (2019). Aminobenzylated 4-Nitrophenols as Antibacterial Agents Obtained from 5-Nitrosalicylaldehyde through a Petasis Borono–Mannich Reaction. ACS Omega.
  • Popa, M., et al. (2022). Synthesis, Characterization, and Biological Evaluation of Novel N-{4-[(4-Bromophenyl)
  • Tumer, F., et al. (2017). Biological evaluation and molecular docking studies of nitro benzamide derivatives with respect to in vitro anti-inflammatory activity.
  • Kumar, D., et al. (2012). Synthesis, antimicrobial, anticancer evaluation and QSAR studies of 3/4-bromo benzohydrazide derivatives. European Journal of Medicinal Chemistry.
  • Patel, K., et al. (2025). Structure-Activity Relationship (SAR) Analysis of Newly Synthesized Antimicrobial Agents. International Journal of Emerging Trends in Chemistry.
  • BenchChem. (2025). 4-tert-butyl-N-(4-nitrophenyl)benzamide Research Chemical. BenchChem.
  • Sharma, A., & Kumar, R. (2025). The Role of Structure-Activity Relationship (SAR) In Drug Discovery. Indian Journal of Pharmaceutical Chemistry and Analytical Techniques.
  • CDD Vault. (2025).

Sources

Application

Protocol for screening the antibacterial or antifungal activity of novel benzamides

Application Note: High-Throughput Screening and Target Validation of Novel Benzamides as Antimicrobial Agents Introduction & Mechanistic Rationale The escalating crisis of multidrug-resistant (MDR) pathogens necessitates...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: High-Throughput Screening and Target Validation of Novel Benzamides as Antimicrobial Agents

Introduction & Mechanistic Rationale

The escalating crisis of multidrug-resistant (MDR) pathogens necessitates the development of novel antimicrobial scaffolds. Benzamides and their derivatives (e.g., PC190723, TXA707, TXH9179) have emerged as highly potent, next-generation antimicrobial agents[1].

Unlike traditional β-lactams that target cell wall biosynthesis, antibacterial benzamides primarily target FtsZ , a highly conserved bacterial GTPase essential for cell division[1]. FtsZ polymerizes at the midcell to form the "Z-ring," which serves as the scaffold for the divisome. Benzamides bind to the interdomain cleft of FtsZ, artificially stabilizing the polymers or inhibiting their dynamic turnover. This disruption halts septation, leading to lethal cell filamentation[2]. Concurrently, specific structural modifications to the benzamide scaffold have yielded compounds with potent antifungal activity, typically by disrupting membrane integrity or chitin synthesis.

To evaluate these novel compounds, a rigorous, self-validating screening protocol is required to distinguish true on-target antimicrobial efficacy from non-specific cytotoxicity.

Workflow S1 1. Compound Library Preparation S2 2. Primary MIC Screening (CLSI M07/M27) S1->S2 S3 3. Cytotoxicity Assay (Mammalian Cells) S2->S3 S4 4. Target Validation (FtsZ Polymerization) S3->S4

Sequential screening workflow for novel benzamide antimicrobial candidates.

Primary Screening: Minimum Inhibitory Concentration (MIC)

Causality & Experimental Design: The broth microdilution method is the gold standard for MIC determination[3]. Adhering strictly to CLSI M07 (for aerobic bacteria)[4] and CLSI M27 (for yeasts)[5] ensures that the assay is clinically relevant and highly reproducible. For bacteria, the use of Cation-Adjusted Mueller-Hinton Broth (CAMHB) is critical; variations in divalent cations (


, 

) can artificially alter the binding affinity of small molecules to their targets or the bacterial outer membrane.

Protocol 1: Broth Microdilution (CLSI M07 / M27)

  • Media Preparation: Prepare CAMHB for bacterial testing[3]. For fungal testing, prepare RPMI 1640 medium supplemented with L-glutamine, lacking sodium bicarbonate, and buffered to pH 7.0 with 0.165 M MOPS[5].

  • Compound Dilution: In a 96-well microtiter plate, perform a 2-fold serial dilution of the benzamide derivatives. Critical Step: Ensure the final concentration of Dimethyl Sulfoxide (DMSO) in the assay wells does not exceed 1% (v/v) to prevent solvent-induced microbial toxicity[3].

  • Inoculum Standardization: Suspend isolated colonies from an overnight agar plate in sterile saline to match a 0.5 McFarland standard. Dilute the suspension in the respective test medium to achieve a final well concentration of

    
     CFU/mL for bacteria[4] and 
    
    
    
    cells/mL for yeasts[5].
  • Plate Inoculation & Incubation: Dispense the standardized inoculum into the microtiter wells. Incubate bacterial plates at 35±2°C for 16–20 hours (up to 24 hours for MRSA strains). Incubate fungal plates at 35°C for 24–48 hours[5].

  • Readout: Determine the MIC as the lowest concentration of the benzamide that completely inhibits visible microbial growth[3].

Self-Validating System: Every microtiter plate must include a positive growth control (media + inoculum, no drug), a sterility control (media only), and a reference antibiotic (e.g., Vancomycin for S. aureus, Fluconazole for Candida spp.) tested against standard ATCC quality control strains.

Target Validation: Cytological Profiling of FtsZ Inhibition

Causality & Experimental Design: A potent MIC does not confirm the mechanism of action. Because benzamides target the FtsZ interdomain cleft, on-target activity must be validated phenotypically[1]. Cytological profiling via fluorescence microscopy differentiates FtsZ inhibitors from membrane-disrupting agents. True FtsZ inhibitors cause rod-shaped bacteria (like Bacillus subtilis) to elongate into massive filaments without septa, accompanied by the delocalization of the Z-ring[2].

Pathway A GTP Binds to FtsZ B FtsZ Polymerization A->B C Z-Ring Formation at Midcell B->C D Divisome Assembly C->D E Bacterial Cell Division D->E F Novel Benzamide (e.g., TXH9179) G Binds Interdomain Cleft F->G H Inhibits Z-Ring Dynamics G->H H->C Blocks I Cell Filamentation & Lysis H->I

Mechanism of benzamide-mediated FtsZ inhibition leading to bacterial cell death.

Protocol 2: Cytological Profiling via Fluorescence Microscopy

  • Cell Culture: Grow a reporter strain of Bacillus subtilis (e.g., strain WM5126 expressing xylose-inducible GFP-ZapA as a proxy for the Z-ring) in LB broth to an early exponential phase (

    
     ~0.2)[2].
    
  • Compound Treatment: Aliquot the culture and treat with the benzamide candidate at 2× and 4× its determined MIC. Include a vehicle control (1% DMSO) and a positive control (PC190723 at 1 µg/mL). Incubate at 37°C for 45 minutes.

  • Staining & Fixation: Apply a membrane stain (e.g., FM 4-64 at 1 µg/mL) to visualize cell boundaries. Fix cells using 4% paraformaldehyde if immediate imaging is not possible.

  • Microscopy Analysis: Immobilize cells on a 1% agarose pad. Image using a fluorescence microscope (100× oil immersion objective).

  • Interpretation: Quantify cell length. Compounds acting via FtsZ inhibition will yield cells significantly longer than the vehicle control (>10 µm) with diffuse or absent GFP-ZapA localization at the midcell.

Quantitative Data Presentation

To benchmark the efficacy of novel benzamide candidates, their performance should be compared against established reference compounds. The table below summarizes the expected MIC ranges and cytotoxicity profiles of well-characterized benzamides.

Table 1: Expected MIC Ranges and Cytotoxicity Profiles of Reference Benzamides

CompoundTarget Organism / PhenotypeMIC Range (µg/mL)Mammalian Cytotoxicity (

, µg/mL)
Primary Validated Mechanism
PC190723 S. aureus (MSSA/MRSA)1.0 – 2.0> 50.0FtsZ Inhibition
TXA707 S. aureus (MRSA)0.5 – 1.0> 50.0FtsZ Inhibition
TXH9179 S. aureus (MDR Strains)0.125 – 0.25> 100.0FtsZ Inhibition
FZ116 B. subtilis2.0 – 4.0> 50.0FtsZ Inhibition
Fluconazole Candida albicans (Control)0.25 – 64.0N/AErgosterol Synthesis Inhibition

Note: A high Selectivity Index (SI =


 / MIC) is required for a compound to be considered a viable drug candidate.

References

  • Bryan, E. J., et al. "Structural and Antibacterial Characterization of a New Benzamide FtsZ Inhibitor with Superior Bactericidal Activity and In Vivo Efficacy Against Multidrug-Resistant Staphylococcus aureus." ACS Chemical Biology, 2023. 1

  • Suigo, L., et al. "Benzodioxane-Benzamides As Ftsz Inhibitors: Effects of Linker's Functionalization On Gram-Positive Antimicrobial Activity." Antibiotics, 2023. 2

  • Clinical and Laboratory Standards Institute (CLSI). "M07: Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically." 12th Edition, 2024. 4

  • Clinical and Laboratory Standards Institute (CLSI). "M27: Reference Method for Broth Dilution Antifungal Susceptibility Testing of Yeasts." 4th Edition, 2017. 5

  • Emery Pharma. "Minimum Inhibitory Concentration (MIC) Assays and Interpretations." 3

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis of 4-Bromo-N-(4-nitrophenyl)benzamide

Ticket ID: #SYN-BNPB-404 Subject: Yield Optimization & Troubleshooting Guide Assigned Specialist: Senior Application Scientist, Organic Synthesis Division Diagnostic Overview: Why is Your Yield Low? Before adjusting your...

Author: BenchChem Technical Support Team. Date: March 2026

Ticket ID: #SYN-BNPB-404 Subject: Yield Optimization & Troubleshooting Guide Assigned Specialist: Senior Application Scientist, Organic Synthesis Division

Diagnostic Overview: Why is Your Yield Low?

Before adjusting your protocol, you must understand the specific kinetic barriers inherent to this reaction. The synthesis of 4-Bromo-N-(4-nitrophenyl)benzamide involves the acylation of 4-nitroaniline .

The Core Chemical Challenge

The primary cause of low yield in this synthesis is the nucleophilicity deficit of 4-nitroaniline.

  • Electronic Deactivation: The nitro group (

    
    ) at the para position is a strong electron-withdrawing group (EWG). It pulls electron density away from the amine nitrogen via resonance and induction, making the lone pair significantly less available for nucleophilic attack on the carbonyl carbon of the benzoyl chloride.
    
  • Competitive Hydrolysis: Because the amine is sluggish, the 4-bromobenzoyl chloride is more susceptible to attack by trace moisture (hydrolysis) than by the amine. If your solvent is not strictly anhydrous, you are making 4-bromobenzoic acid, not your amide.

Optimized Protocol (The "Gold Standard")

To maximize yield, we must shift the equilibrium and kinetics in favor of amide formation using activation , catalysis , and thermal energy .

Reaction Scheme

Reactants: 4-Bromobenzoyl chloride (1.1 equiv) + 4-Nitroaniline (1.0 equiv) Solvent: Anhydrous THF or Pyridine Base/Catalyst: Triethylamine (TEA) + DMAP (10 mol%) OR Pyridine (excess) Conditions: Reflux (


) under Inert Atmosphere (

/Ar)
Step-by-Step Methodology
  • Preparation: Flame-dry a 2-neck round-bottom flask (RBF) and equip it with a magnetic stir bar, reflux condenser, and nitrogen inlet.

  • Solubilization:

    • Add 4-nitroaniline (1.0 equiv) to the flask.

    • Add Anhydrous THF (Concentration ~0.2 M). Note: If solubility is poor, use dry Pyridine as both solvent and base.

    • Add Triethylamine (1.5 equiv) to scavenge the HCl byproduct.

    • CRITICAL STEP: Add DMAP (4-Dimethylaminopyridine) (0.1 equiv) . DMAP acts as a hyper-nucleophilic acyl transfer catalyst, forming a reactive N-acylpyridinium intermediate that is more susceptible to attack by the weak aniline nucleophile.

  • Addition:

    • Dissolve 4-bromobenzoyl chloride (1.1 - 1.2 equiv) in a minimal amount of anhydrous THF.

    • Add this solution dropwise to the reaction mixture at

      
       (ice bath) to control the initial exotherm.
      
  • Reaction:

    • Once addition is complete, remove the ice bath.

    • Heat the mixture to Reflux for 6–12 hours. Standard room temperature stirring is often insufficient for nitroanilines.

    • Monitor: Check TLC (Solvent: Hexane/EtOAc 7:3). Look for the disappearance of the yellow 4-nitroaniline spot.

  • Workup (Purification by Extraction):

    • Evaporate most of the THF under reduced pressure.

    • Redissolve the residue in Ethyl Acetate (EtOAc).[1]

    • Wash 1 (Acidic): Wash with 1M HCl (

      
      ). Purpose: Converts unreacted 4-nitroaniline and DMAP/TEA into water-soluble salts.
      
    • Wash 2 (Basic): Wash with Saturated

      
       (
      
      
      
      ). Purpose: Removes any hydrolyzed 4-bromobenzoic acid.
    • Wash 3: Brine wash, then dry over anhydrous

      
      .
      
  • Crystallization:

    • Concentrate the organic layer. Recrystallize from hot Ethanol or Ethanol/Water mixture.

Visualization: Mechanism & Workflow

Figure 1: DMAP Catalytic Cycle & Reaction Logic

This diagram illustrates why DMAP is essential for overcoming the low reactivity of the nitroaniline.

G cluster_0 Why DMAP? Start Reactants: 4-Bromobenzoyl Chloride + 4-Nitroaniline Inter1 Intermediate A: Acyl-DMAP Complex (Highly Reactive Electrophile) Start->Inter1 DMAP Attack (Fast Kinetics) Product Product: 4-Bromo-N-(4-nitrophenyl)benzamide Inter1->Product Nucleophilic Attack by 4-Nitroaniline Byproduct Byproduct: HCl (Scavenged by TEA) Inter1->Byproduct Note1 Direct attack by 4-Nitroaniline is too slow due to EWG (-NO2). Note1->Start

Caption: The DMAP catalytic cycle accelerates the reaction by generating a highly electrophilic N-acylpyridinium intermediate, bypassing the slow direct attack of the deactivated aniline.[2]

Troubleshooting Guide (FAQ)

Q1: The reaction turned into a solid "puck" or thick slurry. What happened?

Diagnosis: Solubility failure. The amide product is highly crystalline and insoluble in non-polar solvents like DCM or Toluene, potentially trapping unreacted starting material. Solution:

  • Immediate Fix: Add more solvent (THF) and heat to reflux to ensure homogeneity.

  • Protocol Adjustment: Switch to a more polar solvent system. Pyridine is excellent here because it acts as both the solvent and the acid scavenger, keeping the intermediate complexes in solution until workup.

Q2: I have low yield, and the NMR shows a lot of 4-bromobenzoic acid.

Diagnosis: Hydrolysis has outcompeted acylation. Solution:

  • Check Reagents: Your acid chloride may have degraded in the bottle. Distill it or purchase a fresh bottle.

  • Check Setup: Ensure you are using a drying tube or a nitrogen balloon.

  • Reagent Order: Do not mix the acid chloride and base (TEA) long before adding the amine. Trace water in the base can hydrolyze the chloride.

Q3: The product is "oiling out" during recrystallization.

Diagnosis: The melting point of the impure product is lower than the boiling point of your solvent, or you are cooling too fast. Solution:

  • Solvent Choice: If using Ethanol/Water, add the water more slowly.

  • Technique: Re-dissolve the oil by heating.[3] Add a "seed crystal" of the pure product (if available) or scratch the inner glass surface with a glass rod to induce nucleation. Allow the flask to cool to room temperature slowly in a water bath before moving to the fridge.

Q4: My TLC shows a persistent spot for 4-nitroaniline even after 24 hours.

Diagnosis: The reaction has stalled due to the weak nucleophile. Solution:

  • Force Conditions: Add another 0.2 equiv of Acid Chloride and 0.1 equiv of DMAP. Increase temperature to reflux.

  • Microwave Synthesis: If available, transfer the reaction to a microwave reactor. Irradiate at

    
     for 10–20 minutes. This often drives difficult amide couplings to completion.
    

Quantitative Data Summary

ParameterStandard Condition (DCM/RT)Optimized Condition (THF/Reflux/DMAP)
Reaction Time 12–24 Hours4–6 Hours
Conversion 40–60%>90%
Major Impurity Unreacted AnilineTrace Hydrolysis Product
Workup Difficulty High (Emulsions)Low (Precipitation/Wash)

Decision Logic for Troubleshooting

Use this flow to diagnose your specific yield issue.

Troubleshooting Start Problem: Low Yield CheckTLC Check TLC of Crude Mix Start->CheckTLC Result1 Starting Material (Amine) Still Present CheckTLC->Result1 Result2 Start Material Gone, But Low Product Mass CheckTLC->Result2 Action1 Kinetics Issue: 1. Add DMAP Catalyst 2. Increase Heat (Reflux) 3. Check Reagent Stoichiometry Result1->Action1 Action2 Workup/Hydrolysis Issue: 1. Check Aqueous Layer pH (did product wash out?) 2. Check for Hydrolyzed Acid (Benzoic Acid) 3. Use Dry Solvents next time Result2->Action2

Caption: Diagnostic logic tree for isolating the root cause of yield loss.

References

  • BenchChem. (2025).[3][4][5] An In-depth Technical Guide to the Synthesis of N-(4-bromobenzenesulfonyl)benzamide. Link (Accessed via Search Context 1.5 - Schotten-Baumann principles applied to deactivated systems).

  • Sigma-Aldrich. (n.d.).[2] 4-Bromo-N-phenyl-benzamide Product & Safety Data. Link (Accessed via Search Context 1.14).

  • Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Link (Accessed via Search Context 1.10 - Purification logic).

  • ChemicalBook. (2016).[6] 4-bromo-N-(4-methylbenzyl)benzamide synthesis protocols. Link (Accessed via Search Context 1.6 - Comparative amide synthesis conditions).

  • ResearchGate. (2022). Efficient Synthesis of 4‐Bromo‐N‐(1‐phenylethyl)benzamide. Link (Accessed via Search Context 1.11 - Catalytic considerations for bromo-benzamides).

Sources

Optimization

Optimizing temperature and reaction time for benzamide formation

Technical Support Center: Optimizing Temperature & Time in Benzamide Synthesis Welcome to the Benzamide Synthesis Technical Support Center. Forming an amide bond between a benzoic acid derivative and an amine is a corner...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Center: Optimizing Temperature & Time in Benzamide Synthesis

Welcome to the Benzamide Synthesis Technical Support Center. Forming an amide bond between a benzoic acid derivative and an amine is a cornerstone reaction in drug development. However, balancing reaction kinetics against competing side reactions (such as hydrolysis, epimerization, or degradation) requires precise control over temperature and time.

This guide provides mechanistic troubleshooting, quantitative parameters, and validated protocols to help researchers and scientists ensure high-yield amidation.

Section 1: Troubleshooting Guides & FAQs

Q1: My Schotten-Baumann reaction yields massive amounts of benzoic acid instead of the desired benzamide. How do I fix this? A1: You are experiencing rapid hydrolysis of your benzoyl chloride intermediate. The Schotten-Baumann reaction is highly exothermic; if the temperature spikes, the rate of acyl chloride hydrolysis by the aqueous base outpaces the rate of aminolysis[1].

  • The Fix (Temperature): Cool the biphasic mixture to 0 °C before adding the benzoyl chloride[2]. Maintain this temperature during the dropwise addition to dissipate the heat of the reaction.

  • The Fix (Time): Limit the reaction time. Vigorously stir the mixture for 15–30 minutes[3]. Prolonged exposure to the aqueous base after the amine is consumed only degrades the final product.

Q2: I am using EDC/HOBt for a sterically hindered amine, but the reaction stalls at 20% conversion even after 24 hours at room temperature. Should I heat it? A2: Heating an EDC/HOBt reaction can sometimes improve yields for hindered substrates, but it also accelerates the degradation of the active ester[4]. For severe steric hindrance, thermal forcing is less effective than switching the activation chemistry.

  • The Fix: Upgrade your coupling reagent to HATU. HATU forms a highly reactive OAt-active ester that overcomes steric barriers much faster than HOBt[4].

  • Time/Temp Strategy: Pre-activate the benzoic acid with HATU and DIPEA at 0 °C for 15–30 minutes to form the active ester cleanly without side reactions. Then, add the hindered amine and allow the reaction to warm to room temperature (20–25 °C) for 1 to 18 hours[4]. If the amine is extremely unreactive, gentle heating (up to 60 °C) can be applied after the active ester has successfully formed[5].

Q3: When synthesizing chiral benzamides, I am observing significant racemization. How do temperature and time factor into this? A3: Epimerization occurs when the activated carboxylic acid intermediate (like an O-acylisourea) forms an oxazolone ring before the amine can attack. Higher temperatures exponentially increase the rate of oxazolone formation.

  • The Fix: Strict thermal control. Keep the activation step strictly at 0 °C. Use HATU or add HOAt to EDC, as the 7-azabenzotriazole active esters undergo aminolysis much faster than they undergo oxazolone formation, effectively outcompeting the racemization pathway[4]. Keep reaction times as brief as TLC/LC-MS monitoring allows.

Q4: Can I synthesize benzamides directly from benzoic acid and amines without coupling reagents? A4: Yes, but it requires extreme thermal conditions. Direct condensation requires high temperatures (often >150 °C) with continuous water removal (e.g., using a Dean-Stark apparatus) to drive the equilibrium forward by eliminating water[5]. This is generally unsuitable for complex, thermally sensitive pharmaceutical intermediates, making low-temperature activated methods the industry standard[6].

Section 2: Diagnostic Logic & Workflows

G Start Low Benzamide Yield (< 50% Conversion) CheckMethod Identify Amidation Method Start->CheckMethod SB Schotten-Baumann (Acyl Chloride + Aq. Base) CheckMethod->SB Coupling Coupling Reagent (Acid + HATU/EDC) CheckMethod->Coupling Hydrolysis Issue: Rapid Hydrolysis (Benzoic Acid Byproduct) SB->Hydrolysis Incomplete Issue: Incomplete Reaction (Steric Hindrance) Coupling->Incomplete TempSB Fix: Dropwise addition at 0°C. Limit time to 15-30 min. Hydrolysis->TempSB TempHATU Fix: Pre-activate at 0°C. Warm to RT for 1-18h. Incomplete->TempHATU

Troubleshooting logic tree for optimizing benzamide synthesis yields.

Section 3: Quantitative Optimization Data

The following table summarizes the optimal temperature and time parameters based on the chosen synthetic pathway and substrate characteristics.

Synthetic MethodSubstrate CharacteristicsActivation TempCoupling TempReaction TimeKey Causality / Outcome
Schotten-Baumann Primary Amines, Unhindered0 °C0 °C to RT15 – 30 min0 °C controls exothermic heat and prevents acyl chloride hydrolysis[1][3].
Schotten-Baumann Secondary / Hindered Amines-75 °C to 0 °CRT1 – 6 hoursExtreme cooling prevents degradation while allowing longer times for hindered attack[2].
EDC / HOBt Standard Peptides / Amines0 °CRT8 – 24 hours0 °C pre-activation prevents urea byproduct formation before the active ester stabilizes[4].
HATU / DIPEA Sterically Hindered / Chiral0 °CRT (or up to 60 °C)1 – 18 hoursRapid OAt-ester formation at 0 °C minimizes epimerization; RT ensures complete conversion[4][5].
Direct Condensation Highly Stable SubstratesN/A> 150 °C12 – 24 hoursHigh heat required to overcome the stable ammonium salt intermediate and drive off water[5][6].

Section 4: Validated Experimental Protocols

Every protocol must be treated as a self-validating system. Monitor color changes, precipitate formation, and use LC-MS/TLC to verify the transition from activation to propagation.

G Step1 1. Dissolution Benzoic Acid + Amine + DMF/DCM Step2 2. Cooling Chill to 0°C Prevents side reactions Step1->Step2 Step3 3. Activation Add HATU + DIPEA Stir 15-30 min at 0°C Step2->Step3 Step4 4. Propagation Warm to RT (20-25°C) Stir 1-18 hours Step3->Step4 Step5 5. Completion High Yield Benzamide Minimal Epimerization Step4->Step5

Step-by-step thermal workflow for HATU-mediated benzamide coupling.

Protocol A: Optimized Biphasic Schotten-Baumann Synthesis

Use this for rapid, scalable synthesis of unhindered benzamides.

  • Preparation: In a round-bottom flask, dissolve the amine (1.0 equiv) in dichloromethane (DCM). Add an equimolar amount of base (e.g., aqueous NaOH or DIEA)[2].

  • Thermal Control (Critical): Submerge the flask in an ice-water bath and allow the mixture to cool to exactly 0 °C. Causality: The reaction is highly exothermic. Starting at 0 °C provides a thermal buffer to prevent solvent boiling and acyl chloride hydrolysis[1][3].

  • Addition: Dissolve the benzoyl chloride (1.1 to 1.2 equiv) in a small volume of DCM. Add this solution dropwise to the vigorously stirring amine mixture over 10 minutes.

  • Reaction Time: Continue stirring vigorously at 0 °C for 15 to 30 minutes[3]. Self-Validation: A white precipitate (the benzamide) will often begin to form in the organic layer or at the phase interface[5].

  • Quench & Workup: Quench the reaction with ice-cold water. Separate the organic layer, wash with dilute HCl (to remove unreacted amine), saturated NaHCO3 (to remove hydrolyzed benzoic acid), and brine. Dry over Na2SO4 and concentrate.

Protocol B: HATU-Mediated Coupling for Hindered/Chiral Substrates

Use this when Schotten-Baumann fails due to steric hindrance or when preserving stereocenters is paramount.

  • Dissolution: In a dry flask under an inert atmosphere, dissolve the benzoic acid derivative (1.0 equiv) and the hindered amine (1.1 equiv) in anhydrous DMF (0.1–0.5 M concentration)[4].

  • Pre-Cooling: Place the flask in an ice bath and cool to 0 °C.

  • Activation: Add HATU (1.2 equiv) to the mixture, followed immediately by the dropwise addition of DIPEA (2.5 to 3.0 equiv)[4]. Causality: DIPEA deprotonates the acid, which then attacks HATU to form the highly reactive OAt-active ester. Doing this at 0 °C prevents the intermediate from degrading into unreactive tetramethylurea byproducts[4].

  • Pre-Activation Time: Stir at 0 °C for exactly 15 to 30 minutes[4].

  • Propagation & Warming: Remove the ice bath and allow the reaction to naturally warm to room temperature (20–25 °C). Stir for 1 to 18 hours[4]. Self-Validation: Monitor via LC-MS. The mass of the OAt-ester intermediate should rapidly appear and then slowly be replaced by the product mass.

  • Workup: Dilute with ethyl acetate, wash extensively with 5% LiCl (to remove DMF), 1M HCl, saturated NaHCO3, and brine. Dry and concentrate[4].

References

  • Reaction Chemistry & Engineering - RSC Publishing. "Schotten–Baumann reaction in continuous flow." rsc.org. 1

  • BenchChem. "Optimization of reaction conditions (temperature, solvent) for benzamide synthesis." benchchem.com. 5

  • BenchChem. "Optimization of reaction conditions for benzamide synthesis." benchchem.com. 3

  • BenchChem. "Application Notes and Protocols for Amide Bond Formation using EDC and HATU." benchchem.com. 4

  • Fisher Scientific. "Amide Synthesis." fishersci.dk. 2

  • BOC Sciences. "Twenty-nine Methods for Amide Synthesis: Mechanisms, Characteristics, Applications, and Selection." bocsci.com.

  • Chemistry Steps. "Amides from Carboxylic Acids-DCC and EDC Coupling." chemistrysteps.com. 6

  • ChemRxiv. "Multi-objective Bayesian optimisation using q-Noisy Expected Hypervolume Improvement (qNEHVI) for Schotten-Baumann reaction." chemrxiv.org.8

Sources

Troubleshooting

Technical Support Center: Troubleshooting Purity in 4-Bromo-N-(4-nitrophenyl)benzamide

Executive Summary & Diagnostic Framework The Core Challenge: Synthesizing 4-Bromo-N-(4-nitrophenyl)benzamide is chemically distinct from standard amide couplings due to the electronic nature of the amine. The para-nitro...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Diagnostic Framework

The Core Challenge: Synthesizing 4-Bromo-N-(4-nitrophenyl)benzamide is chemically distinct from standard amide couplings due to the electronic nature of the amine. The para-nitro group on the aniline ring acts as a powerful electron-withdrawing group (EWG), significantly reducing the nucleophilicity of the amino group.

Consequently, the reaction kinetics are sluggish. Standard protocols (e.g., Schotten-Baumann at room temperature) often result in incomplete conversion, leaving unreacted 4-nitroaniline in the product. This impurity is intensely yellow and difficult to remove via standard chromatography due to "streaking," leading to the low purity you are observing.

Quick Diagnostic Table
ObservationLikely ImpurityRoot CauseImmediate Action
Intense Yellow Color Unreacted 4-NitroanilineLow nucleophilicity of starting amine; insufficient activation.Recrystallize from Ethanol or Ethyl Acetate.
White Precipitate (Acidic) 4-Bromobenzoic AcidHydrolysis of acid chloride due to moisture/wet solvents.Wash organic layer with sat.[1] NaHCO₃.
Low Melting Point (<200°C) Mixed EutecticPresence of solvent inclusions or mixed starting materials.Dry sample under high vacuum; check NMR.
Low Yield Incomplete ReactionSteric/Electronic deactivation.Add catalyst (DMAP) or switch to reflux conditions.

Technical Deep Dive: Troubleshooting & Optimization

Module A: Reaction Optimization (Overcoming Deactivation)

Q: I followed a standard benzoylation protocol (DCM, Et3N, RT), but the reaction stalled. Why?

A: The pKa of the conjugate acid of aniline is ~4.6, whereas 4-nitroaniline drops to ~1.0 due to resonance delocalization of the lone pair into the nitro group. This makes it a poor nucleophile.[2] At room temperature, the attack on 4-bromobenzoyl chloride is too slow to compete effectively with background hydrolysis or simply stalls.

The Fix:

  • Thermodynamic Push: You must apply heat. Switch the solvent to Toluene or Acetonitrile and reflux (80°C+).

  • Catalysis: Add 10-20 mol% 4-Dimethylaminopyridine (DMAP) . DMAP forms a highly reactive N-acylpyridinium intermediate that is more susceptible to attack by the weak aniline nucleophile than the acid chloride itself [1].

  • Stoichiometry: Use a slight excess of the acid chloride (1.2 equiv) to force the consumption of the limiting reagent (the difficult-to-remove nitroaniline).

Module B: Purification & Workup

Q: I washed the reaction mixture with 1M HCl, but the yellow impurity (4-nitroaniline) remains. Isn't HCl supposed to extract amines?

A: This is a common misconception with nitroanilines. Because 4-nitroaniline is such a weak base (pKa ~1.0), it does not protonate fully in 1M HCl to become water-soluble, especially if it is partitioned against a good organic solvent like DCM or Ethyl Acetate. It remains in the organic layer.

The Fix:

  • The "Reverse" Approach: Instead of trying to wash away the amine, ensure the reaction consumes it all (see Module A).

  • Recrystallization (The Gold Standard): Amides are typically much less soluble in cold alcohols than amines.

    • Dissolve the crude solid in boiling Ethanol (EtOH) or Ethyl Acetate .

    • Allow it to cool slowly to room temperature, then to 4°C.

    • The 4-Bromo-N-(4-nitrophenyl)benzamide should crystallize out as pale yellow/white needles, while the unreacted 4-nitroaniline and other impurities remain in the mother liquor [2].

Visualizing the Troubleshooting Logic

The following diagram illustrates the critical decision pathways for purifying this specific compound.

TroubleshootingFlow Start Crude Product Analysis CheckColor Is the Solid Intensely Yellow? Start->CheckColor CheckTLC TLC Analysis (Check Starting Material) CheckColor->CheckTLC Yes (likely amine) CheckColor->CheckTLC No (likely acid/salts) ImpurityID Identify Impurity CheckTLC->ImpurityID NitroAniline Impurity: 4-Nitroaniline (Weak Nucleophile) ImpurityID->NitroAniline High Rf Spot (Yellow) AcidImpurity Impurity: 4-Bromobenzoic Acid (Hydrolysis) ImpurityID->AcidImpurity Baseline/Streaking Spot FixNitro Action: Recrystallize Solvent: Boiling EtOH or EtOAc NitroAniline->FixNitro Acid wash ineffective due to low pKa FixAcid Action: Base Wash Solvent: Sat. NaHCO3 AcidImpurity->FixAcid

Caption: Logical workflow for identifying and removing specific impurities based on physicochemical properties.

Validated Experimental Protocols

Protocol A: Optimized Synthesis (High Conversion)

Use this protocol to minimize unreacted amine.

  • Setup: Flame-dry a 100 mL Round Bottom Flask (RBF) equipped with a magnetic stir bar and reflux condenser.

  • Reagents:

    • 4-Nitroaniline (1.0 equiv, 10 mmol)

    • 4-Bromobenzoyl chloride (1.2 equiv, 12 mmol) — Excess ensures amine consumption.

    • Pyridine (2.0 equiv) or Triethylamine (2.0 equiv)

    • DMAP (0.1 equiv) — Catalyst.[3]

    • Solvent: Anhydrous Toluene or Acetonitrile (30 mL).

  • Procedure:

    • Dissolve amine, base, and DMAP in solvent.

    • Add acid chloride slowly.

    • Heat to reflux (80–110°C) for 6–12 hours. Monitor by TLC until the amine spot disappears.

  • Quench: Cool to RT. Pour into ice water (100 mL). The product will precipitate.[4][5]

Protocol B: Purification by Recrystallization

Use this to clean low-purity batches.

  • Solvent Selection: Ethanol (95%) is preferred. If solubility is too low, use a mixture of DMF/Ethanol (1:9).

  • Dissolution: Place crude solid in an Erlenmeyer flask. Add minimum boiling ethanol until dissolved.

  • Hot Filtration (Optional): If insoluble particles remain, filter while hot through a pre-warmed funnel.

  • Crystallization: Allow the filtrate to cool to room temperature undisturbed. Then place in an ice bath for 1 hour.

  • Collection: Filter the crystals via vacuum filtration (Buchner funnel). Wash with cold ethanol.

    • Note: The mother liquor will be yellow (containing the impurities). The crystals should be off-white to pale yellow.

Reaction Pathway Diagram

Understanding the mechanism helps predict failure points.

ReactionMechanism Reactants 4-Nitroaniline + 4-Bromobenzoyl Chloride Intermediate Tetrahedral Intermediate Reactants->Intermediate Slow Attack (Rate Limiting) SideProduct 4-Bromobenzoic Acid (Hydrolysis) Reactants->SideProduct Moisture/H2O (Competes w/ Amine) Product 4-Bromo-N-(4-nitrophenyl)benzamide Intermediate->Product -HCl DMAP DMAP Catalyst DMAP->Reactants Activates Acid Chloride

Caption: Reaction pathway highlighting the competition between product formation and hydrolysis.

References

  • BenchChem Technical Support. (2025).[2][5] Amide Coupling Reactions with Electron-Rich Amines - Troubleshooting Guide. Retrieved from 2

  • University of Rochester. (2026).[6] How To: Purify by Crystallization.[4][6][7] Department of Chemistry. Retrieved from 6

  • National Institutes of Health (PMC). (2012). 4-Bromo-N-(4-methoxy-2-nitrophenyl)benzamide Synthesis and Crystallization. Retrieved from 8

  • Royal Society of Chemistry. (2016). A protocol for amide bond formation with electron deficient amines.[3][9] Organic & Biomolecular Chemistry.[3][9][10] Retrieved from

Sources

Optimization

Preventing hydrolysis of acyl chloride during benzamide synthesis

Topic: Preventing Hydrolysis of Acyl Chloride During Benzamide Synthesis Ticket ID: BZ-SYN-001 Status: Open for Troubleshooting Diagnostic Triage: Start Here Before altering your protocol, use this diagnostic tree to ide...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Preventing Hydrolysis of Acyl Chloride During Benzamide Synthesis Ticket ID: BZ-SYN-001 Status: Open for Troubleshooting

Diagnostic Triage: Start Here

Before altering your protocol, use this diagnostic tree to identify the specific failure mode. Most "hydrolysis" issues are actually downstream purification failures or competitive side reactions.

DiagnosticTree Start SYMPTOM OBSERVED WhiteSolid Immediate White Precipitate During Addition Start->WhiteSolid AlmondSmell Persistent Almond/Acrid Smell After Workup Start->AlmondSmell LowYield Low Yield / Oily Product Start->LowYield SolubilityTest Perform Water Solubility Test WhiteSolid->SolubilityTest Incomplete Unreacted Benzoyl Chloride AlmondSmell->Incomplete TLC Check TLC (vs. Benzoic Acid) LowYield->TLC AmineSalt Soluble in Water? Likely Amine-HCl Salt (NORMAL) SolubilityTest->AmineSalt Yes BenzoicAcid Insoluble in Water? Likely Benzoic Acid (HYDROLYSIS FAILURE) SolubilityTest->BenzoicAcid No WetSolvent Check Solvent Water Content (Requires <50 ppm) TLC->WetSolvent High Benzoic Acid Content

Figure 1: Diagnostic logic for identifying hydrolysis versus normal salt formation during benzoylation.

The "Gold Standard" Anhydrous Protocol

Objective: Complete elimination of hydrolysis via rigorous moisture exclusion. Recommended For: High-value amines, small-scale synthesis, or kinetic studies.

Core Philosophy: The "Dry-First" Approach

Hydrolysis is a bimolecular reaction (


). If 

, the rate is negligible. This protocol relies on Dichloromethane (DCM) dried over molecular sieves, rather than reactive metal hydrides, for safety and efficiency [1].
Step-by-Step Workflow
  • Solvent Preparation (Critical):

    • Use DCM dried over activated 4Å molecular sieves for >24 hours.

    • Verification: Solvent water content must be <50 ppm (Karl Fischer titration if available).

  • Apparatus Setup:

    • Flame-dry a 2-neck Round Bottom Flask (RBF) under vacuum.

    • Backfill with dry Nitrogen (

      
      ) or Argon. Maintain a positive pressure balloon throughout.
      
  • Reagent Loading:

    • Add 1.0 equiv Amine and 1.2 - 1.5 equiv Triethylamine (

      
      ) or Diisopropylethylamine (DIPEA) to the flask.
      
    • Why: The tertiary amine acts as an HCl scavenger. It must be non-nucleophilic to avoid competing with your substrate.

  • Temperature Control:

    • Cool the mixture to 0°C (Ice/Water bath).

    • Mechanism:[1][2][3][4][5][6] Hydrolysis activation energy is often lower than amidation; however, low temperature suppresses the violent exotherm of the acyl chloride addition, preventing local overheating which accelerates side reactions.

  • Addition:

    • Add 1.05 equiv Benzoyl Chloride dropwise via syringe.

    • Visual Cue: Fuming is normal (HCl gas interacting with moist air outside). White precipitate in the flask is

      
       (Good sign).
      
  • Quench & Workup:

    • Monitor by TLC. Once complete, quench with saturated

      
      .
      
    • Self-Validating Step: The basic wash converts any hydrolyzed benzoic acid into sodium benzoate (water-soluble), forcing it into the aqueous layer and purifying your organic phase automatically.

The Schotten-Baumann Protocol (Aqueous Variant)

Objective: Synthesis in the presence of water (controlled hydrolysis). Recommended For: Scale-up, robust amines, or when anhydrous solvents are unavailable.

The Paradox: Why add water if we want to prevent hydrolysis? In the Schotten-Baumann method, we rely on Kinetic Selectivity . The amine is a significantly better nucleophile than water. If the amine attacks the acyl chloride faster than water does, the amide forms despite the aqueous environment [2].

KineticCompetition Acyl Benzoyl Chloride (Electrophile) Intermediate Tetrahedral Intermediate Acyl->Intermediate Amine Amine (Strong Nucleophile) Amine->Intermediate Fast (k1) Water Water/OH- (Weak/Competing Nucleophile) Water->Intermediate Slow (k2) Benzamide Benzamide (Target Product) Intermediate->Benzamide Major Path BenzoicAcid Benzoic Acid (Impurity) Intermediate->BenzoicAcid Minor Path

Figure 2: Kinetic competition in Schotten-Baumann conditions. Success depends on k1 >> k2.

Critical Controls for Schotten-Baumann:
  • Biphasic System: Use 10% NaOH and DCM (or ether). The acyl chloride stays in the organic phase, protecting it from the bulk aqueous base until the interface mixing occurs.

  • Vigorous Stirring: Essential to maximize the interfacial surface area where the amine (often at the interface) reacts.

  • Low Temperature: Keep at 0–5°C. Higher temperatures increase the rate of hydrolysis disproportionately compared to amidation.

Troubleshooting Q&A

Q1: I see a massive amount of white solid forming immediately upon adding benzoyl chloride. Did my reaction fail? A: Likely No .

  • Scenario A (Anhydrous): This is Triethylamine Hydrochloride (

    
    ). This is a byproduct of the successful reaction. It should dissolve during the aqueous workup.[7]
    
  • Scenario B (Aqueous): This could be your product precipitating out (Benzamides are often insoluble in water).

  • Verification: Take a small sample of the solid and add it to water. If it dissolves, it is salt (Good). If it remains solid, it is organic (Product or Benzoic Acid). If it dissolves in base (NaHCO3) but not water, it is Benzoic Acid (Bad).

Q2: My product smells like almonds/acrid chemicals even after drying. A: You have residual Benzoyl Chloride .

  • Cause: Incomplete reaction or insufficient hydrolysis of the excess reagent during workup.

  • Fix: Wash your organic layer with 1M NaOH or saturated NaHCO3 before drying. Stir the biphasic mixture for 15 minutes. This forces the hydrolysis of unreacted benzoyl chloride into sodium benzoate, which is then washed away [3].

Q3: My yield is low, and I isolated a large amount of acidic solid. A: Hydrolysis occurred.

  • Check 1: Was your amine salt free? If you used an amine hydrochloride salt as a starting material, you must add an extra equivalent of base to free the amine. If the amine is protonated (

    
    ), it cannot react, and water will win the competition for the acyl chloride.
    
  • Check 2: Solvent dryness.[8][9] See Table 1 below.

Reference Data

Table 1: Solvent Water Tolerance for Benzoylation
SolventDrying Method (Lab Scale)Residual Water (ppm)Suitability
Dichloromethane (DCM) Distilled over

< 10 ppmExcellent
DCM 4Å Molecular Sieves (24h)< 20 ppmExcellent
THF Na/Benzophenone< 10 ppmGood (Watch for polymerization)
Diethyl Ether Sodium wire< 50 ppmFair (Volatility issues)
DCM (Bottle Grade) None50-200 ppmRisk of Hydrolysis
Table 2: Base Selection Guide
BasepKa (Conjugate Acid)RoleNotes
Triethylamine (

)
10.75HCl ScavengerStandard for anhydrous.
Pyridine 5.2Catalyst/SolventAcylating agent booster (forms N-acylpyridinium intermediate).
NaOH (10% aq) 15.7 (

)
Schotten-Baumann BaseStrong base; requires biphasic control.

References

  • Williams, D. B. G., & Lawton, M. (2010). Drying of Organic Solvents: Quantitative Evaluation of the Efficiency of Several Desiccants. The Journal of Organic Chemistry, 75(24), 8351–8354.[8] Link

  • Vogel, A. I., & Furniss, B. S. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical. (See Section 6.16: Benzoylation of Amines). Link

  • Organic Syntheses. (1927). Benzanilide.[10][11] Organic Syntheses, 7, 6. Link

Sources

Troubleshooting

How to remove unreacted starting materials from the product mixture

Welcome to the Process & Purification Technical Support Center . As Application Scientists, we frequently encounter the challenge of isolating a target active pharmaceutical ingredient (API) or intermediate from a crude...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Process & Purification Technical Support Center .

As Application Scientists, we frequently encounter the challenge of isolating a target active pharmaceutical ingredient (API) or intermediate from a crude reaction mixture containing unreacted starting materials (SM). Because chemical reactions are governed by thermodynamic equilibria and kinetic limitations, achieving 100% conversion is rare.

This support center provides a causality-driven troubleshooting guide and self-validating methodologies to help you chemoselectively remove starting materials without relying solely on tedious, low-yielding chromatographic techniques.

Purification Strategy Workflow

Before selecting a purification method, you must analyze the physicochemical differences between your product and the unreacted starting material. Use the decision matrix below to determine the most efficient isolation pathway.

Workflow Start Crude Reaction Mixture (Product + Unreacted SM) Cond1 Is SM volatile? (Δbp > 50°C) Start->Cond1 Act1 Vacuum Distillation / Evaporation Cond1->Act1 Yes Cond2 Does SM have an acidic/basic pKa? Cond1->Cond2 No Act2 Acid-Base Extraction (Liquid-Liquid) Cond2->Act2 Yes Cond3 Does SM have a reactive functional group? Cond2->Cond3 No Act3 Polymer-Supported Scavenger Resin Cond3->Act3 Yes Cond4 Is Product a solid with differential solubility? Cond3->Cond4 No Act4 Recrystallization / Trituration Cond4->Act4 Yes Act5 Column Chromatography (Silica Gel) Cond4->Act5 No

Decision matrix for selecting a starting material purification strategy.

FAQ & Troubleshooting Guides

Q1: My coupling reaction is complete, but I used a stoichiometric excess of an amine starting material. The product and the amine have identical polarity (Rf = 0.4). How can I remove the amine without chromatography? A: Utilize a Polymer-Supported Scavenger , such as polystyrene-supported isocyanate (PS-NCO). Causality: Scavenger resins consist of reactive functional groups tethered to an insoluble, cross-linked polystyrene backbone[1]. When added to the reaction mixture, the electrophilic isocyanate groups covalently bind the unreacted nucleophilic amine, transferring it from the solution phase to the solid phase. Because your fully synthesized product lacks this specific reactivity, it remains dissolved in the solvent. A simple filtration removes the resin-bound impurity, a technique foundational to Polymer-Assisted Solution-Phase (PASP) synthesis.

Q2: I synthesized a neutral amide from a carboxylic acid and an amine. There is unreacted carboxylic acid left over. How do I isolate the amide? A: Perform an Acid-Base Liquid-Liquid Extraction using a mildly basic aqueous wash (e.g., saturated NaHCO₃). Causality: The neutral amide remains partitioned in the organic solvent. The unreacted carboxylic acid (pKa ~4.8) reacts with the bicarbonate base to form a highly polar sodium carboxylate salt[2]. This ionic species experiences strong ion-dipole interactions with water, causing it to migrate entirely into the aqueous layer[3]. By separating the phases, the organic layer is left containing only the pure neutral product[4].

Q3: My product is a solid, but it is contaminated with a highly soluble, non-polar liquid starting material. Chromatography is too difficult to scale up. What are my options? A: Opt for Recrystallization or Trituration . Causality: In recrystallization, the crude mixture is dissolved in a minimal amount of hot solvent. As the solution cools, the kinetic energy decreases, and the target product's solubility drops, forcing it to form a highly ordered, thermodynamically stable crystal lattice[5]. This lattice inherently excludes impurities of different molecular shapes. The liquid starting material, possessing a different structure and higher solubility, remains dissolved in the cold mother liquor and is removed via filtration.

Validated Experimental Protocols

Protocol A: Chemoselective Scavenging of Unreacted Amines using PS-Isocyanate

This protocol is designed to remove primary or secondary amines from neutral product mixtures.

  • Reagent Calculation: Quantify the residual unreacted amine (e.g., 0.5 mmol). Add 2.5 equivalents of PS-Isocyanate resin (Assuming a loading capacity of 1.5 mmol/g, add ~0.83 g of resin).

  • Solvent Swelling: Add the resin directly to the crude reaction mixture dissolved in a compatible swelling solvent (e.g., Dichloromethane or THF, 10 mL/g resin). Note: The polymer matrix must swell to expose internal reactive sites.

  • Agitation: Gently agitate the suspension on an orbital shaker at room temperature for 2–4 hours. Causality: Gentle agitation prevents the mechanical shearing of the polystyrene beads while maximizing the diffusion of the amine into the porous polymer matrix to form a covalently bound urea.

  • Filtration & Washing: Filter the mixture through a sintered glass funnel (porosity 3). Wash the resin bed with 2 x 5 mL of DCM to elute any physically trapped product.

  • System Validation: Spot the filtrate on a TLC plate alongside a reference standard of the starting amine. Develop with a ninhydrin stain. A clean background with no purple spots validates complete scavenging.

  • Isolation: Concentrate the validated filtrate under reduced pressure to yield the pure product.

Protocol B: Acid-Base Extraction for Carboxylic Acid Removal

This protocol isolates neutral organic compounds from acidic starting materials.

  • Dissolution: Dissolve the crude mixture in an immiscible organic solvent (e.g., Ethyl Acetate or Diethyl Ether, 20 mL).

  • Basic Wash: Transfer the solution to a separatory funnel. Add 15 mL of saturated aqueous NaHCO₃ (pH ~8).

  • Partitioning: Stopper and invert the funnel, venting the stopcock frequently to release CO₂ gas (a byproduct of the acid-base neutralization). Shake vigorously for 30 seconds to maximize the surface area between the two immiscible phases, ensuring complete proton transfer.

  • Phase Separation: Allow the layers to separate completely. Drain the lower aqueous layer into an Erlenmeyer flask.

  • System Validation: Acidify a 1 mL aliquot of the drained aqueous layer with 1M HCl to pH < 2. The immediate formation of a cloudy precipitate (the re-protonated, water-insoluble carboxylic acid) validates that the starting material was successfully extracted into the aqueous phase[6].

  • Drying & Concentration: Wash the remaining organic layer with brine (to remove residual water), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

Quantitative Method Comparison

To assist in process development and scale-up, reference the following comparative data table when selecting your purification route:

Purification TechniqueTypical Recovery YieldScalabilityTime RequiredRelative CostBest Used For
Acid-Base Extraction 85–95%High (Multi-kg)Low (1–2 hrs)LowCompounds with distinct pKa differences (Acids/Bases).
Polymer-Supported Scavengers 90–99%Medium (g to kg)Low (1–3 hrs)HighChemoselective removal of reactive SMs with identical polarities.
Recrystallization 60–85%High (Multi-ton)High (12–24 hrs)LowSolid products with differential solubility profiles.
Flash Chromatography 70–90%Low (mg to g)Medium (2–6 hrs)MediumStructurally similar compounds lacking reactive handles (ΔRf > 0.15).

References

  • Acid-Base Extraction Definition - Organic Chemistry Key... - Fiveable - 4

  • Acid–base extraction - Wikipedia - 2

  • The use of polymer supported isoureas for the O-alkylation of carboxylic acids – Bruno Linclau -

  • Solid-Supported Reagents and Catch-and-Release Techniques in Organic Synthesis - 1

  • Acid-Base Extraction.1 - UMass - 3

  • Purification of Organic Compounds: from Crude Product to Purity - EMU - 5

  • Video: Extraction - Concept - JoVE - 6

Sources

Optimization

Technical Support Center: Troubleshooting Phase Separation in Benzamide Synthesis

From: Dr. A.

Author: BenchChem Technical Support Team. Date: March 2026

From: Dr. A. Vance, Senior Application Scientist To: R&D Chemical Synthesis Group Subject: RESOLVED: Protocols for Phase Separation Issues in Aqueous Workups

Introduction

Benzamide formation (Schotten-Baumann or coupling reagent-mediated) is a cornerstone of medicinal chemistry. However, the deceptive simplicity of the reaction often masks a complex physicochemical reality during workup. Benzamides are frequently amphiphilic—possessing a lipophilic aromatic ring and a polar hydrogen-bonding amide motif. This duality makes them excellent surfactants, stabilizing emulsions ("rag layers") that can stall high-throughput workflows.

This guide addresses the three most common support tickets we receive regarding benzamide workups: persistent emulsions, density inversion confusion, and product loss due to pH-dependent solubility.

Module 1: The "Rag Layer" (Persistent Emulsions)

Symptom: A third, indefinite layer forms between the organic and aqueous phases. Root Cause: Benzamides can act as hydrotropes. When combined with unreacted amine starting materials (which can form soaps if fatty chains are present) or fine particulates (precipitated salts/urea byproducts), they stabilize the oil-water interface.

Troubleshooting Protocol

Q: I have a persistent emulsion that won't separate after 20 minutes. What is the immediate fix?

A: Do not shake harder. Follow this thermodynamic destabilization sequence:

  • The Brine Shock (Salting Out): Add saturated NaCl (brine) to the aqueous layer.[1]

    • Mechanism:[2][3][4][5][6] This increases the ionic strength of the aqueous phase (

      
      ), driving organic components out (salting out) and increasing the density differential (
      
      
      
      ) between phases.
  • The Celite Filtration (Physical Disruption): If brine fails, the emulsion is likely stabilized by particulate matter (e.g., dicyclohexylurea from DCC coupling).

    • Action: Filter the entire biphasic mixture through a pad of Celite 545. The diatomaceous earth traps the particulate stabilizers, often breaking the emulsion instantly.

  • The "Time-Out" (Coalescence): If the layer is merely cloudy, allow it to stand. Emulsions are thermodynamically unstable; they will separate eventually, though "eventually" may be too long for your timeline.

Visual Workflow: Emulsion Breaking Logic

EmulsionLogic start Issue: Rag Layer / Emulsion brine Add Saturated Brine (Increase Ionic Strength) start->brine check1 Separation Achieved? brine->check1 filter Filter Biphasic Mix through Celite 545 check1->filter No finish Proceed to Drying (Na2SO4/MgSO4) check1->finish Yes check2 Separation Achieved? filter->check2 solvent Add Co-Solvent (MeOH or Acetone) check2->solvent No (Rare) check2->finish Yes

Figure 1: Decision tree for destabilizing emulsions during benzamide workup.

Module 2: Density Inversion (The DCM Trap)

Symptom: You are unsure which layer is the organic phase, or the layers flip positions during washing. Root Cause: Dichloromethane (DCM) is heavier than water.[4] However, a concentrated organic reaction mixture can be lighter than a heavy brine wash, causing "phase inversion."

Technical Insight

DCM has a density of


.[6] Water is 

. Saturated brine can reach

. If your organic phase is diluted with lighter co-solvents (EtOAc, Et2O) or if the aqueous phase is heavily salted, the density difference (

) narrows dangerously.

Q: How do I definitively identify the organic layer without using NMR?

A: The Drop Test.

  • Pipette a few drops of the unknown layer.

  • Add them to a test tube of water.

  • Observation:

    • If the drops bead up and sink/float: It is the Organic layer.

    • If the drops dissolve (schlieren lines): It is the Aqueous layer.

Reference Data: Solvent Densities
Solvent / SolutionDensity (g/mL)Phase Position vs. WaterNote
Dichloromethane (DCM) 1.33 Bottom Watch for inversion with heavy brine
Chloroform1.49Bottom
Water (Pure)1.00N/A
Saturated Brine ~1.20 Bottom (vs EtOAc)Can float on pure DCM
Ethyl Acetate0.90Top
Diethyl Ether0.71TopHighly volatile
10% NaOH1.11Bottom (vs Ether)Used in Schotten-Baumann
Module 3: pH-Dependent Solubility (The "Missing Product")

Symptom: The product yield is near zero after extraction, or the product precipitates during the base wash. Root Cause: While simple benzamides are neutral, many drug-like benzamides contain other functional groups (phenols, pyridines, carboxylic acids) that make them zwitterionic or pH-sensitive.

Troubleshooting Protocol

Q: My benzamide has a pyridine ring. I washed with 1M HCl to remove the starting amine, and now my product is gone.

A: You likely protonated the pyridine nitrogen, rendering your product water-soluble.

  • Correction: Re-basify the aqueous acid wash with NaOH until pH > 10, then re-extract with DCM. The product will return to the organic phase.

Q: I am doing a Schotten-Baumann reaction (Acid Chloride + Amine + NaOH). A solid formed, but it's not dissolving in DCM.

A: This is often the Benzamide Crash . Benzamides are notoriously insoluble in both water and non-polar organics (like pure DCM or Ether) due to strong intermolecular Hydrogen bonding (crystal lattice energy).

  • Correction: Add a "polar booster" to your organic extraction solvent. Use 5-10% Methanol in DCM or Ethyl Acetate . This disrupts the H-bonding network and solubilizes the benzamide.

Visual Workflow: pH Swing Extraction

pHWorkflow cluster_0 Critical Decision Point Rxn Crude Reaction (Amine + Acid Chloride) AcidWash Acid Wash (1M HCl) Removes unreacted Amine Rxn->AcidWash IsProductBasic Is Product Basic? (e.g. Pyridine/Amine tail) AcidWash->IsProductBasic BaseWash Base Wash (NaHCO3) Removes unreacted Acid Brine Brine BaseWash->Brine IsProductBasic->BaseWash No (Neutral) Lost Recover: Basify Aq Layer & Re-extract IsProductBasic->Lost Yes (Product in Aq Layer!) Dry Dry (Na2SO4) & Concentrate Brine->Dry

Figure 2: Workflow for pH-based purification, highlighting the risk of product loss for basic benzamides.

References
  • Frontier, A. (2025). How to Manage an Emulsion. Not Voodoo: Demystifying Synthetic Organic Chemistry. University of Rochester.[7][8][9] [Link]

  • Biotage. (2023). Tackling emulsions just got easier. Biotage Blog. [Link]

  • Nichols, L. (2022). Step-by-Step Procedures For Extractions. Chemistry LibreTexts. [Link]

  • PubChem. (2025).[10] Benzamide Compound Summary: Solubility and Physical Properties. National Library of Medicine. [Link]

Sources

Troubleshooting

Interpreting unexpected peaks in the NMR spectrum of the final product

Welcome to the analytical front lines. As a Senior Application Scientist, I frequently see researchers misinterpret extraneous signals in their final product's Nuclear Magnetic Resonance (NMR) spectra as synthetic failur...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the analytical front lines. As a Senior Application Scientist, I frequently see researchers misinterpret extraneous signals in their final product's Nuclear Magnetic Resonance (NMR) spectra as synthetic failures. However, an unexpected peak is rarely a dead end—it is a diagnostic clue. Whether it stems from residual reaction components, conformational dynamics, or instrumental artifacts, every signal obeys the strict laws of quantum mechanics and thermodynamics.

This technical support guide provides a self-validating framework to systematically identify, verify, and resolve these anomalies, ensuring your data interpretation is grounded in rigorous scientific logic.

Diagnostic Workflow

Before diving into specific troubleshooting modules, follow this logical progression to categorize your unexpected peak.

Diagnostic_Workflow Start Unexpected Peak Detected CheckShift Cross-Reference Chemical Shift (Impurity Tables) Start->CheckShift IsSolvent Matches Solvent/Grease? CheckShift->IsSolvent Spiking Run Spiking Experiment (Confirm Identity) IsSolvent->Spiking Yes CheckDynamic Broad or Doubled Peaks? IsSolvent->CheckDynamic No VTNMR Run VT-NMR (Check for Rotamers) CheckDynamic->VTNMR Yes CheckExchange Broad Singlet (OH/NH)? CheckDynamic->CheckExchange No D2O Run D2O Exchange CheckExchange->D2O Yes Artifact Check Shimming & Spinning Sidebands CheckExchange->Artifact No

Systemic diagnostic workflow for identifying unexpected NMR peaks.

Module 1: The "Usual Suspects" - Solvents and Reagents

Q: My spectrum shows sharp, unassigned singlets or multiplets. Could this be solvent carryover? A: Yes. Residual solvents are the most common source of extraneous peaks. Even after extended high-vacuum drying, solvents like ethyl acetate or dichloromethane can remain trapped in the crystal lattice of your product. Before assuming a structural impurity, you must cross-reference the chemical shifts with established impurity tables ([1], [2]).

Table 1: Common Trace Impurities in ¹H NMR (δ ppm)

ImpurityCDCl₃DMSO-d₆Multiplicity
Water (H₂O) 1.563.33Singlet (broad)
Ethyl Acetate 1.26, 2.05, 4.121.17, 1.99, 4.03t, s, q
Dichloromethane 5.305.76Singlet
Silicone Grease 0.07-0.04Singlet
Acetone 2.172.09Singlet

Quantitative data synthesized from authoritative chemical shift compilations[1],[2].

Protocol: The Spiking Experiment (Self-Validation)

Causality: If you suspect a peak belongs to a specific solvent, adding a microscopic amount of that exact solvent to the NMR tube will perfectly superimpose and increase the intensity of the suspect peak without introducing new chemical environments.

  • Acquire Baseline: Run the standard ¹H NMR spectrum of your sample.

  • Prepare Spike: Dip a clean glass capillary tube into the suspected solvent (e.g., ethyl acetate).

  • Transfer: Briefly touch the capillary to the solution inside your NMR tube to transfer a trace amount (a "spike").

  • Homogenize: Cap the tube, invert 3-4 times to ensure complete mixing, and re-acquire the spectrum under identical parameters.

  • Validate: If the suspect peaks increase in integration proportionally without splitting or shifting, the impurity identity is definitively confirmed.

Module 2: Structural Dynamics - Rotamers and Conformers

Q: I see doubled signals for protons near an amide or carbamate group, but LC-MS shows only one mass. Is my product impure? A: Not necessarily. You are likely observing rotational isomers (rotamers). Because rotation around the C-N partial double bond is slow on the NMR timescale at room temperature, both cis and trans conformers exist as distinct populations, yielding separate sets of signals ([3]).

VT_NMR_Logic Start Observe Doubled Peaks (Suspected Rotamers) Heat Increase Temperature (VT-NMR) Start->Heat Coalesce Do peaks broaden and coalesce? Heat->Coalesce Rotamer Rotamers Confirmed (Dynamic Exchange) Coalesce->Rotamer Yes Impurity Impurity Confirmed (Static Structure) Coalesce->Impurity No Cool Cool to 25°C (Reversibility Check) Rotamer->Cool Success Original Peaks Return (Non-Degraded) Cool->Success

Thermodynamic validation of rotamers via Variable Temperature (VT) NMR.

Protocol: Variable Temperature (VT) NMR

Causality: Increasing the thermal energy of the system accelerates bond rotation. When the exchange rate exceeds the frequency difference between the two signals, the peaks will broaden and eventually coalesce into a single time-averaged peak, proving they belong to the same dynamic molecule[3].

  • Initial Acquisition: Run a standard ¹H NMR spectrum at 25 °C. Identify the pairs of peaks suspected to be rotamers.

  • Incremental Heating: Increase the probe temperature in 10 °C increments (e.g., to 35 °C, 45 °C, 55 °C). Ensure your solvent's boiling point allows this (e.g., switch to DMSO-d₆ if necessary).

  • Equilibration: Allow the sample to equilibrate thermally for 5-10 minutes at each step to prevent convection currents, which degrade shimming and peak shape.

  • Observation: Acquire a spectrum at each temperature. Watch for the peaks to broaden, move together, and coalesce[3].

  • Reversibility Check (Critical): Cool the sample back to 25 °C and re-acquire. The original doubled peaks must return. If they do not, your compound degraded at high temperatures.

Module 3: Exchangeable Protons & Hydrogen Bonding

Q: There is a broad, integration-defying hump in my spectrum. How do I know if it's an OH/NH proton or just baseline noise? A: Protons attached to heteroatoms (O, N, S) are subject to intermolecular chemical exchange and hydrogen bonding. This exchange broadens the signal and makes its chemical shift highly concentration- and temperature-dependent.

Protocol: D₂O Exchange Experiment

Causality: Deuterium oxide (D₂O) contains labile deuterons. When added to your sample, the OH/NH protons rapidly exchange with deuterium. Since deuterium resonates at a completely different frequency in the NMR magnetic field, the broad ¹H signal will "disappear" from the proton spectrum, leaving a new HOD peak ([4]).

  • Acquire Baseline: Run the standard ¹H NMR spectrum in a non-exchanging solvent (e.g., CDCl₃ or DMSO-d₆).

  • Spike: Add 1-2 drops of D₂O directly into the NMR tube.

  • Exchange: Cap and shake the tube vigorously for 30-60 seconds to force the biphasic exchange.

  • Re-acquire: Place the tube back in the spectrometer and run the spectrum again[3].

  • Validate: The disappearance of the broad peak confirms it was an exchangeable heteroatom proton. A new peak for HOD will appear (around 4.8 ppm in CDCl₃).

Module 4: Instrumental Artifacts

Q: I have small peaks symmetrically flanking my main product peaks. Are these impurities? A: If the peaks are perfectly symmetrical around a massive signal (like a solvent or a tert-butyl group) and the distance (in Hz) matches your sample spinning rate (e.g., 20 Hz), these are spinning sidebands ([5]). Solution: Turn off sample spinning and re-acquire the spectrum. If the satellite peaks disappear, they were instrumental artifacts, not chemical impurities.

Q: My peaks are broad and asymmetric, or have a "tail" on one side. A: This is a classic sign of poor magnetic field homogeneity (shimming). The magnetic field must be perfectly uniform across the sample volume. Solution: Re-shim the Z1 and Z2 gradients. Ensure your sample volume is adequate (at least 4 cm height in the tube) and free of paramagnetic particulates. Filtering the sample through a glass wool plug can remove microscopic metal shavings from spatulas that distort the magnetic field[5].

References

  • Title: NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities Source: The Journal of Organic Chemistry URL: [Link]

  • Title: NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist Source: Organometallics URL: [Link]

  • Title: Troubleshooting ¹H NMR Spectroscopy Source: University of Rochester URL: [Link]

  • Title: Common problems and artifacts encountered in solution-state NMR experiments Source: Concepts in Magnetic Resonance Part A (via WPMU CDN) URL: [Link]

Sources

Reference Data & Comparative Studies

Validation

4-Bromo-N-(4-nitrophenyl)benzamide ¹H NMR and ¹³C NMR spectral analysis

Topic: 4-Bromo-N-(4-nitrophenyl)benzamide ¹H NMR and ¹³C NMR Spectral Analysis Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals Executive Summary This guide pro...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: 4-Bromo-N-(4-nitrophenyl)benzamide ¹H NMR and ¹³C NMR Spectral Analysis Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

This guide provides a comprehensive spectral analysis of 4-Bromo-N-(4-nitrophenyl)benzamide , a diaryl amide frequently synthesized as an intermediate in medicinal chemistry or as a model compound for studying amide bond stability.

The core challenge in characterizing this molecule lies in distinguishing the two para-substituted aromatic systems, which often overlap in lower-field NMR instruments. This guide compares the spectral performance of the product against its precursors (4-nitroaniline and 4-bromobenzoyl chloride) and evaluates solvent effects (DMSO-d₆ vs. CDCl₃) to ensure precise structural validation.

Synthesis & Structural Context

To understand the NMR spectrum, one must first understand the magnetic environment created by the synthesis. The molecule is constructed via a Schotten-Baumann-type acylation.[1]

Synthesis Workflow

The reaction involves the nucleophilic attack of the electron-poor nitrogen of 4-nitroaniline onto the electrophilic carbonyl of 4-bromobenzoyl chloride.

SynthesisWorkflow Start1 4-Nitroaniline (Nucleophile) Process Reflux in Acetone/Pyridine (Schotten-Baumann) Start1->Process Start2 4-Bromobenzoyl Chloride (Electrophile) Start2->Process Product 4-Bromo-N-(4-nitrophenyl)benzamide (Target) Process->Product  Acylation   Byproduct HCl (Captured by Base) Process->Byproduct

Figure 1: Synthetic pathway for the target benzamide.

Experimental Protocol: Characterization

Reliable NMR data depends on proper sample preparation, particularly for this compound due to its poor solubility in non-polar solvents.

Solubility & Solvent Selection
  • CDCl₃ (Chloroform-d): Poor suitability. The presence of the nitro group and the rigid amide bond significantly reduces solubility. Spectra may appear weak or require long acquisition times.

  • DMSO-d₆ (Dimethyl sulfoxide-d6): Recommended. Excellent solubility. The polar nature of DMSO stabilizes the amide proton (NH) via hydrogen bonding, shifting it downfield (δ 10.5–11.0 ppm) and decoupling it from quadrupole broadening effects, resulting in a sharp, distinct singlet.

Sample Preparation
  • Mass: Weigh 5–10 mg for ¹H NMR; 20–30 mg for ¹³C NMR.

  • Solvent: Add 0.6 mL DMSO-d₆ (99.8% D).

  • Mixing: Sonicate for 60 seconds to ensure complete dissolution. Suspended particles will cause line broadening.

  • Reference: Ensure TMS (0.00 ppm) or residual solvent peak (DMSO quintet at 2.50 ppm) is referenced correctly.

¹H NMR Spectral Analysis (400 MHz, DMSO-d₆)

The ¹H NMR spectrum is characterized by a highly deshielded amide singlet and two distinct AA'BB' aromatic systems.

Predicted Chemical Shift Data
Signal AssignmentShift (δ ppm)MultiplicityIntegrationCoupling (J Hz)Structural Logic
Amide NH 10.60 – 10.90 Singlet (s)1H-Highly deshielded by C=O anisotropy and H-bonding to DMSO.
H-2', H-6' (Nitro ring)8.20 – 8.30 Doublet (d)2H~9.0Ortho to -NO₂. Strongly deshielded by the nitro group's inductive/mesomeric effect.
H-3', H-5' (Nitro ring)7.95 – 8.05 Doublet (d)2H~9.0Ortho to -NH-CO-. Deshielded by the amide nitrogen.
H-2, H-6 (Bromo ring)7.85 – 7.95 Doublet (d)2H~8.5Ortho to C=O. Deshielded by carbonyl anisotropy.
H-3, H-5 (Bromo ring)7.70 – 7.80 Doublet (d)2H~8.5Ortho to -Br. Bromine is weakly shielding relative to the carbonyl group.
Comparative Analysis: Product vs. Precursors

The success of the reaction is validated by tracking specific signal changes.

  • Disappearance of Amine: The broad singlet for the -NH₂ protons of 4-nitroaniline (typically ~6.6 ppm in DMSO) must be absent .

  • Appearance of Amide: A new sharp singlet appears >10.5 ppm.

  • Shift of Protons: The protons ortho to the nitrogen in the aniline ring shift downfield (from ~6.6 ppm in aniline to ~8.0 ppm in the amide) due to the conversion of the electron-donating amine (-NH₂) to the electron-withdrawing amide (-NHCOR).

¹³C NMR Spectral Analysis (100 MHz, DMSO-d₆)

The ¹³C spectrum confirms the carbon skeleton. Note that the carbonyl carbon is the most deshielded feature.

Predicted Chemical Shift Data
Carbon TypeShift (δ ppm)Assignment
Carbonyl (C=O) 165.0 – 166.5 Amide carbonyl.
C-NO₂ (Quaternary) 142.0 – 143.0 Ipso carbon attached to the nitro group.
C-N (Quaternary) 144.0 – 145.0 Ipso carbon of the aniline ring attached to NH.
C-C=O (Quaternary) 133.0 – 134.0 Ipso carbon of the benzoyl ring.
Ar-CH (Nitro ring) 124.0 – 125.0 Carbons ortho to NO₂.
Ar-CH (Bromo ring) 131.0 – 132.0 Carbons ortho to Br.
Ar-CH (Bromo ring) 129.0 – 130.0 Carbons ortho to C=O.
C-Br (Quaternary) 126.0 – 127.0 Ipso carbon attached to Br (shielded by heavy atom effect).
Ar-CH (Nitro ring) 119.0 – 120.0 Carbons ortho to NH.

Visualization of Assignment Logic

Use the following logic flow to assign the aromatic multiplets in the ¹H NMR spectrum.

NMRAssignment Start Analyze Aromatic Region (7.5 - 8.5 ppm) Step1 Identify Most Deshielded Doublet (> 8.2 ppm) Start->Step1 Step2 Identify Doublet ~7.9-8.0 ppm Start->Step2 Step3 Identify Remaining Two Doublets (7.7 - 7.9 ppm) Start->Step3 Decision1 Protons Ortho to NO2 (H-2', H-6') Step1->Decision1 Decision2 Protons Ortho to Amide NH (H-3', H-5') Step2->Decision2 Decision3 Higher Shift (7.9) = Ortho to C=O Lower Shift (7.7) = Ortho to Br Step3->Decision3

Figure 2: Logical flowchart for assigning the overlapping aromatic signals.

Troubleshooting & Impurities

When analyzing the spectrum, look for these common impurities:

  • Residual 4-Nitroaniline: Look for a triplet (or broad signal) ~6.6 ppm (NH₂) and doublets upfield of the product.

  • 4-Bromobenzoic Acid: If the acid chloride hydrolyzed, you will see a broad carboxylic acid peak >12.0 ppm.

  • Water: In DMSO-d₆, water appears as a broad singlet at ~3.33 ppm.

  • Acetone/Solvent: If recrystallized from acetone, look for a singlet at 2.09 ppm.

References

  • Synthesis of Benzamides: "Synthesis and Characterization of N-(4-nitrophenyl)benzamide derivatives." Journal of Chemical Research, 2014.

  • Solvent Effects in NMR: Abraham, R. J., et al. "1H chemical shifts in NMR: Part 23, the effect of dimethyl sulphoxide versus chloroform solvent." Magnetic Resonance in Chemistry, 2006.

  • Spectral Data of Precursors: "4-Bromobenzoyl chloride Properties and Spectra." Sigma-Aldrich / Merck.

  • General Amide NMR Characteristics: "A Guide to 13C NMR Chemical Shift Values." Compound Interest, 2015.[2]

Sources

Comparative

Purity Analysis of 4-Bromo-N-(4-nitrophenyl)benzamide by HPLC

A Comparative Methodological Guide for Drug Development Professionals Executive Summary: The Analytical Challenge In the synthesis of high-value intermediates like 4-Bromo-N-(4-nitrophenyl)benzamide (CAS: 313266-15-8), p...

Author: BenchChem Technical Support Team. Date: March 2026

A Comparative Methodological Guide for Drug Development Professionals

Executive Summary: The Analytical Challenge

In the synthesis of high-value intermediates like 4-Bromo-N-(4-nitrophenyl)benzamide (CAS: 313266-15-8), purity is not merely a specification—it is the gatekeeper of downstream yield and safety. This compound, a diaryl amide bearing both electron-withdrawing nitro and bromo substituents, presents specific analytical challenges. Its high melting point (>200°C) and potential for thermal decomposition make Gas Chromatography (GC) risky. Meanwhile, structural isomers and unreacted starting materials (4-nitroaniline and 4-bromobenzoyl chloride) often co-elute in low-resolution techniques like TLC.

This guide objectively compares High-Performance Liquid Chromatography (HPLC) against alternative analytical techniques, establishing it as the Gold Standard for purity assessment. We provide a validated, self-consistent RP-HPLC protocol designed to separate the target analyte from its specific synthetic impurities.

Comparative Analysis: Why HPLC?

To ensure scientific integrity, we must evaluate the "product" (the HPLC method) against its alternatives.[1] The following table summarizes the performance metrics of HPLC versus GC, TLC, and


H-NMR for this specific benzamide derivative.
Table 1: Analytical Technique Performance Matrix
FeatureHPLC (UV-Vis) Gas Chromatography (GC)

H-NMR
TLC
Primary Utility Quantitative Purity & Impurity ProfilingVolatile ImpuritiesStructural ConfirmationQuick Qualitative Check
Suitability for Target High. Analyzes without thermal stress.Low. Risk of amide pyrolysis at injector ports (>250°C).Medium. Quantifies major components; poor for trace impurities (<0.5%).Low. Poor resolution; non-quantitative.
Sensitivity (LOD) High (ppm range)High (if stable)Low (~0.5 - 1%)Low (Visual)
Specificity Excellent (Separates isomers/precursors)GoodExcellent (Structure)Poor
Throughput Medium (10-20 min/run)HighLowHigh

Expert Insight: While NMR is indispensable for confirming identity (structure), it fails to detect trace unreacted 4-nitroaniline (starting material) at levels below 0.5%, which can be catalytic poisons in subsequent coupling reactions. HPLC provides the necessary dynamic range to quantify purity at 99.5%+ levels.

Strategic Workflow: Impurity Fate Mapping

Understanding the origin of impurities allows us to design a method that specifically targets them. The diagram below illustrates the synthesis pathway and the critical control points where HPLC analysis is mandatory.

G Start1 4-Bromobenzoyl Chloride Reaction Amidation Reaction (Solvent: ACN/Pyridine) Start1->Reaction Start2 4-Nitroaniline Start2->Reaction Crude Crude Product (Solid Precipitate) Reaction->Crude Precipitation HPLC RP-HPLC Analysis (C18 Column) Crude->HPLC Sample Prep Decision Purity > 98%? HPLC->Decision Data Review Recryst Recrystallization (EtOH/Water) Decision->Recryst No Final Release for Downstream Use Decision->Final Yes Recryst->HPLC Re-test

Figure 1: Analytical Control Workflow. Red nodes indicate starting materials that are potential impurities.

The "Product": Optimized RP-HPLC Protocol

This protocol is designed to be self-validating . It uses a standard C18 stationary phase, making it transferrable between labs. The gradient is optimized to separate the highly polar 4-nitroaniline (early eluting) from the moderately hydrophobic target benzamide and the hydrolyzed 4-bromobenzoic acid.

Chromatographic Conditions
ParameterSpecificationCausality / Rationale
Column C18 (e.g., Agilent Zorbax Eclipse Plus), 4.6 x 150 mm, 5 µmProvides strong hydrophobic interaction to retain the non-polar benzamide core.
Mobile Phase A 0.1% Formic Acid in WaterAcidic pH suppresses ionization of residual carboxylic acids, improving peak shape.
Mobile Phase B Acetonitrile (HPLC Grade)Lower viscosity than methanol; sharper peaks for aromatic amides.
Flow Rate 1.0 mL/minStandard flow for 4.6mm ID columns to maintain optimal Van Deemter efficiency.
Column Temp 30°CEnsures reproducibility of retention times regardless of ambient lab temp.
Detection UV @ 270 nmMatches the

transition of the nitro-aromatic system.
Injection Vol 5 - 10 µLPrevents column overload while ensuring sensitivity.
Gradient Program

Note: Isocratic elution is often insufficient due to the polarity difference between the starting amine and the product.

  • 0.0 min: 20% B (Retains polar 4-nitroaniline)

  • 10.0 min: 90% B (Elutes target benzamide and non-polar byproducts)

  • 12.0 min: 90% B (Wash)

  • 12.1 min: 20% B (Re-equilibration)

  • 15.0 min: Stop

Sample Preparation
  • Solvent: Dissolve 5 mg of sample in 10 mL of Dimethyl Sulfoxide (DMSO) .

    • Why DMSO? Benzamides with nitro/bromo groups have poor solubility in pure methanol or acetonitrile. DMSO ensures complete solubilization, preventing "ghost peaks" or low recovery.

  • Filtration: Filter through a 0.45 µm PTFE syringe filter.

  • Dilution: Dilute 1:10 with Mobile Phase Initial (20% ACN / 80% Water) to match the starting gradient conditions and prevent peak distortion.

Validation & Performance Data (Simulated)

To demonstrate the robustness of this method, we evaluate it against key ICH Q2(R1) validation criteria.

Specificity (Retention Time Mapping)

The method must distinguish the product from its precursors.

  • 4-Nitroaniline (Starting Material): ~3.2 min (Polar, elutes early).

  • 4-Bromobenzoic Acid (Hydrolysis Product): ~5.5 min (pH dependent).

  • 4-Bromo-N-(4-nitrophenyl)benzamide (Target): ~9.8 min (Most hydrophobic).

Linearity & Sensitivity
  • Linear Range: 0.01 mg/mL to 1.0 mg/mL (

    
    ).
    
  • LOD (Limit of Detection): 0.05% area normalization (sufficient for 99.5% purity claims).

Troubleshooting & Self-Validation

A trustworthy guide admits where things can go wrong. Use this decision matrix to validate your run:

  • Issue: Split peak for the main analyte.

    • Cause: Sample solvent (DMSO) is too strong compared to mobile phase.

    • Fix: Reduce injection volume to 2 µL or dilute sample further with water.

  • Issue: Drifting Retention Times.

    • Cause: Column temperature fluctuation or insufficient equilibration.

    • Fix: Ensure column oven is active at 30°C; extend re-equilibration time to 5 mins.

  • Issue: Ghost Peak at ~11 min.

    • Cause: Late-eluting impurity from a previous injection (carryover).

    • Fix: Run a blank (DMSO only) injection to confirm. Add a "Sawtooth" wash step (95% B) at the end of the gradient.

References

  • BenchChem. (2025). Cross-Validation of Analytical Methods for N-(4-bromophenyl)-4-nitroaniline: A Comparative Guide. Retrieved from

  • Sigma-Aldrich. (n.d.). 4-Bromo-N-(4-tert-butyl-2-nitrophenyl)benzamide Product Information. Retrieved from

  • National Center for Biotechnology Information (NCBI). (2025). PubChem Compound Summary for CID 4702462, 4-bromo-N-[2-(4-nitrophenyl)propyl]benzamide. Retrieved from

  • Sripet, W., et al. (2012).[2][3] 4-Bromo-N-(4-methoxy-2-nitrophenyl)benzamide.[2][3] Acta Crystallographica Section E. Retrieved from

  • Dou, G., et al. (2015). Development and validation of a sensitive HPLC-MS/MS method for determination of chidamide (epidaza)... in human plasma. Journal of Chromatography B. Retrieved from

Sources

Validation

Comparing the biological efficacy of brominated vs. chlorinated benzamide analogs

Topic: Comparing the Biological Efficacy of Brominated vs. Chlorinated Benzamide Analogs Executive Summary This guide provides a technical comparison of brominated versus chlorinated benzamide analogs, focusing on their...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Comparing the Biological Efficacy of Brominated vs. Chlorinated Benzamide Analogs

Executive Summary

This guide provides a technical comparison of brominated versus chlorinated benzamide analogs, focusing on their application in histone deacetylase (HDAC) inhibition (oncology) and FtsZ inhibition (antimicrobial).

The Verdict:

  • Chlorinated Analogs (–Cl): Generally offer superior metabolic stability and oral bioavailability . The C-Cl bond is stronger (approx. 330 kJ/mol) than C-Br (approx. 275 kJ/mol), reducing susceptibility to oxidative dehalogenation. Chlorine is the preferred bioisostere for methyl groups to block metabolic hot-spots without adding excessive lipophilicity.

  • Brominated Analogs (–Br): Often exhibit higher binding affinity (lower

    
    /
    
    
    
    ) due to a more pronounced
    
    
    -hole
    (sigma-hole), enabling strong halogen bonds with backbone carbonyls in the target protein. However, this comes at the cost of higher molecular weight and increased lipophilicity (
    
    
    ), which can compromise solubility and permeability.

Physicochemical & Mechanistic Comparison

The biological efficacy differences stem directly from the atomic properties of the halogen substituent.

Table 1: Physicochemical Properties of Halogen Substituents
PropertyChlorine (–Cl)Bromine (–Br)Impact on Drug Design
Van der Waals Radius 1.75 Å1.85 ÅBr is bulkier; induces tighter steric fit in hydrophobic pockets.
Electronegativity (Pauling) 3.162.96Cl is more electron-withdrawing; affects pKa of neighboring amines.
C-X Bond Strength ~330 kJ/mol~275 kJ/molCl is more metabolically stable; Br is more labile.
Lipophilicity (

value)
0.710.86Br increases LogP more, potentially aiding membrane permeability but hurting solubility.

-Hole Magnitude
ModerateStrongCritical: Br forms stronger halogen bonds with nucleophiles (e.g., C=O of proteins).
Mechanistic Visualization: The Sigma-Hole Effect

The following diagram illustrates why brominated benzamides often bind tighter than chlorinated ones. The "Sigma-Hole" is a region of positive electrostatic potential on the head of the halogen atom, which interacts with electron donors (Lewis bases) in the protein active site.

SigmaHoleMechanism cluster_comparison Cl vs Br Intensity Benzamide Benzamide Scaffold Halogen Halogen (X) (Cl or Br) Benzamide->Halogen C-X Bond SigmaHole σ-Hole (Positive Potential) Halogen->SigmaHole Anisotropic Charge Distribution ProteinTarget Protein Target (Backbone C=O) SigmaHole->ProteinTarget Halogen Bond (X···O Interaction) BindingAffinity Binding Affinity (ΔG) ProteinTarget->BindingAffinity Stabilization Cl_Effect Chlorine: Moderate σ-hole Good Stability Br_Effect Bromine: Strong σ-hole Higher Potency

Caption: Schematic of Halogen Bonding. Bromine exhibits a larger, more positive


-hole than chlorine, leading to stronger non-covalent interactions with protein carbonyls.

Case Study A: HDAC Inhibition (Oncology)

Target: Class I Histone Deacetylases (HDAC1, HDAC2, HDAC3).[1][2][3] Scaffold: 2-Aminobenzamide (e.g., Entinostat/MS-275 ).[2] Mechanism: The 2-amino group coordinates the Zinc ion (


) in the active site. The benzamide ring acts as a linker/cap.
Comparative Efficacy Data

In 2-aminobenzamide derivatives, the halogen is typically placed on the "Cap" group (the phenyl ring attached to the amide nitrogen) to fill the hydrophobic pocket.

Table 2: SAR of N-(2-aminophenyl)benzamide derivatives against HDAC1 Data synthesized from Entinostat analog studies (Ref 1, 3).

CompoundR-Substituent (Position 4 of Cap)HDAC1

(nM)
HDAC3

(nM)
Selectivity (HDAC1/3)Notes
Entinostat (Ref) (Pyridyl-methyl)243248~1.0Standard Class I inhibitor.
Analog A-Cl 4-Chlorophenyl180 6,700~37Chlorine improves lipophilic fit in the "foot pocket".
Analog A-Br 4-Bromophenyl145 5,200~35Bromine improves potency slightly via tighter VdW contact.
Analog A-F 4-Fluorophenyl320>10,000~30Fluorine is too small to fill the hydrophobic pocket effectively.

Analysis:

  • Potency: The Bromo-analog (A-Br) shows the highest potency (

    
    ) due to the optimal filling of the hydrophobic tunnel and potential halogen bonding with Asp or His residues near the rim.
    
  • Selectivity: Both Cl and Br analogs significantly improve selectivity for HDAC1 over HDAC3 compared to the parent Entinostat.

  • Developability: Despite the higher potency of the Br-analog, the Chloro-analog (A-Cl) is often selected for clinical development because it avoids the higher molecular weight (Br adds ~45 Da vs Cl ~35 Da) and potential toxicity associated with aryl bromides (reactive metabolite formation).

Case Study B: FtsZ Inhibition (Antimicrobial)[4][5][6]

Target: Filamentous temperature-sensitive Z (FtsZ), a bacterial tubulin homolog. Scaffold: 3-Methoxybenzamide derivatives (e.g., PC190723 ).[4]

Comparative Efficacy Data

FtsZ inhibitors bind in the interdomain cleft.[5] The "Styryl" or "Biaryl" side chain is critical for activity.

Table 3: Antibacterial Activity (MIC) of Benzamide Analogs Data derived from PC190723 and 3-MBA optimization studies (Ref 2, 5).

CompoundC-Ring SubstituentMIC (

) (

)
MIC (

) (

)
Solubility (PBS)
PC190723 3-Cl-pyridine1.00.5Low (<5

)
Analog B-Cl 2,6-difluoro-3-(chloro -alkoxy)0.50.25Moderate
Analog B-Br 2,6-difluoro-3-(bromo -alkoxy)0.12 0.06 Very Low
Analog B-H Unsubstituted>64>64High

Analysis:

  • Potency: The Brominated analog (B-Br) is significantly more potent (4x lower MIC than Cl). The large bromine atom anchors the molecule firmly in the hydrophobic cleft of FtsZ, stabilizing the filament and preventing depolymerization.

  • Solubility Crisis: The B-Br analog suffers from "brick dust" properties—it is highly crystalline and insoluble in aqueous media. This makes it poor for systemic administration.

  • Solution: The Chlorinated analog (B-Cl) represents the optimal trade-off. It retains sub-micromolar activity but has manageable physicochemical properties. (Note: The clinical candidate TXA707 replaced the halogen entirely with a

    
     group to solve metabolic stability issues, illustrating the limitations of both halogens).
    

Experimental Protocols

To validate these comparisons in your own lab, use the following standardized protocols.

Protocol A: Fluorometric HDAC Activity Assay

Used to determine


 values for benzamide analogs.
  • Reagents: Recombinant HDAC1 enzyme, Fluorogenic substrate (e.g., Boc-Lys(Ac)-AMC), Assay Buffer (50 mM Tris-HCl, pH 8.0, 137 mM NaCl, 2.7 mM KCl, 1 mM

    
    ).
    
  • Preparation: Dissolve Benzamide analogs (Cl/Br variants) in DMSO to 10 mM stock. Serial dilute (1:3) in assay buffer.

  • Incubation:

    • Add 10

      
       diluted inhibitor to black 96-well plate.
      
    • Add 15

      
       HDAC1 enzyme solution (approx 2 ng/well). Incubate 30 min at 37°C.
      
    • Add 25

      
       Substrate solution (20 
      
      
      
      final). Incubate 30 min at 37°C.
  • Development: Add 50

    
     Developer solution (Trypsin/Trichostatin A) to stop deacetylation and release fluorophore. Incubate 15 min.
    
  • Read: Measure fluorescence at Ex/Em = 360/460 nm.

  • Calculation: Fit data to Sigmoidal Dose-Response equation:

    
    
    
Protocol B: Minimum Inhibitory Concentration (MIC)

Used to assess antimicrobial potency.

  • Inoculum: Prepare

    
     CFU/mL suspension of S. aureus (ATCC 29213) in Cation-Adjusted Mueller-Hinton Broth (CAMHB).
    
  • Plate Setup: Use 96-well round-bottom plates. Add 100

    
     of broth containing serial dilutions of Cl- and Br-benzamide analogs (range 64 to 0.06 
    
    
    
    ).
  • Control: Include DMSO vehicle control (max 1%) and Vancomycin reference.

  • Incubation: 18–24 hours at 37°C.

  • Readout: Visual inspection for turbidity. The MIC is the lowest concentration with no visible growth .

References

  • BenchChem Technical Support. (2025).[6] Navigating the Structure-Activity Landscape of Benzoic Acid Derivatives: A Comparative Guide for Drug Discovery. BenchChem. Link

  • Kaul, M., et al. (2013). "Compound 1, a novel benzamide FtsZ inhibitor, is active against multidrug-resistant Staphylococcus aureus."[4] Antimicrobial Agents and Chemotherapy. Link

  • Ibrahim, H.S., et al. (2021). "Synthesis, Molecular Docking and Biological Characterization of Pyrazine Linked 2-Aminobenzamides as New Class I Selective Histone Deacetylase (HDAC) Inhibitors." International Journal of Molecular Sciences. Link

  • Xu, J., et al. (2012). "Principles and Applications of Halogen Bonding in Medicinal Chemistry." Journal of Medicinal Chemistry. Link

  • Stokes, N.R., et al. (2013). "Discovery of Novel FtsZ Inhibitors by Virtual Screening." Journal of Biological Chemistry. Link

Sources

Comparative

In Silico Molecular Docking &amp; Comparative Analysis: 4-Bromo-N-(4-nitrophenyl)benzamide

This guide serves as a technical blueprint for the in silico evaluation of 4-Bromo-N-(4-nitrophenyl)benzamide (hereafter referred to as BNPB ). It is designed for medicinal chemists and computational biologists to object...

Author: BenchChem Technical Support Team. Date: March 2026

This guide serves as a technical blueprint for the in silico evaluation of 4-Bromo-N-(4-nitrophenyl)benzamide (hereafter referred to as BNPB ). It is designed for medicinal chemists and computational biologists to objectively assess this compound's potential as a multi-target scaffold against established therapeutic standards.

Executive Summary: The Benzamide Scaffold in Drug Discovery

The N-phenylbenzamide core is a privileged structure in medicinal chemistry, serving as the backbone for numerous FDA-approved drugs (e.g., Entinostat, Mocetinostat). BNPB introduces two critical pharmacophores:

  • 4-Bromo Substituent (Ring A): Facilitates halogen bonding (σ-hole interactions) with carbonyl backbone residues in protein active sites, often enhancing potency and selectivity compared to chloro- or fluoro- analogs.

  • 4-Nitro Substituent (Ring B): A strong electron-withdrawing group that increases the acidity of the amide proton (NH), strengthening hydrogen bond donor capability while serving as a potential anchor for electrostatic interactions.

This guide compares BNPB’s docking performance against standard inhibitors for two high-value targets: FGFR1 (Cancer) and DNA Gyrase (Antimicrobial) .

Self-Validating Experimental Protocol

To ensure scientific integrity, the following protocol incorporates "Redocking Validation" to quantify the accuracy of the docking algorithm before applying it to BNPB.

Step 2.1: Ligand Preparation
  • Structure Generation: The 2D structure of BNPB is converted to 3D using ChemDraw/Chem3D.

  • Energy Minimization: The geometry is optimized using the MM2 or MMFF94 force field to relieve steric clashes (Gradient convergence: 0.05 kcal/mol·Å).

  • Charge Assignment: Gasteiger partial charges are applied. Non-polar hydrogens are merged.

Step 2.2: Protein Preparation (Target Selection)
  • Target 1 (Anticancer): Fibroblast Growth Factor Receptor 1 (FGFR1).

    • PDB ID:3C4F (Co-crystallized with PD173074).

    • Rationale: Benzamide derivatives are known to bind to the ATP-binding pocket of kinases.

  • Target 2 (Antimicrobial): S. aureus DNA Gyrase B.

    • PDB ID:3G75 or 1KZN (Co-crystallized with Novobiocin/Ciprofloxacin analogs).

    • Rationale: The ATPase domain is a classic target for benzamide-based inhibitors.

Step 2.3: The "Redocking" Validation Standard

Before docking BNPB, the co-crystallized ligand (e.g., PD173074 for FGFR1) is extracted and re-docked into the active site.

  • Success Metric: The Root Mean Square Deviation (RMSD) between the docked pose and the native crystallographic pose must be ≤ 2.0 Å .

  • If RMSD > 2.0 Å: The Grid Box dimensions or exhaustiveness parameters must be recalibrated.

Comparative Performance Guide

The following data compares the predicted binding affinity and interaction profile of BNPB against the industry standards.

Case Study A: Anticancer Potential (Target: FGFR1)

Objective: Determine if BNPB can compete with the standard inhibitor PD173074 in the ATP-binding pocket.

FeatureStandard: PD173074 Candidate: BNPB Comparative Insight
Binding Energy (ΔG) -9.2 kcal/mol -8.4 ± 0.3 kcal/mol BNPB shows competitive affinity, though slightly lower than the nanomolar standard.
Key H-Bonds Ala564 (Hinge), Asp641Ala564 (Hinge), Glu562The amide linker of BNPB successfully mimics the hinge-binding motif of the standard.
Halogen Bonding N/AVal492 (Gatekeeper) The 4-Bromo group forms a unique halogen bond with the gatekeeper residue, potentially overcoming resistance mutations.
Pi-Interactions Leu484, Val492Leu484, Gly485The nitrophenyl ring engages in Pi-Sigma interactions, stabilizing the complex.
Case Study B: Antimicrobial Potential (Target: DNA Gyrase B)

Objective: Evaluate BNPB against the standard antibiotic Ciprofloxacin .

FeatureStandard: Ciprofloxacin Candidate: BNPB Comparative Insight
Binding Energy (ΔG) -7.5 kcal/mol -7.9 ± 0.2 kcal/mol Superior. BNPB exhibits a higher predicted affinity due to the deep burial of the hydrophobic bromo-phenyl group.
Key Interactions Ser1084, Arg1128Asp73, Arg76The Nitro group acts as a critical H-bond acceptor with Arg76, anchoring the ligand firmly.
Hydrophobic Fit ModerateHighThe lipophilic nature of the 4-bromo-phenyl moiety complements the hydrophobic pocket of the ATPase domain.
ADMET Profiling (Drug-Likeness)

A potent binder is useless if it cannot reach the target. We compare BNPB's pharmacokinetic profile to the "Rule of 5" standard.

PropertyLimit (Lipinski) BNPB Value Status
Molecular Weight < 500 Da321.13 Da✅ Pass
LogP (Lipophilicity) < 5.03.42✅ Pass (Good membrane permeability)
H-Bond Donors < 51 (Amide NH)✅ Pass
H-Bond Acceptors < 104 (NO2, C=O)✅ Pass
Topological Polar Surface Area < 140 Ų~70 Ų✅ Excellent oral bioavailability predicted.
Visualizations
Figure 1: The "In Silico" Workflow

This diagram outlines the logical flow from structure preparation to final validation, ensuring reproducibility.

DockingWorkflow LigandPrep Ligand Preparation (BNPB & Standards) Energy Min: MMFF94 Docking Molecular Docking (AutoDock Vina / Glide) LigandPrep->Docking ProteinPrep Protein Preparation (PDB: 3C4F / 1KZN) Remove Waters, Add Hydrogens GridGen Grid Box Generation Center: Co-crystallized Ligand ProteinPrep->GridGen Redocking Validation: Redocking Target: RMSD < 2.0 Å GridGen->Redocking Redocking->Docking If Validated Analysis Interaction Analysis (Binding Energy, H-Bonds, RMSD) Docking->Analysis

Caption: Figure 1. Step-by-step computational workflow for validating and docking BNPB against target proteins.

Figure 2: Interaction Pathway (Mechanism of Action)

This diagram illustrates the specific molecular interactions driving BNPB's affinity.

InteractionMap BNPB 4-Bromo-N-(4-nitrophenyl)benzamide (Ligand) H_Bond Hydrogen Bond BNPB->H_Bond Amide NH Halogen_Bond Halogen Bond (Sigma-Hole) BNPB->Halogen_Bond 4-Bromo Group Pi_Stack Pi-Pi / Pi-Sigma Interaction BNPB->Pi_Stack Nitro-Phenyl Ring Residue_Glu Glu/Asp (Backbone Acceptor) H_Bond->Residue_Glu Residue_Val Val/Leu (Gatekeeper) Halogen_Bond->Residue_Val Residue_Phe Phe/Tyr (Aromatic Cage) Pi_Stack->Residue_Phe

Caption: Figure 2. Predicted molecular interaction network of BNPB within the active site of kinase and gyrase targets.

References
  • Design, synthesis and biological evaluation of 4-bromo-N-(3,5-dimethoxyphenyl) benzamide derivatives as novel FGFR1 inhibitors. Source: Semantic Scholar (2024). URL:[Link]

  • Biological evaluation and molecular docking studies of nitro benzamide derivatives with respect to in vitro anti-inflammatory activity. Source: PubMed (2017). URL:[Link]

  • Synthesis and In-Vitro Antimicrobial Activity of N-Benzamide Derivatives. Source: Nano Bio Letters (2024).[1] URL:[Link]

Sources

Validation

Head-to-head comparison of different synthetic routes to 4-Bromo-N-(4-nitrophenyl)benzamide

Target Audience: Researchers, Application Scientists, and Process Chemists in Drug Development. The synthesis of 4-Bromo-N-(4-nitrophenyl)benzamide (CAS: 62507-50-0) presents a classic structural challenge in organic che...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Application Scientists, and Process Chemists in Drug Development.

The synthesis of 4-Bromo-N-(4-nitrophenyl)benzamide (CAS: 62507-50-0) presents a classic structural challenge in organic chemistry: forging an amide bond between a sterically unhindered but electronically deactivated nucleophile and an electrophilic acyl donor. This compound serves as a critical rigid scaffold in medicinal chemistry, offering two distinct orthogonal handles (a para-bromo group for cross-coupling and a para-nitro group for reduction/functionalization).

This guide objectively compares three distinct synthetic methodologies to achieve this transformation, analyzing the mechanistic causality, experimental viability, and scalability of each route.

The Mechanistic Challenge: Overcoming Aniline Deactivation

The fundamental hurdle in this synthesis is the exceptionally poor nucleophilicity of 4-nitroaniline. The strong electron-withdrawing nature of the para-nitro group delocalizes the nitrogen lone pair into the aromatic ring, drastically reducing its ability to attack a standard carbonyl carbon. Consequently, standard peptide coupling conditions (e.g., EDC/HOBt at room temperature) often fail or result in unwanted side reactions, such as the guanylation of the amine when using uronium-based reagents like HATU (1[1]).

To drive this reaction forward, chemists must either maximize the electrophilicity of the acyl donor (Route A), utilize specialized highly-reactive coupling agents (Route B), or apply intense thermal driving forces (Route C).

Visualizing the Synthetic Pathways

Pathway A 4-Bromobenzoic Acid B 4-Bromobenzoyl Chloride A->B SOCl2 / DMF (Route A) C Active Ester Intermediate A->C Coupling Agent (Route B) E 4-Bromo-N-(4-nitrophenyl)benzamide B->E + Pyridine C->E + DIPEA / Heat D 4-Nitroaniline D->E Nucleophilic Attack

Caption: Mechanistic pathways for 4-Bromo-N-(4-nitrophenyl)benzamide synthesis via different activation routes.

Route A: The Classical Acid Chloride Method (Schotten-Baumann Variant)

Mechanistic Causality

The most robust method for acylating deactivated anilines relies on converting the carboxylic acid into an acyl chloride. Thionyl chloride (SOCl₂) facilitates a nucleophilic acyl substitution, creating 4-bromobenzoyl chloride—a highly electrophilic species. Pyridine is employed not just as an acid scavenger to neutralize the HCl byproduct, but as a nucleophilic catalyst that forms a highly reactive acylpyridinium intermediate, further lowering the activation energy for the incoming 4-nitroaniline (2[2]).

Self-Validating Experimental Protocol
  • Activation: Suspend 4-bromobenzoic acid (1.0 eq, 10 mmol) in dry dichloromethane (DCM). Add a catalytic amount of N,N-dimethylformamide (DMF) (2 drops). Slowly add thionyl chloride (1.5 eq, 15 mmol).

  • Validation Check: Reflux the mixture until the evolution of toxic gases (HCl and SO₂) completely ceases and the solution becomes clear, indicating full conversion to the acyl chloride (3[3]). Concentrate under reduced pressure to remove excess SOCl₂.

  • Coupling: Dissolve 4-nitroaniline (0.95 eq, 9.5 mmol) in anhydrous THF containing pyridine (2.0 eq). Cool to 0 °C.

  • Addition: Dissolve the crude 4-bromobenzoyl chloride in THF and add it dropwise to the aniline solution to control the exothermic reaction. Warm to room temperature and stir for 12 hours.

  • Workup: Quench with water. Extract with ethyl acetate (EtOAc). Wash the organic layer sequentially with 1M HCl (to remove unreacted aniline and pyridine), saturated NaHCO₃ (to remove unreacted acid), and brine. Dry over Na₂SO₄, concentrate, and recrystallize from ethanol.

Route B: Modern Coupling Agent Method (T3P-Mediated)

Mechanistic Causality

While standard reagents struggle, Propylphosphonic anhydride (T3P) is exceptionally effective for coupling electron-deficient anilines. Unlike the acid chloride route, this is a one-pot procedure that avoids corrosive chlorinating agents. T3P activates the carboxylic acid to form a mixed anhydride. Elevated temperatures are required to overcome the poor nucleophilicity of 4-nitroaniline.

Workflow step1 Step 1: Reagent Charging 4-Bromobenzoic acid + 4-Nitroaniline in EtOAc step2 Step 2: Activation Add DIPEA, then dropwise T3P (50% in EtOAc) step1->step2 step3 Step 3: Reaction Reflux at 80°C for 12-24 hours step2->step3 step4 Step 4: Aqueous Workup Sequential washes: 1M HCl, Sat. NaHCO3, Brine step3->step4 step5 Step 5: Isolation Dry over Na2SO4, concentrate, recrystallize step4->step5

Caption: Step-by-step experimental workflow for the T3P-mediated modern coupling agent method.

Self-Validating Experimental Protocol
  • Setup: In a round-bottom flask, combine 4-bromobenzoic acid (1.0 eq) and 4-nitroaniline (1.0 eq) in EtOAc (0.5 M concentration).

  • Reagent Addition: Add N,N-diisopropylethylamine (DIPEA) (3.0 eq). Slowly add T3P (50% wt solution in EtOAc, 1.5 eq) via a dropping funnel.

  • Reaction: Heat the mixture to 80 °C (reflux) for 16–24 hours. Monitor via LC-MS until the 4-bromobenzoic acid peak is consumed.

  • Workup: Cool to room temperature. The primary advantage of T3P is that its byproducts are water-soluble phosphates. Wash the reaction mixture directly with water, 1M HCl, and saturated NaHCO₃. Evaporate the organic layer to yield the crude product.

Route C: Microwave-Assisted Direct Amidation

Mechanistic Causality

Microwave-assisted synthesis relies on dielectric heating to rapidly reach high temperatures (120 °C–150 °C), providing the necessary thermodynamic push to couple the deactivated aniline directly with the acyl chloride (or even the free acid in the presence of a catalyst), significantly reducing reaction times from hours to minutes (4[4]).

Self-Validating Experimental Protocol
  • Preparation: In a 10 mL microwave reactor vessel, combine 4-nitroaniline (1.0 eq) and 4-bromobenzoyl chloride (1.0 eq) in 3-5 mL of an appropriate high-boiling solvent (e.g., toluene) or perform under solvent-free conditions.

  • Base Addition: Add pyridine (1.2 eq) to act as an acid scavenger.

  • Irradiation: Seal the vessel and irradiate in a dedicated microwave reactor at 120 °C for 10–15 minutes.

  • Workup: After rapid cooling via compressed air, dilute the mixture with EtOAc, filter off any insoluble salts, and perform standard acidic/basic aqueous washes.

Quantitative Performance Comparison

The following table summarizes the key metrics for selecting the appropriate synthetic route based on project constraints (scale, time, and safety).

ParameterRoute A: Acid ChlorideRoute B: Coupling Agent (T3P)Route C: Microwave-Assisted
Activation Strategy SOCl₂ (Chlorination)T3P (Phosphonium Activation)Thermal / Microwave
Reaction Temperature 0 °C to Room Temp80 °C (Reflux)120 °C - 150 °C
Reaction Time 12 - 16 hours16 - 24 hours10 - 15 minutes
Typical Yield 85% - 95%70% - 80%>90%
Key Byproducts HCl, SO₂ (Toxic gases)Water-soluble phosphatesMinimal
Scalability Excellent (Industrial standard)Moderate (Reagent cost limits)Poor (Equipment limited)

Conclusion & Recommendation

For large-scale synthesis or process chemistry , Route A (Acid Chloride) remains the undisputed champion due to its high atom economy, low reagent cost, and excellent yields, provided that proper ventilation and scrubbing systems are in place for the toxic off-gases.

For medicinal chemistry discovery labs prioritizing safety and parallel synthesis, Route B (T3P) is highly recommended. It avoids corrosive reagents and simplifies the workup, albeit at the cost of longer reaction times and more expensive reagents. Route C is strictly reserved for rapid library generation where specialized microwave equipment is available.

References

  • BenchChem. "4-Bromobenzoyl chloride synthesis from 4-bromobenzoic acid".3[3]

  • Fisher Scientific. "Amide Synthesis". 2[2]

  • BenchChem. "Comparative analysis of N-(4-Bromophenyl)-4-chlorobenzamide synthesis methods". 4[4]

  • ACS Publications. "Guanidium Unmasked: Repurposing Common Amide Coupling Reagents for the Synthesis of Pentasubstituted Guanidine Bases".1[1]

Sources

Comparative

Structural and Functional Comparison Guide: N-(nitrophenyl)benzamide Derivatives in Targeted Therapeutics

Introduction & Mechanistic Overview The N-(nitrophenyl)benzamide pharmacophore is a highly versatile chemical scaffold utilized in both neurological and oncological drug development. The core structure consists of two ar...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction & Mechanistic Overview

The N-(nitrophenyl)benzamide pharmacophore is a highly versatile chemical scaffold utilized in both neurological and oncological drug development. The core structure consists of two aryl rings connected via an amide linkage, providing a rigid yet adaptable spatial orientation. The presence of the electron-withdrawing nitro group significantly influences the pKa of the amide proton, enhancing the molecule's ability to participate in critical hydrogen-bonding networks within target protein active sites.

This guide provides an objective structural and functional comparison of three distinct N-(nitrophenyl)benzamide derivatives:

  • ST-2043: A highly selective, reversible Monoamine Oxidase B (MAO-B) inhibitor designed for neurodegenerative disease models[1].

  • ST-2023: A baseline derivative exhibiting preferential inhibition of Monoamine Oxidase A (MAO-A)[1].

  • Niclosamide: The classic, FDA-approved anthelmintic repurposed as a potent inhibitor of the STAT3 and Wnt/β-catenin oncogenic signaling pathways[2],[3].

By analyzing these derivatives, we can observe how specific peripheral substitutions dictate target specificity—shifting the molecule from a neuroprotective enzyme inhibitor to a targeted anticancer agent.

Structure-Activity Relationship (SAR) & Comparative Data

The substitution pattern on the benzoyl and aniline rings dictates the steric bulk, electronic distribution, and surface complementarity of the derivative.

  • MAO-B Selectivity (ST-2043): The addition of a benzo[d][1,3]dioxole group on the benzoyl ring provides high surface complementarity to the hydrophobic cavity of the MAO-B active site, dropping the

    
     to the low nanomolar range (6.3 nM)[1].
    
  • STAT3/Wnt Targeting (Niclosamide): The 2-hydroxy and 5-chloro substitutions on the benzoyl ring, combined with a 2-chloro-4-nitrophenyl moiety, shift the binding affinity away from MAO enzymes. Instead, these groups facilitate crucial hydrogen bonding with the SH2 domain of STAT3, preventing its phosphorylation at Tyr705 and subsequent nuclear translocation[2],[4]. Furthermore, this specific halogenated structure induces the degradation of the Wnt co-receptor LRP6[3].

Quantitative Performance Comparison
CompoundIUPAC NamePrimary TargetInhibitory PotencyKey Structural Substitutions
ST-2043 N-(2,4-Dinitrophenyl)benzo[d][1,3]dioxole-5-carboxamideMAO-BIC

: 56 nMK

: 6.3 nM
Benzo[d][1,3]dioxole group; 2,4-dinitro aniline
ST-2023 N-(2,4-Dinitrophenyl)benzamideMAO-AIC

: 126 nM
Unsubstituted benzoyl; 2,4-dinitro aniline
Niclosamide 5-Chloro-N-(2-chloro-4-nitrophenyl)-2-hydroxybenzamideSTAT3 / WntIC

: 0.25 μM
5-chloro, 2-hydroxy benzoyl; 2-chloro, 4-nitro aniline

(Data supported by[1],[2], and)

Pathway N N-(nitrophenyl)benzamide Core Scaffold M MAO-B Active Site (Hydrophobic Cavity) N->M ST-2043 (Dioxole substitution) S STAT3 SH2 Domain (H-Bonding Network) N->S Niclosamide (Cl, OH substitution) R1 Neurotransmitter Preservation (Parkinson's Model) M->R1 R2 Tumor Proliferation Arrest (Wnt/β-catenin Downregulation) S->R2

Divergent mechanistic targeting of N-(nitrophenyl)benzamides via structural substitutions.

Experimental Workflows & Self-Validating Protocols

To objectively validate the performance of these derivatives, the following self-validating experimental workflows must be employed.

Protocol A: Fluorimetric MAO A/B Inhibition & Reversibility Assay (For ST-2043 / ST-2023)

This assay utilizes kynuramine as a non-fluorescent substrate, which MAO cleaves to form the highly fluorescent 4-hydroxyquinoline.

  • Causality & Self-Validation: To prove that ST-2043 is a reversible inhibitor, the protocol incorporates a 50-fold dilution step after preincubation. If the enzyme is irreversibly bound (covalently modified), activity will remain flat after dilution. If reversible, the equilibrium shifts, and enzymatic activity recovers[1].

Step-by-Step Methodology:

  • Preparation: Prepare recombinant human MAO-A and MAO-B in potassium phosphate buffer (50 mM, pH 7.4). Dissolve ST-2043 and ST-2023 in DMSO (final assay concentration <1% DMSO).

  • Preincubation: Incubate the enzyme with the inhibitor (at

    
     concentration) for varying time intervals (0, 30, 60, and 90 minutes) at 37°C.
    
  • Dilution (The Validation Step): Rapidly dilute the preincubated mixture 50-fold into an assay buffer containing kynuramine substrate (

    
    ).
    
  • Reaction & Termination: Allow the reaction to proceed for 20 minutes at 37°C. Terminate the reaction by adding 2N NaOH, which also enhances the fluorescence of the product.

  • Detection: Measure fluorescence (Excitation: 310 nm / Emission: 400 nm) to quantify 4-hydroxyquinoline formation. Calculate

    
     using non-linear regression.
    

MAO_Assay A Compound Prep (ST-2043 / ST-2023) B Enzyme Preincubation (MAO-A/B, 30-90 min) A->B C Substrate Addition (Kynuramine, 10x Km) B->C D Fluorimetric Detection (4-hydroxyquinoline) C->D E Data Analysis (IC50 & Ki) D->E

Workflow for fluorimetric evaluation of MAO A/B inhibition and reversibility.

Protocol B: Cellular STAT3 Inhibition Assay (For Niclosamide)

To confirm that the N-(nitrophenyl)benzamide scaffold of Niclosamide actively disrupts oncogenic signaling, a cellular Western blot assay is utilized.

  • Causality & Self-Validation: Probing for total STAT3 alongside phospho-STAT3 (Tyr705) ensures that the loss of signal is due to the specific inhibition of kinase-mediated phosphorylation at the SH2 domain, rather than non-specific global protein degradation or cell death[2],[4].

Step-by-Step Methodology:

  • Cell Culture: Seed human prostate cancer cells (e.g., DU145, which possess constitutively active STAT3) or colorectal cancer cells (HCT116) in 6-well plates and culture until 70% confluent.

  • Treatment: Treat cells with Niclosamide at varying concentrations (0.1 μM, 0.5 μM, 1.0 μM, 2.0 μM) for 24 hours.

  • Lysis: Wash cells with ice-cold PBS and lyse using RIPA buffer supplemented with protease and phosphatase inhibitors (critical for preserving the p-Tyr705 signal).

  • Immunoblotting: Resolve 30 μg of total protein via SDS-PAGE and transfer to a PVDF membrane.

  • Target Probing: Probe the membrane sequentially with primary antibodies against p-STAT3 (Tyr705), total STAT3, and downstream target proteins (Survivin, Mcl-1). Use GAPDH or

    
    -actin as a loading control.
    
  • Analysis: Quantify the chemiluminescent bands. Niclosamide should demonstrate a dose-dependent reduction in p-STAT3 and Survivin without altering total STAT3 levels.

References

  • Title: Reversible Small Molecule Inhibitors of MAO A and MAO B with Anilide Motifs Source: Drug Design, Development and Therapy (via PubMed Central) URL: [Link]

  • Title: Identification of Niclosamide as a New Small-Molecule Inhibitor of the STAT3 Signaling Pathway Source: ACS Medicinal Chemistry Letters (via PubMed Central) URL: [Link]

  • Title: Niclosamide suppresses cancer cell growth by inducing Wnt co-receptor LRP6 degradation and inhibiting the Wnt/β-catenin pathway Source: PLoS One (via PubMed Central) URL: [Link]

  • Title: Repurposing of niclosamide as a STAT3 inhibitor to enhance the anticancer effect of chemotherapeutic drugs in treating colorectal cancer Source: Life Sciences (via PubMed) URL: [Link]

Sources

Safety & Regulatory Compliance

Safety

4-Bromo-N-(4-nitrophenyl)benzamide proper disposal procedures

Standard Operating Procedure: Disposal of 4-Bromo-N-(4-nitrophenyl)benzamide As a researcher or drug development professional, handling complex synthetic intermediates requires a rigorous understanding of their downstrea...

Author: BenchChem Technical Support Team. Date: March 2026

Standard Operating Procedure: Disposal of 4-Bromo-N-(4-nitrophenyl)benzamide

As a researcher or drug development professional, handling complex synthetic intermediates requires a rigorous understanding of their downstream environmental and safety impacts. 4-Bromo-N-(4-nitrophenyl)benzamide (C₁₃H₉BrN₂O₃) is a structurally complex molecule featuring a halogen (bromine), a nitroaromatic ring, and an amide linkage.

Because of this specific structural profile, its disposal cannot be treated as standard organic waste. This guide provides the authoritative, step-by-step operational plan for the safe segregation, containment, and ultimate disposal of this compound, ensuring full compliance with occupational and environmental regulations.

Risk Assessment & Hazard Causality

To build a self-validating safety protocol, laboratory personnel must first understand why specific disposal routes are mandated. The disposal strategy for 4-Bromo-N-(4-nitrophenyl)benzamide is dictated by two critical functional groups:

  • The Halogen Effect (Bromine): The presence of a carbon-bromine bond legally and chemically categorizes this compound as a Halogenated Organic Compound (HOC)[1]. If brominated organics are incinerated at standard, low temperatures, they can undergo de novo synthesis to form highly toxic polybrominated dibenzo-p-dioxins (PBDDs) and dibenzofurans (PBDFs). Furthermore, their combustion releases corrosive hydrogen bromide (HBr) gas[2]. Therefore, this compound must be routed exclusively to high-temperature rotary kiln incinerators (>1000°C) equipped with caustic flue-gas scrubbers.

  • The Nitroaromatic Effect: The 4-nitrophenyl group introduces an oxidative hazard. While the bulk powder is stable under standard laboratory conditions, nitroaromatics can undergo rapid, exothermic decomposition if subjected to extreme thermal shock. During proper incineration, the nitro group generates nitrogen oxides (NOx), which requires the disposal facility to utilize Selective Catalytic Reduction (SCR) systems to prevent atmospheric pollution.

  • The "Contained-In" Principle: A common laboratory error is disposing of this compound into the "Non-Halogenated" waste stream when it is dissolved in a non-halogenated solvent (e.g., DMSO or Methanol). Under environmental regulations, the presence of the brominated solute dictates that the entire mixture must be classified and treated as Halogenated Waste[3].

Standard Operating Procedure: Step-by-Step Disposal

The following methodology ensures that 4-Bromo-N-(4-nitrophenyl)benzamide is safely managed from the point of generation to final destruction.

Phase 1: Point-of-Generation Segregation
  • Assess the Physical State: Determine if the waste is a pure solid (e.g., expired powder, contaminated weigh boats, filter paper) or a liquid solution (e.g., reaction mother liquor, NMR samples).

  • Solid Waste Routing: Place all solid waste contaminated with the compound into a dedicated, puncture-resistant solid waste container. Do not mix with biohazardous or radioactive waste.

  • Liquid Waste Routing: Pour all solutions containing the compound into a clearly marked "Halogenated Organic Waste" carboy. Critical Step: Even if the primary solvent is non-halogenated, route it to the halogenated stream to ensure the bromine load is properly managed during incineration[1].

Phase 2: Containment and Labeling
  • Select Compatible Containment: Use High-Density Polyethylene (HDPE) or PTFE-lined safety glass containers. Avoid standard metal cans, as trace degradation could lead to corrosive interactions with the metal.

  • Apply Regulatory Labeling: Immediately upon placing the first drop or grain of waste into the container, affix a hazardous waste label[4].

  • Detail the Hazards: The label must explicitly state: "Hazardous Waste: Halogenated Organic, Nitroaromatic (Contains 4-Bromo-N-(4-nitrophenyl)benzamide)." Avoid using chemical abbreviations[4].

  • Date the Container: Write the exact accumulation start date on the label.

Phase 3: Satellite Accumulation Area (SAA) Management
  • Secondary Containment: Store the sealed waste container in a designated SAA at or near the point of generation. The container must sit inside a secondary containment tray capable of holding 110% of the largest container's volume[5].

  • Monitor Accumulation Limits: Ensure the SAA is inspected weekly. Under standard guidelines, waste cannot be stored in the SAA indefinitely; adhere to your institution's specific limits (typically a maximum of 55 gallons, or up to 12 months from the accumulation start date)[5].

Phase 4: Contractor Hand-off and Destruction
  • Initiate Pickup: Submit a waste pickup request to your Environmental Health and Safety (EHS) department before the SAA time/volume limits are reached[5].

  • Ultimate Disposal: The waste will be transported to an EPA-permitted Treatment, Storage, and Disposal Facility (TSDF). The facility will utilize liquid injection or rotary kiln incineration at temperatures exceeding 1000°C, followed by caustic scrubbing to neutralize the HBr emissions[2].

Quantitative Waste Categorization

The following table summarizes the operational logistics for handling different waste streams of this compound.

Waste CategoryPhysical StateRegulatory ClassificationPrimary HazardsApproved Primary ContainmentUltimate Disposal Method
Solid Waste Powder, Crystals, Contaminated ConsumablesHalogenated OrganicToxic, Environmental HazardHDPE or PTFE-lined GlassRotary Kiln Incineration (>1000°C)
Liquid Waste (Halogenated Solvent) Solution (e.g., dissolved in DCM or Chloroform)Halogenated OrganicToxic, Corrosive (if degraded)HDPE Carboy or Safety Glass JugLiquid Injection / Rotary Kiln (>1000°C)
Liquid Waste (Non-Halogenated Solvent) Solution (e.g., dissolved in DMSO or Methanol)Halogenated Organic*Toxic, FlammableHDPE Carboy or Safety Glass JugLiquid Injection / Rotary Kiln (>1000°C)

*Note: The presence of the brominated solute mandates classification as halogenated waste, overriding the solvent's native classification.

Disposal Workflow Visualization

G Start 4-Bromo-N-(4-nitrophenyl)benzamide Waste Generated State Determine Physical State Start->State Solid Solid Waste (Powder, Vials, Filters) State->Solid Solid Liquid Liquid Waste (Dissolved in Solvent) State->Liquid Liquid PackSolid Place in HDPE/Glass Solid Waste Container Solid->PackSolid SolventCheck Solvent Type Used? Liquid->SolventCheck HalWaste Route to: HALOGENATED Organic Waste Stream PackSolid->HalWaste HalSolvent Halogenated Solvent (e.g., DCM, Chloroform) SolventCheck->HalSolvent NonHalSolvent Non-Halogenated Solvent (e.g., DMSO, MeOH) SolventCheck->NonHalSolvent HalSolvent->HalWaste NonHalSolvent->HalWaste *Solute dictates waste stream Label Label: Hazardous Waste Halogenated, Nitroaromatic HalWaste->Label SAA Store in Secondary Containment within SAA Label->SAA Incinerate High-Temp Incineration (>1000°C) with Flue Gas Scrubbing SAA->Incinerate

Workflow for the segregation and disposal of 4-Bromo-N-(4-nitrophenyl)benzamide laboratory waste.

References

  • Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds Regul
  • The Laboratory Standard | Office of Clinical and Research Safety, vumc.org,
  • Laboratory Waste Management Guidelines, odu.edu,
  • Technical Resource Document: Treatment Technologies for Halogen
  • 40 CFR Appendix III to Subpart E of Part 268 - List of Halogenated Organic Compounds Regul

Sources

Handling

Personal protective equipment for handling 4-Bromo-N-(4-nitrophenyl)benzamide

Advanced Safety Protocol: Handling and Disposal of 4-Bromo-N-(4-nitrophenyl)benzamide As a drug development professional or synthetic chemist, handling complex halogenated nitroaromatic compounds requires moving beyond g...

Author: BenchChem Technical Support Team. Date: March 2026

Advanced Safety Protocol: Handling and Disposal of 4-Bromo-N-(4-nitrophenyl)benzamide

As a drug development professional or synthetic chemist, handling complex halogenated nitroaromatic compounds requires moving beyond generic safety guidelines. 4-Bromo-N-(4-nitrophenyl)benzamide (CAS: 62507-50-0) presents a dual-threat occupational hazard due to its highly lipophilic para-bromo substitution and its reactive para-nitro group.

This guide provides a self-validating, mechanistically grounded protocol for the safe handling, operational execution, and disposal of this compound.

Mechanistic Toxicology & Causality for PPE Selection

To design an effective safety protocol, we must first understand the physiological interaction between the chemical and the human body.

  • Dermal Penetration & Methemoglobinemia: Nitroaromatic compounds are notorious for rapidly penetrating the stratum corneum [1]. Once absorbed into systemic circulation, the nitro group undergoes enzymatic reduction. This process oxidizes the ferrous iron (Fe²⁺) in hemoglobin to ferric iron (Fe³⁺), creating methemoglobin. Methemoglobin cannot bind oxygen, leading to cellular hypoxia and cyanosis[2].

  • Lipophilicity: The addition of the brominated aromatic ring significantly increases the molecule's partition coefficient (LogP). This lipophilicity allows the compound to persist in adipose tissue and easily cross lipid bilayers, making dermal exposure the primary route of occupational toxicity [4].

  • Solvent Vectoring (The DMSO Hazard): In drug discovery, this compound is frequently dissolved in polar aprotic solvents like Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF) for biological assays. DMSO acts as a chemical Trojan horse, carrying dissolved lipophilic toxicants directly through the skin and into the bloodstream within seconds.

Quantitative PPE Matrix

Standard latex or thin nitrile gloves are insufficient for handling halogenated nitroaromatics, as these chemicals rapidly degrade the polymer matrix [3]. The following table outlines the required Personal Protective Equipment (PPE) based on quantitative breakthrough data.

PPE ComponentMaterial SpecificationMin. Thickness (mm)Breakthrough Time (min)Degradation RatingMechanistic Justification
Primary Gloves Viton® / Butyl Rubber0.38 - 0.70> 480ExcellentOptimal resistance against halogenated and nitroaromatic permeation [3].
Inner Gloves Nitrile (Powder-free)0.1210 - 30FairServes as a tactile base layer and a secondary barrier during the doffing process.
Respirator NIOSH P100 Half-FacepieceN/AN/AN/A99.97% filtration efficiency against airborne lipophilic dust and aerosols [1].
Eye Protection ANSI Z87.1 Splash GogglesN/AN/AN/AForms a tight seal to protect ocular mucosa from highly irritating dust and solvent splashes.
Body Shielding Tyvek® / Polypropylene SuitN/AN/AN/APrevents particulate accumulation on porous cotton lab coats, which can cause prolonged dermal exposure.

Step-by-Step Operational Workflow

Every protocol must be a self-validating system. Do not proceed to the next phase unless the current phase is fully verified.

Phase 1: Pre-Operational Setup & Environmental Control
  • Verify Airflow: Activate the chemical fume hood and verify the digital monitor reads a face velocity between 80–100 feet per minute (fpm). Validation: Tape a small piece of Kimwipe to the sash; it should pull inward steadily.

  • Prepare the Workspace: Line the hood surface with a disposable, plastic-backed absorbent bench pad.

  • Stage Reagents: Place the sealed chemical container, an anti-static weighing spatula (to prevent electrostatic aerosolization of the powder), and the receiving vessel inside the hood.

Phase 2: PPE Donning Sequence
  • Don the disposable Tyvek® lab coat, ensuring the sleeves are fully extended to the wrist.

  • Don the inner layer of nitrile gloves.

  • Don the outer layer of Viton®/Butyl gloves. Crucial Step: Pull the heavy outer glove cuffs over the sleeves of the Tyvek coat. This creates a shingle effect, preventing airborne dust from settling inside the sleeve.

  • Don the P100 respirator. Perform a user seal check: cover the exhalation valve and exhale gently (positive pressure check), then cover the filters and inhale (negative pressure check). The mask must bulge and collapse slightly without leaking [1].

  • Don chemical splash goggles.

Phase 3: Execution & Weighing
  • Uncap the 4-Bromo-N-(4-nitrophenyl)benzamide solely within the draft of the fume hood.

  • Using the anti-static spatula, transfer the required mass to the receiving vessel.

  • If preparing a stock solution: Add your solvent (e.g., DMSO) directly to the receiving vessel inside the hood. Cap the vial tightly before removing it from the hood. Never transport open vessels of DMSO-solvated nitroaromatics across the laboratory.

Phase 4: Doffing & Disposal
  • While still in the hood, wipe down the exterior of the closed chemical container and the outer Viton/Butyl gloves with a solvent-compatible wipe (e.g., isopropanol).

  • Remove the outer gloves using the "glove-in-glove" technique to avoid touching the contaminated exterior. Place them directly into a designated solid hazardous waste bin.

  • Step away from the hood. Remove goggles and the respirator.

  • Remove the Tyvek coat and inner nitrile gloves simultaneously, rolling them inside out.

  • Wash hands and forearms immediately with copious amounts of soap and water.

Spill Response & Decontamination Protocol

Nitroaromatic compounds possess specific chemical incompatibilities that dictate spill response logic. Never use caustic alkalies (strong bases) to clean up nitroaromatic spills , as moderate heating in the presence of bases can trigger violent decomposition [4].

  • Evacuate & Isolate: If a spill occurs outside the fume hood, immediately evacuate personnel from the immediate vicinity and allow the HVAC system to clear ambient dust.

  • Don Maximum PPE: Re-enter wearing the full PPE matrix (Viton gloves, P100 respirator).

  • Containment: Gently cover the powder spill with a universal absorbent or activated carbon (nitroaromatics bind highly effectively to high-surface-area carbon).

  • Wetting: Lightly mist the absorbent with water or a mild detergent solution to suppress dust generation. Do not use organic solvents for the initial cleanup, as this will dissolve the compound and increase its ability to penetrate surfaces and PPE.

  • Collection: Use a disposable plastic scoop to collect the slurry. Seal it in a hazardous waste container labeled: "Toxic Waste - Halogenated Nitroaromatic (CAS 62507-50-0)."

Pathophysiological Workflow & PPE Interception

The following diagram illustrates the causality of exposure and exactly where your PPE matrix intercepts the toxicological pathways.

PPE_Logic cluster_exposure Exposure Routes & PPE Interception Source 4-Bromo-N-(4-nitrophenyl)benzamide (CAS: 62507-50-0) PPE_Dermal Viton/Butyl Gloves + Tyvek Source->PPE_Dermal Contact Hazard PPE_Inhal P100 Respirator + Fume Hood Source->PPE_Inhal Aerosol Hazard Skin Dermal Absorption (Lipophilic Penetration) PPE_Dermal->Skin Breakthrough/Tear Safe Exposure Prevented (Safe Operation) PPE_Dermal->Safe PPE Integrity Maintained Lungs Inhalation (Alveolar Transfer) PPE_Inhal->Lungs Seal Failure PPE_Inhal->Safe Proper Fit & Draft Blood Systemic Circulation (Nitro-reduction) Skin->Blood Lungs->Blood Tox Methemoglobinemia (Fe2+ → Fe3+ Oxidation) Blood->Tox Pathophysiology

Figure 1: Exposure pathways of nitroaromatics and critical PPE interception points.

References

  • Title: Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards Source: National Center for Biotechnology Information (NCBI) Bookshelf / National Research Council URL: [Link]

  • Title: NIOSH Skin Notation (SK) Profiles: Nitrobenzene Source: Centers for Disease Control and Prevention (CDC) URL: [Link]

  • Title: Chemical Resistance Guide (Permeation & Degradation Data) Source: Ansell / Columbia University Environmental Health & Safety URL: [Link]

© Copyright 2026 BenchChem. All Rights Reserved.